5-Decynedioic acid

• CAS: 3646-44-4

Core Science & Biosynthesis

1H and 13C NMR spectral data for 5-decynedioic acid characterization

An In-depth Technical Guide to the Nuclear Magnetic Resonance (NMR) Characterization of 5-Decynedioic Acid

Introduction

5-Decynedioic acid is a dicarboxylic acid featuring a ten-carbon aliphatic chain with a centrally located alkyne functional group. This unique structure, with its symmetrical arrangement of two carboxylic acid moieties and an internal triple bond, presents a distinct spectroscopic fingerprint. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable, non-destructive analytical technique for the unambiguous structural elucidation and purity assessment of such molecules. This guide provides a detailed exploration of the expected ¹H and ¹³C NMR spectra of 5-decynedioic acid, grounded in fundamental principles and supported by spectral data from analogous structures. The protocols and interpretations presented herein are designed for researchers and scientists engaged in chemical synthesis, quality control, and drug development.

Molecular Structure and Spectroscopic Implications

The chemical structure of 5-decynedioic acid is HOOC-(CH₂)₃-C≡C-(CH₂)₃-COOH. A key feature of this molecule is its C₂ symmetry axis, which bisects the C≡C triple bond. This symmetry dictates that the protons and carbon atoms on one side of the molecule are chemically and magnetically equivalent to their counterparts on the other side. Consequently, the NMR spectra are significantly simplified, with fewer signals than would be expected for an asymmetric C₁₀ molecule. For clarity in spectral assignment, the carbon atoms are numbered starting from the carboxyl group.

Caption: Numbering scheme for 5-decynedioic acid.

Due to symmetry, C1=C1', C2=C2', C3=C3', C4=C4', and C5=C6. This results in an expectation of five unique signals in the ¹³C NMR spectrum and three unique signals in the ¹H NMR spectrum (excluding the acidic proton of the carboxyl group).

Predicted ¹H NMR Spectrum Analysis

The proton NMR spectrum is anticipated to show three distinct multiplets corresponding to the methylene (-CH₂-) groups at the C2, C3, and C4 positions. The acidic protons of the two carboxylic acid groups will present as a broad singlet.

• H2 Protons (~2.35 ppm): These protons are adjacent to the electron-withdrawing carboxylic acid group. This deshielding effect shifts their signal downfield. The signal is expected to be a triplet, resulting from scalar coupling (J-coupling) with the two neighboring H3 protons.

• H4 Protons (~2.15 ppm): These protons are in the propargylic position, adjacent to the alkyne triple bond. The magnetic anisotropy of the alkyne group causes a slight deshielding effect, moving this signal downfield relative to a standard alkane. This signal should also appear as a triplet due to coupling with the H3 protons.

• H3 Protons (~1.70 ppm): These protons are the most shielded of the methylene groups, being beta to both the carboxyl and alkyne functionalities. Their signal is expected to be the most upfield. It will appear as a quintet (or a multiplet resembling a quintet) due to coupling with both the H2 and H4 protons.

• Carboxylic Acid Protons (-COOH): The chemical shift of these protons is highly variable and depends on factors such as solvent, concentration, and temperature. They typically appear as a broad singlet far downfield, often in the range of 10-12 ppm. Due to rapid chemical exchange, they often do not show coupling to adjacent protons.

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is expected to display five distinct signals, corresponding to the five magnetically non-equivalent carbon atoms.

• C1 (Carboxyl Carbon, ~175-180 ppm): The carbonyl carbon of the carboxylic acid is highly deshielded and will appear significantly downfield. This is a characteristic chemical shift for this functional group.

• C5 (Alkynyl Carbon, ~80 ppm): The sp-hybridized carbons of the internal alkyne are a key feature. Unlike sp² carbons of alkenes, which resonate around 100-150 ppm, alkyne carbons are more shielded and typically appear in the 70-90 ppm range.

• C2, C3, C4 (Aliphatic Carbons, ~20-40 ppm): These sp³-hybridized carbons will appear in the aliphatic region of the spectrum.

  • C2 (~34 ppm): This carbon is adjacent to the carboxyl group and will be the most deshielded of the aliphatic carbons.

  • C4 (~19 ppm): The propargylic carbon is slightly deshielded by the alkyne.

  • C3 (~24 ppm): This carbon, being furthest from the electron-withdrawing groups, is expected to be the most shielded of the methylene carbons.

Data Summary

The predicted NMR spectral data for 5-decynedioic acid, assuming analysis in a common deuterated solvent like DMSO-d₆, is summarized below.

Assignment	¹H Chemical Shift (ppm)	¹H Multiplicity	¹³C Chemical Shift (ppm)
C1 (-COOH)	10-12	Broad Singlet	~177
C2 (-CH₂-)	~2.35	Triplet	~34
C3 (-CH₂-)	~1.70	Quintet	~24
C4 (-CH₂-)	~2.15	Triplet	~19
C5 (-C≡)	-	-	~80

Experimental Protocol

A robust and reproducible NMR analysis requires careful sample preparation and standardized acquisition parameters.

Caption: Standard workflow for NMR sample preparation and analysis.

Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of high-purity 5-decynedioic acid.

  • Transfer the solid to a clean, dry vial.

  • Add 0.6-0.7 mL of a suitable deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice for carboxylic acids as it readily dissolves the sample and shifts the residual water peak away from analyte signals.

  • Vortex the sample until the solid is completely dissolved. Gentle warming may be applied if necessary.

  • Using a pipette, transfer the solution into a standard 5 mm NMR tube.

• Spectrometer Setup and ¹H Acquisition:

  • Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Tune and match the probe for the ¹H frequency.

  • Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak shape.

  • Acquire the ¹H spectrum using standard parameters (e.g., 30-degree pulse angle, 1-2 second relaxation delay, 16-32 scans for good signal-to-noise).

• ¹³C Acquisition:

  • Tune and match the probe for the ¹³C frequency.

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of the ¹³C isotope.

  • Optionally, run spectral editing experiments like DEPT-135 (Distortionless Enhancement by Polarization Transfer) to differentiate between CH, CH₂, and CH₃ signals, which can aid in definitive assignments.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Perform phase correction and baseline correction on both ¹H and ¹³C spectra.

  • Calibrate the chemical shift scale. If an internal standard like tetramethylsilane (TMS) is not used, the residual solvent peak can be used as a secondary reference (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

  • Integrate the signals in the ¹H spectrum to determine the relative ratios of the protons.

  • Assign all peaks in both spectra according to the predicted values and known chemical principles.

Conclusion

The NMR characterization of 5-decynedioic acid is straightforward due to the molecule's symmetry, which simplifies the resulting spectra. The key identifying features are the three distinct methylene group signals in the ¹H spectrum, with the propargylic protons and the protons alpha to the carboxyl group appearing most downfield. In the ¹³C spectrum, the presence of the downfield carboxyl carbon signal (~177 ppm) and the characteristic upfield alkyne carbon signal (~80 ppm) provide definitive confirmation of the principal functional groups. By following the detailed protocols and analytical framework presented in this guide, researchers can confidently verify the structure and purity of 5-decynedioic acid.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer-Verlag. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Doddrell, D. M., Pegg, D. T., & Bendall, M. R. (1982). Distortionless enhancement of NMR signals by polarization transfer. Journal of Magnetic Resonance, 48(2), 323-327. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

Physical and chemical properties of 5-decynedioic acid

An In-Depth Technical Guide to 5-Decynedioic Acid: Physicochemical Profiling, Biological Significance, and Pharmaceutical Applications

Executive Summary

5-Decynedioic acid (CAS: 3646-44-4), also known as dec-5-ynedioic acid, is a 10-carbon, medium-chain dicarboxylic acid characterized by a centrally located alkyne group at the C5 position[1]. While structurally analogous to sebacic acid (decanedioic acid), the sp-hybridized internal alkyne fundamentally alters the molecule's conformational flexibility, electronic distribution, and reactivity.

Historically identified as a rare endogenous acetylenic compound in human urine and blood plasma[2][3][4], 5-decynedioic acid has garnered renewed interest in modern drug development. Its bifunctional nature—featuring two terminal carboxyl groups separated by a rigid, linear alkyne core—makes it an exceptional candidate for synthesizing conformationally restricted linkers in Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and advanced polymeric materials.

This whitepaper provides a comprehensive analysis of the physical and chemical properties of 5-decynedioic acid, elucidates its biological relevance, and outlines self-validating experimental protocols for its chemical synthesis and analytical characterization.

Physicochemical Profiling

The physical and chemical properties of 5-decynedioic acid are heavily influenced by its central triple bond. The alkyne lock restricts the rotation of the carbon backbone, reducing the molecule's degrees of freedom compared to fully saturated aliphatic chains. This structural rigidity impacts its melting point, boiling point, and partition coefficient (LogP).

Table 1: Key Physical and Chemical Properties of 5-Decynedioic Acid [1]

Property	Value	Scientific Implication
IUPAC Name	dec-5-ynedioic acid	Standard nomenclature.
CAS Number	3646-44-4	Unique chemical identifier.
Molecular Formula	C₁₀H₁₄O₄	Indicates a degree of unsaturation of 4 (2 for carbonyls, 2 for the alkyne).
Molecular Weight	198.216 g/mol	Falls within the optimal range for small-molecule building blocks.
Density	1.192 g/cm³	Higher density than sebacic acid due to the compact, linear alkyne segment.
Boiling Point	416.6 ºC at 760 mmHg	High boiling point necessitates derivatization for gas chromatography.
Flash Point	219.9 ºC	Indicates thermal stability under standard laboratory conditions.
LogP	1.499	Moderate lipophilicity; suitable for cellular permeability in drug design.
Refractive Index	1.507	Reflects the polarizability of the internal alkyne π-electrons.
SMILES	O=C(O)CCCC#CCCCC(=O)O	Useful for computational modeling and cheminformatics.

Biological Significance and Endogenous Presence

Unlike most polyacetylenes, which are primarily synthesized by higher plants (e.g., Asteraceae and Apiaceae families) and fungi via the crepenynate pathway[3][5], 5-decynedioic acid is notable for its presence in mammalian systems. It was first conclusively identified in the urine of healthy human adults[2][6] and later detected in human blood plasma alongside other medium-chain dicarboxylic acids and ω-oxo acids[4].

While the exact biosynthetic origin in humans remains a subject of investigation—often presumed to be of dietary origin or a byproduct of specialized fatty acid desaturation and β-oxidation—its presence highlights the biological stability of the internal alkyne moiety[5]. In pharmacological contexts, naturally occurring polyacetylenes exhibit potent antimicrobial, anti-inflammatory, and cytotoxic properties[3][7].

Pharmaceutical and Materials Science Applications

The structural topology of 5-decynedioic acid offers a unique bimodal reactivity profile. The terminal carboxylic acids are highly amenable to standard peptide coupling chemistries (e.g., EDC/NHS, HATU), while the internal alkyne provides a rigid spacer that can also participate in specialized transition-metal-catalyzed cross-couplings.

Conformational Restriction in Drug Design

In the development of bifunctional degraders (PROTACs), the linker connecting the target-binding ligand and the E3 ligase ligand must balance flexibility and rigidity. Highly flexible PEG or alkyl chains often incur a high entropic penalty upon binding. By incorporating 5-decynedioic acid, medicinal chemists can introduce a rigid, linear vector that pre-organizes the molecule, reducing the entropic cost of ternary complex formation and potentially enhancing target degradation efficacy.

Bifunctional reactivity of 5-decynedioic acid for pharmaceutical and materials science applications.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems. Causality is explicitly stated to guide researchers in troubleshooting and optimization.

Protocol A: Chemical Synthesis of 5-Decynedioic Acid via Nitrile Hydrolysis

A robust method for synthesizing 5-decynedioic acid involves the base-catalyzed hydrolysis of its precursor, 1,8-dicyano-4-octyne[1].

Causality & Logic: Nitrile groups (C≡N) are highly electrophilic at the carbon atom. Under strongly basic conditions at elevated temperatures, hydroxide ions attack the nitrile carbon, driving a cascade that ultimately expels ammonia gas and yields the carboxylate salt. Subsequent acidification protonates the salt to yield the free dicarboxylic acid.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 10 mmol of 1,8-dicyano-4-octyne in 20 mL of ethanol. Rationale: Ethanol acts as a co-solvent to solubilize the organic nitrile in the aqueous base.

• Base Addition: Add 30 mL of a 20% (w/v) aqueous sodium hydroxide (NaOH) solution to the reaction flask.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 90°C for 12–16 hours. Validation Check: Monitor the reaction via TLC; the disappearance of the starting material indicates completion. The evolution of ammonia gas (detectable by damp red litmus paper turning blue at the condenser outlet) confirms the hydrolysis mechanism.

• Solvent Removal: Cool the mixture to room temperature and remove the ethanol in vacuo.

• Acidification: Cool the remaining aqueous phase in an ice bath and slowly add concentrated hydrochloric acid (HCl) dropwise until the pH reaches 1.5–2.0. Rationale: This ensures the complete protonation of the carboxylate salts, causing the lipophilic 5-decynedioic acid to precipitate out of the aqueous solution.

• Isolation & Purification: Filter the precipitate under vacuum, wash with cold distilled water, and recrystallize from an ethanol/water mixture.

• Analytical Validation: Confirm the structure via IR spectroscopy. A successful synthesis is validated by the disappearance of the sharp C≡N stretch (~2250 cm⁻¹) and the appearance of a broad O-H stretch (2500–3300 cm⁻¹) and a strong C=O stretch (~1700 cm⁻¹).

Protocol B: Isolation and GC-MS Characterization from Biological Matrices

Because 5-decynedioic acid has a high boiling point (416.6 ºC) and forms strong intermolecular hydrogen bonds, it cannot be analyzed directly via Gas Chromatography-Mass Spectrometry (GC-MS) without thermal degradation or severe peak tailing[1][2].

Causality & Logic: Derivatization (specifically methylation) is mandatory. Converting the highly polar carboxylic acids into volatile dimethyl esters lowers the boiling point and eliminates hydrogen bonding, enabling pristine chromatographic resolution.

Step-by-Step Methodology:

• Sample Preparation: Collect 5 mL of biological fluid (e.g., human urine or plasma). Spike with a known concentration of an isotopically labeled internal standard (e.g., d4-sebacic acid) to validate extraction efficiency.

• Acidification: Adjust the sample to pH < 2 using 6M HCl. Rationale: Protonating the carboxylate groups neutralizes their charge, drastically increasing their partition coefficient into the organic phase during extraction.

• Liquid-Liquid Extraction (LLE): Add 5 mL of ethyl acetate to the sample. Vortex vigorously for 2 minutes and centrifuge at 3000 x g for 5 minutes to separate the phases. Transfer the upper organic layer to a clean glass vial. Repeat the extraction twice more and combine the organic layers.

• Drying: Evaporate the combined ethyl acetate extracts to complete dryness under a gentle stream of ultra-pure nitrogen gas at 35°C.

• Derivatization: Reconstitute the dried residue in 0.5 mL of a Boron Trifluoride-Methanol ( BF3​⋅MeOH ) solution (14% w/v). Cap tightly and heat at 60°C for 30 minutes. Rationale: The Lewis acid BF3​ catalyzes the esterification of the carboxylic acids with methanol, yielding 5-decynedioic acid dimethyl ester.

• Quenching & Recovery: Cool to room temperature, add 1 mL of saturated aqueous NaCl, and extract the methyl esters into 1 mL of hexane.

• GC-MS Analysis: Inject 1 µL of the hexane layer into the GC-MS equipped with an electron ionization (EI) source.

Workflow for the isolation and GC-MS characterization of 5-decynedioic acid from biological matrices.

Conclusion

5-Decynedioic acid bridges the gap between endogenous mammalian metabolism and advanced synthetic applications. Its unique physicochemical profile—defined by the rigid, linear alkyne core—makes it an invaluable tool for researchers designing conformationally restricted therapeutics and novel polymeric materials. By adhering to rigorous, self-validating protocols for its synthesis and analytical characterization, drug development professionals can effectively harness this bifunctional scaffold to optimize target binding affinities and explore new frontiers in chemical biology.

References

• Chemsrc. "dec-5-ynedioic acid | Chemical & Physical Properties." Chemsrc Database. Available at: [Link]

• Lindstedt, S. (1975). "5-Decynedioic acid, an acetylenic compound in human urine." Clinical Chemistry, 21(13), 1964-1969. Available at: [Link]

• Minto, R. E., & Blacklock, B. J. (2008). "Biosynthesis and function of polyacetylenes and allied natural products." Progress in Lipid Research, 47(4), 233-306. Available at: [Link]

• ResearchGate. "Analysis of polyacetylenes." ResearchGate Publications. Available at: [Link]

• ResearchGate. "A study of the structure-activity relationships present in skin active agents." ResearchGate Publications. Available at: [Link]

Sources

• 1. dec-5-ynedioic acid | CAS#:3646-44-4 | Chemsrc [chemsrc.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. gwern.net [gwern.net]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility Profile of 5-Decynedioic Acid in Organic Solvents

Abstract

5-Decynedioic acid, a ten-carbon dicarboxylic acid featuring a central alkyne group, presents a unique molecular architecture that has implications for its application in polymer chemistry, drug synthesis, and materials science. A critical, yet often uncharacterized, parameter governing its utility is its solubility profile. This technical guide provides a comprehensive analysis of the theoretical and practical aspects of 5-decynedioic acid's solubility in a range of polar and non-polar organic solvents. By synthesizing first-principle chemical concepts with established methodologies for analogous dicarboxylic acids, this document serves as a foundational resource for researchers, chemists, and formulation scientists. We will explore the molecular determinants of its solubility, provide a predictive framework for its behavior in various solvent systems, and detail a robust experimental protocol for its empirical determination.

The Molecular Landscape of 5-Decynedioic Acid

Structure and Inherent Physicochemical Properties

5-Decynedioic acid (C₁₀H₁₄O₄) is a linear ten-carbon chain with carboxylic acid functional groups at both termini (positions 1 and 10) and a carbon-carbon triple bond at the 5-position.

This structure creates a molecule with distinct regions of polarity. The two terminal carboxylic acid groups are highly polar and capable of acting as both hydrogen bond donors and acceptors. In contrast, the intervening eight-carbon chain, including the alkyne, is predominantly non-polar and hydrophobic. This amphipathic nature is the primary determinant of its solubility behavior.

Key Computed Properties:

• Molecular Weight: 198.21 g/mol

• Topological Polar Surface Area (TPSA): 74.6 Ų

• Hydrogen Bond Donors: 2

• Hydrogen Bond Acceptors: 4

• XLogP3-AA (Predicted Lipophilicity): 1.4 - 2.0 (Varies by isomer)

The presence of the rigid alkyne bond in the center of the hydrocarbon chain introduces a point of linearity and restricts conformational flexibility compared to its saturated analogue, sebacic acid. This rigidity can influence crystal packing and, consequently, the energy required to dissolve the solid solute.

Significance in Chemical and Pharmaceutical Development

Dicarboxylic acids are vital building blocks. The unique combination of two reactive carboxyl groups and a modifiable central alkyne makes 5-decynedioic acid a valuable precursor for:

• Polymers: Synthesis of specialty polyamides and polyesters where the alkyne group can be used for post-polymerization modifications.

• Drug Delivery: Development of biodegradable linkers in drug-conjugate systems.

• Organic Synthesis: Use as a scaffold for creating complex molecules with defined stereochemistry and functionality.

Understanding and controlling its solubility is paramount for designing reaction conditions, purification processes (crystallization), and formulation strategies.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" provides the foundational logic for predicting solubility. A solute's dissolution is favored when its intermolecular interactions with the solvent are comparable to the solute-solute and solvent-solvent interactions.

The Interplay of Polarity and Chain Length

For dicarboxylic acids, solubility is a balance between the polar carboxyl groups and the non-polar hydrocarbon chain.[1]

• Short-chain dicarboxylic acids (e.g., oxalic acid, malonic acid) are dominated by their polar carboxyl groups and are thus soluble in polar solvents like water.[2]

• Long-chain dicarboxylic acids (e.g., dodecanedioic acid) have a dominant hydrophobic chain, making them poorly soluble in water but more soluble in non-polar or moderately polar organic solvents.[3][4]

5-Decynedioic acid, with its ten-carbon backbone, falls into the category of medium-to-long-chain dicarboxylic acids. The hydrophobic character of the C8 chain between the carboxyl groups significantly diminishes its affinity for highly polar solvents like water.[3] However, the two terminal carboxyl groups prevent it from being readily soluble in purely non-polar solvents like hexane.[5]

The Role of the Solvent

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding with the carboxylic acid groups of 5-decynedioic acid, facilitating dissolution. They also possess alkyl chains that can interact favorably with the solute's hydrocarbon backbone. Therefore, moderate to good solubility is predicted.[5]

• Polar Aprotic Solvents (e.g., DMSO, Acetone): Solvents like Dimethyl Sulfoxide (DMSO) are strong hydrogen bond acceptors and highly polar, making them effective at solvating the carboxyl groups. Acetone is also expected to be a reasonably good solvent.[6]

• Non-Polar Solvents (e.g., Toluene, Hexane): These solvents lack the ability to form strong interactions with the highly polar carboxyl groups. The energy required to break the strong hydrogen-bonded crystal lattice of the diacid is not compensated by solute-solvent interactions, leading to predicted poor solubility.[5][7]

Predicted Solubility Profile and Data Summary

Based on the theoretical principles outlined above and data from analogous dicarboxylic acids, the following table summarizes the predicted solubility of 5-decynedioic acid at ambient temperature.

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	Moderate to High	Strong H-bonding with carboxyl groups and favorable alkyl-alkyl interactions.[5][8]
Water	Very Low	The long hydrophobic C8 chain dominates, leading to poor hydration of the molecule despite the two polar head groups.[3]
Polar Aprotic	DMSO, DMF	High	Strong polarity and ability to accept hydrogen bonds effectively solvate the carboxylic acid moieties.[6]
Acetone, Ethyl Acetate	Moderate	Moderate polarity allows for some interaction with carboxyl groups, but less effective than alcohols or DMSO.[7]
Non-Polar	Toluene, Chloroform	Low	Solvents are unable to overcome the strong solute-solute hydrogen bonding in the crystal lattice.[7]
Hexane, Diethyl Ether	Insoluble	Mismatch in polarity is too great; insufficient solute-solvent interaction to drive dissolution.[5]

Experimental Protocol for Solubility Determination

To move beyond prediction, empirical measurement is essential. The isothermal shake-flask method is a gold-standard technique for determining equilibrium solubility.[9] It is a self-validating system when equilibration is properly confirmed.

Detailed Step-by-Step Methodology

Objective: To determine the equilibrium solubility of 5-decynedioic acid in a selected organic solvent at a constant temperature (e.g., 25 °C).

Materials:

• 5-Decynedioic Acid (solid, high purity)

• Solvent of interest (HPLC grade)

• Sealed glass vials (e.g., 4 mL) with PTFE-lined caps

• Thermostatic shaker or orbital incubator

• High-speed centrifuge

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Quantification instrument (e.g., HPLC-UV, NMR)[10][11]

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of solid 5-decynedioic acid to a known volume (e.g., 2 mL) of the solvent in a sealed vial. "Excess" means enough solid remains undissolved at equilibrium, which is a visual confirmation that saturation has been reached.[6]

• Equilibration: Place the sealed vials in a thermostatic shaker set to the desired temperature (e.g., 25.0 ± 0.1 °C). Agitate the mixture for a prolonged period (typically 24-48 hours) to ensure thermodynamic equilibrium is achieved.[6] For crystalline compounds, dissolution can be slow, and this step is critical for accuracy.

• Phase Separation: After equilibration, allow the vials to rest in the thermostat for at least 2 hours to let undissolved solids settle. Then, centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet any remaining suspended solid particles.[12]

• Sample Collection: Carefully withdraw a known aliquot of the clear supernatant using a pipette. Be cautious not to disturb the solid pellet.

• Filtration: Immediately filter the supernatant through a 0.22 µm syringe filter into a clean vial. This step removes any fine particulates that could falsely elevate the measured concentration.

• Dilution: Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear dynamic range of the chosen analytical method.

• Quantification: Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC-UV) to determine the precise concentration of 5-decynedioic acid.

• Calculation: Calculate the original solubility (e.g., in mg/mL or mol/L) by multiplying the measured concentration by the dilution factor.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the isothermal shake-flask method.

Caption: Workflow for solubility determination via the isothermal shake-flask method.

Strategies for Solubility Enhancement

For applications requiring higher concentrations, particularly in aqueous or polar systems, several strategies can be employed.

pH Adjustment: The Power of Deprotonation

The most effective method for increasing the aqueous solubility of a carboxylic acid is deprotonation via pH adjustment.[6] By adding a base (e.g., NaOH, NaHCO₃), the neutral carboxylic acid groups (-COOH) are converted into their highly polar and ionic carboxylate salt forms (-COO⁻Na⁺).[1][13]

This transformation from a neutral organic acid to an ionic salt dramatically increases its affinity for water and other highly polar solvents. For 5-decynedioic acid, this would involve a two-step deprotonation, forming the disodium 5-decynedioate salt, which is predicted to be significantly more water-soluble.

The following diagram illustrates this principle.

Caption: pH-modification to enhance the aqueous solubility of 5-decynedioic acid.

Conclusion

The solubility of 5-decynedioic acid is governed by the duality of its molecular structure: two terminal polar carboxylic acid groups and a central non-polar C8 alkyne-containing chain. This guide predicts that it will exhibit high solubility in polar aprotic solvents like DMSO, moderate solubility in alcohols, and very low solubility in both water and non-polar hydrocarbons. These predictions, grounded in established chemical principles, provide a strong starting point for experimental design. For practical applications, pH adjustment offers a powerful tool for enhancing solubility in aqueous media. The provided experimental protocol for the isothermal shake-flask method offers a reliable and robust pathway for obtaining the precise, quantitative data necessary for advancing research and development involving this versatile molecule.

References

• Scribd. (n.d.). Solubility Testing of Organic Compounds | PDF. Retrieved from [Link][13]

• IntechOpen. (2012, September 12). The Chemistry of Dicarboxylic Acids in the Atmospheric Aerosols. Retrieved from [Link][5]

• ACS Publications. (2023, January 27). Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. Analytical Chemistry. Retrieved from [Link][10]

• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent? Retrieved from [Link]

• ResearchGate. (2026, February 6). Studies of solubility of dicarboxilic acid mixtures in organic solvents. Retrieved from [Link]

• Unknown Source. (n.d.).

• ACS Publications. (2013, November 13). Identification and Molecular Understanding of the Odd–Even Effect of Dicarboxylic Acids Aqueous Solubility. Industrial & Engineering Chemistry Research. Retrieved from [Link][14]

• Reddit. (2023, January 5). Dicarboxylic acid solubility. r/Mcat. Retrieved from [Link][1]

• NIH PubChem. (n.d.). 5-Decenedioic acid. Retrieved from [Link]

• NIH PubChem. (n.d.). cis-5-Decenedioic acid. Retrieved from [Link]

• ACS Publications. (2008, November 25). Solubility of Adipic Acid in Acetone, Chloroform, and Toluene. Journal of Chemical & Engineering Data. Retrieved from [Link][7]

• RSC Publishing. (2024, May 28). Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries. Retrieved from [Link][3]

• NIH PubChem. (n.d.). Dodecanedioic Acid. Retrieved from [Link][4]

• ResearchGate. (n.d.). Measurement and correlation of solubility of dodecanedioic acid in different pure solvents from T=(288.15 to 323.15)K. Retrieved from [Link][8]

• Biblioteca Digital do IPB. (n.d.). Solubility and solid phase studies of isomeric phenolic acids in pure solvents. Retrieved from [Link][15]

• PATh. (2018, October 22). Solubility and solid phase studies of isomeric phenolic acids in pure solvents. Retrieved from [Link][9]

Sources

• 1. reddit.com [reddit.com]
• 2. Polarity and Solubility of Malonic Acid_Chemicalbook [chemicalbook.com]
• 3. Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02598A [pubs.rsc.org]
• 4. Dodecanedioic Acid | C12H22O4 | CID 12736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The Chemistry of Dicarboxylic Acids in the Atmospheric Aerosols | IntechOpen [intechopen.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. path.web.ua.pt [path.web.ua.pt]
• 10. pubs.acs.org [pubs.acs.org]
• 11. lifechemicals.com [lifechemicals.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. scribd.com [scribd.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. bibliotecadigital.ipb.pt [bibliotecadigital.ipb.pt]

Role of the internal alkyne group in 5-decynedioic acid chemical reactivity

An In-depth Technical Guide to the Role of the Internal Alkyne Group in the Chemical Reactivity of 5-Decynedioic Acid

Abstract

5-Decynedioic acid, a dicarboxylic acid featuring a centrally located carbon-carbon triple bond, represents a versatile building block in chemical synthesis. The internal alkyne group is not merely a structural linker but a highly reactive functional group that dictates the molecule's synthetic transformations and ultimate applications. This guide provides a comprehensive exploration of the alkyne's role, detailing its influence on the molecule's electronic properties and its participation in a wide array of chemical reactions. We will delve into the mechanisms and experimental protocols for key transformations including reductions, halogenations, and cycloadditions. This document is intended for researchers, scientists, and professionals in drug development and materials science seeking to leverage the unique chemistry of 5-decynedioic acid.

Introduction to 5-Decynedioic Acid: Structure and Significance

5-Decynedioic acid (DDA) is a C10 dicarboxylic acid with the chemical formula HOOC(CH₂)₃C≡C(CH₂)₃COOH. Its structure is characterized by a linear ten-carbon chain with carboxylic acid groups at both termini and an internal alkyne between carbons 5 and 6. This symmetrical structure, with the alkyne positioned centrally, imparts specific chemical properties and reactivity patterns that distinguish it from terminal alkynes.

The presence of two carboxylic acid groups allows for the formation of polyesters, polyamides, and other polymers, while the alkyne group provides a site for a multitude of chemical modifications. This trifunctional nature makes 5-decynedioic acid a valuable precursor in the synthesis of complex molecules, including bioactive compounds and advanced materials.

The Internal Alkyne: A Hub of Reactivity

The carbon-carbon triple bond of an alkyne is composed of one sigma (σ) bond and two pi (π) bonds. These π bonds are areas of high electron density, making the alkyne group a nucleophile and susceptible to attack by electrophiles. The internal position of the alkyne in 5-decynedioic acid, flanked by methylene groups, influences its reactivity in several ways:

• Steric Hindrance: The alkyl chains on either side of the alkyne can sterically hinder the approach of bulky reagents compared to a terminal alkyne.

• Electronic Effects: The sp-hybridized carbons of the alkyne are more electronegative than sp² or sp³ hybridized carbons, influencing the acidity of adjacent C-H bonds. However, in an internal alkyne like that in 5-decynedioic acid, there are no acetylenic protons, precluding reactions that rely on the acidity of a terminal C-H bond (e.g., Sonogashira coupling without prior modification).

• Symmetry: The symmetrical nature of 5-decynedioic acid simplifies product formation in many addition reactions, as addition from either side of the alkyne leads to the same product.

Key Reactions of the Alkyne Group in 5-Decynedioic Acid

The internal alkyne of 5-decynedioic acid is a versatile functional group that can undergo a variety of transformations. Below, we detail some of the most synthetically useful reactions.

Reduction / Hydrogenation

The reduction of the alkyne in 5-decynedioic acid can be controlled to yield the cis-alkene, trans-alkene, or the fully saturated alkane.[1]

The conversion of the alkyne to a cis-alkene is a valuable transformation in organic synthesis. This is typically achieved using a "poisoned" catalyst, such as Lindlar's catalyst (palladium on calcium carbonate or barium sulfate, treated with lead acetate and quinoline).[1][2] The catalyst's reduced activity prevents over-reduction to the alkane.

Mechanism Insight: The reaction proceeds via the syn-addition of hydrogen to the alkyne adsorbed on the catalyst surface. The quinoline acts as a catalyst poison, deactivating the most active sites and preventing both over-reduction and isomerization of the cis-alkene product.

Experimental Protocol: Z-5-Decenedioic Acid Synthesis

• Reaction Setup: In a flask equipped with a magnetic stirrer and a hydrogen balloon, dissolve 5-decynedioic acid in a suitable solvent (e.g., ethanol, ethyl acetate).

• Catalyst Addition: Add Lindlar's catalyst (typically 5-10 mol% of the substrate).

• Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon) at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the disappearance of the starting material.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Evaporate the solvent under reduced pressure. The crude product can be purified by recrystallization.

The formation of a trans-alkene from an internal alkyne is achieved through a dissolving metal reduction, typically using sodium or lithium metal in liquid ammonia.[1]

Mechanism Insight: This reaction proceeds through a radical anion intermediate. The alkyne accepts an electron from the sodium metal to form a radical anion. This is followed by protonation by the ammonia solvent to give a vinylic radical. The vinylic radical then accepts a second electron to form a vinylic anion. The trans-vinylic anion is more stable than the cis-anion due to reduced steric repulsion, and subsequent protonation yields the trans-alkene.

Experimental Protocol: E-5-Decenedioic Acid Synthesis

• Reaction Setup: In a flask equipped with a dry ice condenser, add liquid ammonia and cool to -78 °C.

• Metal Addition: Carefully add small pieces of sodium metal until a persistent blue color is observed.

• Substrate Addition: Add a solution of 5-decynedioic acid in an appropriate solvent (e.g., THF) to the reaction mixture.

• Reaction Time: Stir the reaction at -78 °C until the blue color disappears.

• Quenching: Carefully quench the reaction by adding a proton source, such as ammonium chloride.

• Workup: Allow the ammonia to evaporate. Add water and extract the product with an organic solvent.

• Purification: Dry the organic layer, evaporate the solvent, and purify the product by recrystallization.

Complete reduction of the alkyne to an alkane can be achieved using a more active catalyst, such as palladium on carbon (Pd/C) or platinum oxide (PtO₂), under a hydrogen atmosphere.

Experimental Protocol: Decanedioioic Acid Synthesis

• Reaction Setup: In a hydrogenation vessel, dissolve 5-decynedioic acid in a suitable solvent (e.g., ethanol).

• Catalyst Addition: Add a catalytic amount of 10% Pd/C.

• Hydrogenation: Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC or GC until the starting material is consumed.

• Workup: Filter the reaction mixture through Celite to remove the catalyst.

• Purification: Evaporate the solvent to obtain the product, which can be further purified by recrystallization.

Data Summary: Hydrogenation of 5-Decynedioic Acid

Product	Reagents and Conditions	Stereochemistry	Typical Yield
Z-5-Decenedioic Acid	H₂, Lindlar's Catalyst	cis	>95%
E-5-Decenedioic Acid	Na, NH₃ (l)	trans	>90%
Decanedioic Acid	H₂, Pd/C	N/A	>98%

Halogenation

Alkynes react with halogens such as chlorine (Cl₂) and bromine (Br₂) in an electrophilic addition reaction.[3] The reaction can proceed in a stepwise manner, allowing for the formation of a dihaloalkene with one equivalent of the halogen, or a tetrahaloalkane with two equivalents.[3] The initial addition is typically anti, resulting in a trans-dihaloalkene.[3]

Mechanism Insight: The reaction is thought to proceed through a cyclic halonium ion intermediate, similar to the halogenation of alkenes.[3][4] Nucleophilic attack by the halide ion opens the ring, leading to the anti-addition product.

Experimental Protocol: Dihalogenation of 5-Decynedioic Acid

• Reaction Setup: Dissolve 5-decynedioic acid in an inert solvent like dichloromethane (CH₂Cl₂) in a flask protected from light.

• Reagent Addition: Slowly add one equivalent of bromine (dissolved in CH₂Cl₂) to the solution at room temperature.

• Monitoring: Monitor the disappearance of the bromine color and the consumption of the starting material by TLC.

• Workup: Once the reaction is complete, wash the mixture with a solution of sodium thiosulfate to remove any excess bromine.

• Purification: Dry the organic layer, evaporate the solvent, and purify the product by column chromatography or recrystallization.

Cycloaddition Reactions

The alkyne group in 5-decynedioic acid can participate in cycloaddition reactions, serving as a dienophile or a dipolarophile.

While less reactive than electron-deficient alkynes, the internal alkyne of 5-decynedioic acid can undergo a [4+2] cycloaddition with a reactive diene, particularly at elevated temperatures. This reaction forms a substituted cyclohexadiene ring system.

The Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne to form a 1,2,3-triazole is a cornerstone of "click chemistry".[5][6] While the copper-catalyzed version (CuAAC) is most efficient with terminal alkynes, the ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) can be effective for internal alkynes, leading to fully substituted triazoles.[5][6]

Mechanism Insight (RuAAC): The ruthenium-catalyzed reaction is believed to proceed through an oxidative coupling mechanism, forming a ruthenacycle intermediate, followed by reductive elimination to yield the triazole product.[6] This mechanism differs from the copper-catalyzed pathway and allows for the participation of internal alkynes.[5][6]

Experimental Protocol: Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon), combine 5-decynedioic acid, an organic azide, and a suitable ruthenium catalyst (e.g., [Cp*RuCl(PPh₃)₂]).

• Solvent: Add a dry, degassed solvent such as toluene or DMF.

• Reaction Conditions: Heat the reaction mixture to the required temperature (often 80-110 °C) and stir for several hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, the reaction mixture may be filtered and the solvent removed under reduced pressure.

• Purification: The crude product is typically purified by column chromatography.

Visualization of Key Reactions

Caption: Key transformations of the internal alkyne in 5-decynedioic acid.

Applications in Drug Development and Materials Science

The versatile reactivity of the alkyne group in 5-decynedioic acid makes it a valuable component in the design of new molecules for various applications.

• Polymer Synthesis: The dicarboxylic acid functionality allows for the incorporation of 5-decynedioic acid into polyesters and polyamides. The alkyne group can then be used for post-polymerization modification, for example, by attaching side chains via click chemistry to tune the polymer's properties.

• Drug Delivery: The alkyne can serve as a handle for conjugating drugs to carrier molecules or for linking polymer chains to form hydrogels for controlled release applications.

• Synthesis of Bioactive Molecules: The selective reduction of the alkyne to a cis- or trans-alkene is a key step in the synthesis of many natural products and pharmaceuticals where the stereochemistry of the double bond is crucial for biological activity.

Experimental Workflow: Post-Polymerization Modification via Click Chemistry

Caption: Workflow for synthesizing and modifying an alkyne-functionalized polymer.

Summary and Future Outlook

The internal alkyne group of 5-decynedioic acid is a key determinant of its chemical reactivity, offering a wide range of synthetic possibilities. Through controlled reductions, the stereochemistry of the resulting double bond can be precisely defined. The alkyne also participates in robust addition and cycloaddition reactions, enabling the construction of complex molecular architectures. The ability to perform these transformations on a molecule that also contains two carboxylic acid groups provides a powerful platform for creating novel polymers, drug conjugates, and other advanced materials. Future research will likely focus on developing even more selective and efficient catalytic systems for the transformation of internal alkynes, further expanding the synthetic utility of versatile building blocks like 5-decynedioic acid.

References

• Schröder, F., et al. (2019). Efficient Z-Selective Semihydrogenation of Internal Alkynes Catalyzed by Cationic Iron(II) Hydride Complexes. Journal of the American Chemical Society. Available at: [Link]

• Michigan State University Department of Chemistry. Alkyne Reactivity. Available at: [Link]

• Wikipedia. Azide-alkyne Huisgen cycloaddition. Available at: [Link]

• LibreTexts Chemistry. 9.3: Reactions of Alkynes - Addition of HX and X₂. Available at: [Link]

• Crimmin, M. R., et al. (2013). Catalytic, Z-Selective, Semi-Hydrogenation of Alkynes with a Zinc–Anilide Complex. Journal of the American Chemical Society. Available at: [Link]

• Wang, Y., et al. (2013). Rhodium-Catalyzed [6 + 2] Cycloaddition of Internal Alkynes with Cycloheptatriene: Catalytic Study and DFT Calculations of the Reaction Mechanism. Organometallics. Available at: [Link]

• OrgoSolver. Reactions of Alkynes. Available at: [Link]

• Organic Chemistry Portal. Synthesis of internal alkynes. Available at: [Link]

• Stolar, T., et al. (2021). Selective Semi-Hydrogenation of Alkynes over Bulk Palladium via Direct Mechanocatalysis. Angewandte Chemie. Available at: [Link]

• LibreTexts Chemistry. 11.3: Cycloaddition Reactions of Alkynes. Available at: [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. Available at: [Link]

• Trost, B. M., et al. (2014). Chemodivergent, Regio‐ and Enantioselective Cycloaddition Reactions between 1,3‐Dienes and Alkynes. Angewandte Chemie. Available at: [Link]

• Pérez-Reina, S., et al. (2017). Advances in the preparation of highly selective nanocatalysts for the semi-hydrogenation of alkynes using colloidal approaches. Dalton Transactions. Available at: [Link]

• SlideShare. Chemistry of alkynes. Available at: [Link]

• IntechOpen. Alkyne Selective Hydrogenation with Mono- and Bimetallic- Anchored Catalysts. Available at: [Link]

• Maleckis, A., et al. (2021). Decarboxylative Halogenation of Organic Compounds. Molecules. Available at: [Link]

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 6. Click Chemistry [organic-chemistry.org]

Whitepaper: Preliminary Investigation of 5-Decynedioic Acid as a Metabolic Intermediate

Executive Summary

In the landscape of lipidomics and metabolic profiling, unusual dicarboxylic acids serve as critical biomarkers for both dietary intake and the functional limits of endogenous lipid oxidation pathways. 5-Decynedioic acid (5-DDA) , an acetylenic 10-carbon dicarboxylic acid ( C10​H14​O4​ ), represents a fascinating metabolic intermediate. Originally isolated from normal human urine at baseline excretion rates of 0.01–0.1 mmol/24h[1], 5-DDA is not synthesized de novo in humans. Instead, it is the terminal degradation product of dietary acetylenic fatty acids, such as stearolic acid or crepenynic acid, which are found in specific plant seed oils[2].

As a Senior Application Scientist, I have structured this technical guide to dissect the mechanistic origins of 5-DDA and provide a self-validating experimental framework for its isolation, derivatization, and GC-MS quantification.

Mechanistic Framework: The Metabolic Origin of 5-DDA

The presence of 5-DDA in human biofluids is the result of a highly specific enzymatic "stalling" event. Standard aliphatic fatty acids undergo complete degradation via mitochondrial β -oxidation. However, the introduction of a rigid, electron-dense alkyne (triple bond) disrupts this machinery. The formation of 5-DDA from a precursor like stearolic acid (18:1 Δ9a ) follows a precise, bidirectional degradation pathway[3]:

• ω -Oxidation (Cytochrome P450 Activation): Stearolic acid ( CH3​−(CH2​)7​−C≡C−(CH2​)7​−COOH ) cannot be fully oxidized via standard β -oxidation alone. The terminal methyl group first undergoes ω -hydroxylation, catalyzed primarily by the CYP4A and CYP4F subfamilies of cytochrome P450 monooxygenases located in the smooth endoplasmic reticulum[4]. Subsequent oxidations by alcohol and aldehyde dehydrogenases convert this to a carboxyl group, yielding a long-chain dicarboxylic acid: octadec-9-ynedioic acid [4].

• Bidirectional β -Oxidation and Enzymatic Stalling: The resulting C18​ dicarboxylic acid enters the peroxisome/mitochondrion, where β -oxidation begins cleaving two-carbon (acetyl-CoA) units from both carboxyl termini.

  • From the α -end: The original 7 CH2​ groups between the carboxylate and the alkyne undergo two rounds of β -oxidation (-4 carbons), leaving 3 CH2​ groups.

  • From the ω -end: The newly formed carboxylate also has 7 CH2​ groups before the alkyne. Two rounds of β -oxidation (-4 carbons) leave 3 CH2​ groups here as well.

• The Terminal Intermediate: The β -oxidation machinery (specifically acyl-CoA dehydrogenase) requires a saturated α−β bond to form an enoyl-CoA intermediate. The proximity of the rigid triple bond causes severe steric and electronic hindrance, stalling further chain shortening. The resulting symmetrical molecule is exactly 5-decynedioic acid ( HOOC−(CH2​)3​−C≡C−(CH2​)3​−COOH ), which is then cleared via renal excretion[1].

Caption: Metabolic pathway of dietary acetylenic fatty acids yielding 5-decynedioic acid.

Analytical & Experimental Workflows

To investigate 5-DDA reliably, the analytical protocol must overcome the high polarity and low volatility of dicarboxylic acids. The following self-validating workflow ensures high recovery, precise quantification, and structural confirmation.

Caption: Self-validating experimental workflow for the isolation and GC-MS quantification of 5-DDA.

Self-Validating Protocol: Isolation and GC-MS Quantification

• Step 1: Internal Standardization. Aliquot 10 mL of 24-hour pooled human urine. Spike with 50 µg of D4​ -sebacic acid (deuterated decanedioic acid).

  • Causality: D4​ -sebacic acid mimics the extraction efficiency of 10-carbon dicarboxylic acids but provides a distinct mass shift (+4 Da), acting as an internal control to validate extraction recovery and correct for matrix effects.

• Step 2: Acidification & Extraction. Adjust the urine to pH 1.0 using 6 M HCl. Extract three times with equal volumes of diethyl ether. Combine the organic layers and dry over anhydrous Na2​SO4​ .

  • Causality: At physiological pH, dicarboxylic acids exist as highly polar anions. Extreme acidification fully protonates the carboxyl groups, neutralizing their charge and driving them into the non-polar ether phase[2]. The desiccant is critical; trace water will quench the subsequent silylation reaction.

• Step 3: Derivatization. Evaporate the ether extract to dryness under a gentle nitrogen stream. Reconstitute in 100 µL of BSTFA containing 1% TMCS, and incubate at 60°C for 30 minutes.

  • Causality: Free dicarboxylic acids exhibit severe peak tailing on GC columns due to hydrogen bonding. Trimethylsilylation (TMS) masks the polar hydroxyl groups, yielding highly volatile, thermally stable di-TMS esters with sharp chromatographic peaks.

• Step 4: GC-MS Acquisition. Inject 1 µL onto a DB-5MS capillary column. Utilize Electron Ionization (EI) at 70 eV. Monitor the characteristic [M−CH3​]+ ion at m/z 327 for the 5-DDA di-TMS ester.

Structural Validation via Osmium Tetroxide Oxidation

To definitively prove the regiochemistry of the alkyne (distinguishing 5-DDA from isomers like 4-decynedioic acid), a chemical validation step is employed:

• React the isolated methyl ester of the compound with Osmium Tetroxide ( OsO4​ ) in a pyridine/ether solution[1].

• Causality: OsO4​ oxidizes the alkyne into a vicinal diketone (5,6-dioxodecanedioic acid). Because 5-DDA is perfectly symmetrical, MS fragmentation of the resulting diketone yields symmetrical cleavage products, definitively proving the triple bond was located exactly between C5 and C6[2].

Quantitative Data & Physicochemical Profiling

The following tables summarize the critical quantitative data required for the identification and comparative analysis of 5-DDA against standard aliphatic dicarboxylic acids.

Table 1: Physicochemical and MS/MS Properties of 5-Decynedioic Acid

Property	Value	Causality / Analytical Significance
Molecular Formula	C10​H14​O4​	Confirms the 10-carbon dicarboxylic structure missing 4 hydrogens (due to the alkyne) compared to saturated decanedioic acid ( C10​H18​O4​ ).
Monoisotopic Mass	198.0892 Da	Exact mass utilized for high-resolution LC-MS/MS filtering.
GC Elution Profile	Post-decanedioic acid	The rigid linear geometry of the alkyne slightly increases column interaction and retention time versus its saturated analog[2].
Key EI-MS Fragments	m/z 327, m/z 245	m/z 327 represents [M−15]+ (loss of a methyl group from the TMS derivative); highly characteristic of dicarboxylic TMS esters.

Table 2: Human Urinary Excretion Profiles of Dicarboxylic Acids

Analyte	Baseline Excretion (mmol/24h)	Ketosis / Fasting (mmol/24h)	Source
Hexanedioic Acid (C6)	< 0.1	Up to 5.0	Endogenous ω -oxidation[2]
Octanedioic Acid (C8)	< 0.1	Up to 5.0	Endogenous ω -oxidation[2]
Decanedioic Acid (C10)	< 0.05	Elevated	Endogenous ω -oxidation[2]
5-Decynedioic Acid (5-DDA)	0.01 - 0.1	Unchanged	Dietary Acetylenic Lipids[1]

Note: Unlike C6 and C8 acids, which spike during ketosis due to the overflow of endogenous fatty acid metabolism, 5-DDA levels remain relatively stable unless dietary intake of acetylenic precursors is altered.

Sources

• 1. 5-Decynedioic acid, an acetylenic compound in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Stearolic acid - Wikipedia [en.wikipedia.org]
• 4. Omega oxidation - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the Molecular Weight and Exact Mass Determination of 5-Decynedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise characterization of molecules is a cornerstone of chemical research and drug development. 5-Decynedioic acid, a dicarboxylic acid containing a central alkyne functional group, presents unique analytical challenges and opportunities. This in-depth technical guide provides a comprehensive overview of the principles and methodologies for the accurate determination of its molecular weight and exact mass. We will delve into the theoretical underpinnings of these two fundamental properties, explore the most effective analytical techniques, and provide detailed, field-proven protocols for their practical application. This guide is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to confidently and accurately characterize 5-decynedioic acid and similar molecules.

Foundational Concepts: Molecular Weight vs. Exact Mass

A nuanced understanding of the distinction between molecular weight and exact mass is critical for the precise characterization of a molecule like 5-decynedioic acid (C₁₀H₁₄O₄).

• Molecular Weight (or Average Molecular Mass) : This is the weighted average mass of a molecule based on the natural abundance of its constituent isotopes.[1] The molecular weight is calculated using the atomic weights of the elements as found on the periodic table, which themselves are weighted averages of the masses of their naturally occurring isotopes. For instance, the atomic weight of carbon is approximately 12.011 amu, reflecting the presence of both ¹²C and ¹³C isotopes.

• Exact Mass (or Monoisotopic Mass) : In contrast, the exact mass is the mass of a molecule calculated using the mass of the most abundant isotope of each element.[2][3] For carbon, this would be ¹²C (12.0000 Da), for hydrogen ¹H (1.0078 Da), and for oxygen ¹⁶O (15.9949 Da).[4] High-resolution mass spectrometry (HRMS) is capable of measuring the exact mass of a molecule, providing a powerful tool for determining its elemental composition with high confidence.[5][6]

The chemical formula for 5-decynedioic acid is C₁₀H₁₄O₄. The theoretical values for its molecular weight and exact mass are presented in the table below.

Property	Calculation Basis	Theoretical Value
Molecular Weight	Sum of the average atomic weights of constituent atoms	198.22 g/mol
Exact Mass	Sum of the masses of the most abundant isotopes of constituent atoms	198.0892 Da

Table 1: Comparison of Molecular Weight and Exact Mass for 5-Decynedioic Acid.

Analytical Approaches for Mass Determination

Mass spectrometry stands as the definitive technique for determining the molecular weight and exact mass of 5-decynedioic acid. The choice of ionization method and mass analyzer is paramount to achieving accurate and reliable results.

Ionization Techniques: A Critical Choice

The ionization process converts the neutral 5-decynedioic acid molecule into a charged ion, which can then be manipulated and detected by the mass spectrometer.[7] The choice of ionization technique is crucial and depends on the analyte's properties and the desired information.

• Electrospray Ionization (ESI) : ESI is a soft ionization technique that is particularly well-suited for polar molecules like dicarboxylic acids.[8][9] It typically generates protonated molecules [M+H]⁺ in positive ion mode or deprotonated molecules [M-H]⁻ in negative ion mode, with minimal fragmentation.[10] For carboxylic acids, negative ion mode is often preferred due to the acidic nature of the carboxyl groups, which readily lose a proton.[11][12]

• Chemical Ionization (CI) : CI is another soft ionization technique that results in less fragmentation than electron ionization.[13][14] It involves the use of a reagent gas to produce reactant ions that then ionize the analyte molecules through chemical reactions in the gas phase.[15] This method is useful for obtaining molecular weight information as it often produces a prominent protonated molecule peak [M+H]⁺.[13]

• Electron Ionization (EI) : EI is a hard ionization technique that bombards the analyte with high-energy electrons, leading to extensive fragmentation.[7] While this can provide valuable structural information, it often results in a weak or absent molecular ion peak, making it less suitable for determining the molecular weight of an intact molecule.[13]

For 5-decynedioic acid, Electrospray Ionization (ESI) in negative mode is the recommended primary approach due to the presence of two acidic carboxylic acid groups, which are readily deprotonated.

High-Resolution Mass Spectrometry (HRMS)

To determine the exact mass of 5-decynedioic acid and confirm its elemental composition, high-resolution mass spectrometry is indispensable.[3][16] HRMS instruments, such as Time-of-Flight (TOF), Orbitrap, and Fourier Transform Ion Cyclotron Resonance (FT-ICR) analyzers, can measure the mass-to-charge ratio (m/z) of ions with very high accuracy (typically to four or more decimal places).[6] This high mass accuracy allows for the differentiation of molecules with the same nominal mass but different elemental compositions.[11]

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the analysis of 5-decynedioic acid using both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Due to the low volatility of dicarboxylic acids, derivatization is a mandatory step for successful GC-MS analysis.[17] The derivatization process converts the polar carboxylic acid groups into more volatile and thermally stable esters or silyl ethers.

Silylation is a common and effective derivatization method for carboxylic acids.

Protocol:

• Sample Preparation: Accurately weigh 1-5 mg of 5-decynedioic acid into a clean, dry reaction vial.

• Solvent Addition: Add 500 µL of a suitable aprotic solvent (e.g., pyridine, acetonitrile, or dichloromethane) and vortex to dissolve the sample.

• Derivatizing Reagent: Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample into the GC-MS system.

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Oven Program: Initial temperature of 80°C, hold for 2 minutes, ramp at 10°C/min to 280°C, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

The EI mass spectrum of the derivatized 5-decynedioic acid is expected to show characteristic fragments resulting from the cleavage of the silyl groups and fragmentation of the carbon chain. The fragmentation of the internal alkyne may also be observed, typically involving cleavage of the C-C bond between the α and β carbons relative to the triple bond.[16]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS is a powerful technique for the analysis of dicarboxylic acids, often without the need for derivatization.[18] However, derivatization can be employed to enhance sensitivity and improve chromatographic performance.[19]

Protocol:

• Sample Preparation: Prepare a stock solution of 5-decynedioic acid in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Working Solution: Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL.

• Analysis: Inject 5-10 µL of the working solution into the LC-MS system.

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Mass Spectrometer: Agilent 6546 Q-TOF LC/MS System or equivalent high-resolution mass spectrometer.

• Column: ZORBAX RRHD Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Ion Source: Electrospray Ionization (ESI) in negative ion mode.

• Capillary Voltage: 3500 V.

• Fragmentor Voltage: 100 V.

• Mass Range: m/z 50-500.

In negative ion mode ESI, the primary ion observed for 5-decynedioic acid is expected to be the deprotonated molecule [M-H]⁻ at an m/z corresponding to its exact mass minus the mass of a proton.

Data Interpretation and Visualization

Calculating Theoretical Exact Mass

The theoretical exact mass of 5-decynedioic acid (C₁₀H₁₄O₄) can be calculated as follows:

(10 * 12.000000) + (14 * 1.007825) + (4 * 15.994915) = 198.08921 Da

This calculated value serves as the benchmark for comparison with the experimentally determined exact mass from HRMS analysis.

Experimental Workflow Visualization

The following diagrams illustrate the experimental workflows for the GC-MS and LC-MS analysis of 5-decynedioic acid.

Caption: GC-MS workflow for 5-decynedioic acid analysis.

Caption: LC-MS workflow for 5-decynedioic acid analysis.

Conclusion

The accurate determination of the molecular weight and exact mass of 5-decynedioic acid is readily achievable through the judicious application of modern mass spectrometry techniques. For routine molecular weight confirmation, LC-MS with electrospray ionization is a robust and straightforward approach. For unambiguous elemental composition determination, high-resolution mass spectrometry is the gold standard. When chromatographic separation by gas chromatography is preferred, derivatization is a necessary and effective strategy. By following the principles and protocols outlined in this guide, researchers can ensure the scientific integrity of their findings and confidently advance their research and development endeavors.

References

• Chemical ionization - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• What Is High-Resolution Mass Spectrometry in the Determination of Molecular Formulas? (n.d.). Retrieved March 27, 2026, from [Link]

• What is the Difference Between Exact Mass and Molecular Weight. (2022, May 4). Retrieved March 27, 2026, from [Link]

• Quantifying Dicarboxylic Acids Using an Optimized LC–MS/MS Method | LCGC International. (2024, December 16). Retrieved March 27, 2026, from [Link]

• Electrospray Ionization Mass Spectrometry Studies on the Mechanism of Hydrosilylation of Terminal Alkynes Using an N-Heterocyclic Carbene Complex of Iridium, Allow Detection/Characterization of All Reaction Intermediates | Organometallics. (2006, June 15). Retrieved March 27, 2026, from [Link]

• Specific derivatization of internal alkynes for improved electrospray analysis. (2026, January 29). Retrieved March 27, 2026, from [Link]

• Electrospray Ionization Mass Spectrometry Studies on the Mechanism of Hydrosilylation of Terminal Alkynes Using an N-Heterocyclic Carbene Complex of Iridium, Allow Detection/Characterization of All Reaction Intermediates⊥ | Request PDF. (n.d.). Retrieved March 27, 2026, from [Link]

• Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. (n.d.). Retrieved March 27, 2026, from [Link]

• A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques - ACD/Labs. (2023, August 23). Retrieved March 27, 2026, from [Link]

• High-Resolution Mass Spectrometry - Organic Chemistry - Fiveable. (2025, August 15). Retrieved March 27, 2026, from [Link]

• Fatty Acid Mass Spectrometry Protocol - LIPID MAPS. (n.d.). Retrieved March 27, 2026, from [Link]

• Behaviour of alkyne proton in negative ESI : r/massspectrometry. (2022, March 30). Retrieved March 27, 2026, from [Link]

• Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery. (n.d.). Retrieved March 27, 2026, from [Link]

• Chemical Ionization (CI): Innovations, Applications, and Future Prospects - MetwareBio. (n.d.). Retrieved March 27, 2026, from [Link]

• Chemical Derivatization in LC-MS/MS | Bioanalysis Solutions - Syngene. (n.d.). Retrieved March 27, 2026, from [Link]

• Calculating Exact Masses | Mass Spectrometry Facility, University of Missouri. (2026, February 23). Retrieved March 27, 2026, from [Link]

• Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples. (2019, November 27). Retrieved March 27, 2026, from [Link]

• Exact Mass Calculator | Fast & Free - BioChemCalc. (n.d.). Retrieved March 27, 2026, from [Link]

• Exact mass calculator - Optibrium. (n.d.). Retrieved March 27, 2026, from [Link]

• Quantifying Dicarboxylic Acids Using an Optimized LC–MS/MS Method | LCGC International. (2024, December 16). Retrieved March 27, 2026, from [Link]

• Electrospray Ionization – ESI. (n.d.). Retrieved March 27, 2026, from [Link]

• Inlet Derivatisation for the GC Analysis of Organic Acid Mixtures. (n.d.). Retrieved March 27, 2026, from [Link]

• Think Negative: Finding the Best Electrospray Ionization/MS Mode for Your Analyte. (2017, May 10). Retrieved March 27, 2026, from [Link]

• Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC. (2024, January 5). Retrieved March 27, 2026, from [Link]

• A charge reversal approach for the sensitive quantification of dicarboxylic acids using Liquid chromatography-tandem mass spectrometry | Request PDF. (n.d.). Retrieved March 27, 2026, from [Link]

• Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry. - Longdom Publishing. (n.d.). Retrieved March 27, 2026, from [Link]

• Analytical Methods - RSC Publishing. (n.d.). Retrieved March 27, 2026, from [Link]

• Masses - MSU chemistry. (n.d.). Retrieved March 27, 2026, from [Link]

• Decanedioic acid - the NIST WebBook. (n.d.). Retrieved March 27, 2026, from [Link]

• Electrospray ionization - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• Electrospray Ionization - School of Chemical Sciences - University of Illinois. (n.d.). Retrieved March 27, 2026, from [Link]

• Identification of the Carboxylic Acid Functionality by Using Electrospray Ionization and Ion−Molecule Reactions in a Modified Linear Quadrupole Ion Trap Mass Spectrometer | Analytical Chemistry. (2008, March 26). Retrieved March 27, 2026, from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Calculating Exact Masses | Mass Spectrometry Facility, University of Missouri [msfacility.missouri.edu]
• 3. Exact Mass Calculator | Fast & Free | BioChemCalc [biochemcalc.com]
• 4. Masses [www2.chemistry.msu.edu]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. Derivatization for electrospray ionization-mass spectrometry. 4. Alkenes and alkynes [discovery.fiu.edu]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Decanedioic acid [webbook.nist.gov]
• 10. Molecular mass calculator - The ISIC- EPFL mstoolbox [ms.epfl.ch]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS [jstage.jst.go.jp]
• 14. diverdi.colostate.edu [diverdi.colostate.edu]
• 15. chemical derivatization techniques: Topics by Science.gov [science.gov]
• 16. jove.com [jove.com]
• 17. Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. cdnsciencepub.com [cdnsciencepub.com]
• 19. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Step-by-step synthesis protocols for high-yield 5-decynedioic acid

Application Note: High-Yield Synthesis and Purification Protocol for 5-Decynedioic Acid

Target Audience: Synthetic Chemists, Researchers, and Drug Development Professionals Compound Profile: 5-Decynedioic acid (CAS: 3646-44-4) is a 10-carbon symmetric acetylenic dicarboxylic acid. Originally identified as a naturally occurring aliphatic dicarboxylic acid metabolite in normal human urine[1][2], it serves as a valuable intermediate in the synthesis of complex polyacetylenes, biologically active lipids, and specialized cross-linking agents.

Retrosynthetic Strategy & Mechanistic Rationale

The symmetric nature of 5-decynedioic acid allows for a highly efficient, convergent two-step synthetic route. Rather than relying on the stepwise oxidation of diols (which can suffer from over-oxidation or poor yields), this protocol utilizes a double nucleophilic substitution ( SN​2 ) strategy followed by ester hydrolysis.

• Double Alkylation of Acetylene: The carbon skeleton is constructed by deprotonating acetylene gas with n-butyllithium (n-BuLi) to form a dilithium acetylide intermediate. This highly nucleophilic species is then reacted with two equivalents of ethyl 4-bromobutyrate.

  • Causality Insight: The addition of DMPU (1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) is a critical parameter here. Lithium acetylides tend to form tight ion pairs and aggregates in THF, which lowers their reactivity. DMPU acts as a safe, non-carcinogenic alternative to HMPA; it strongly solvates the lithium cations, breaking up the aggregates and drastically increasing the nucleophilicity of the acetylide anion, ensuring a high-yield double alkylation[3].

• Saponification: The resulting intermediate, diethyl 5-decynedioate, is subjected to mild alkaline hydrolysis (saponification) using Lithium Hydroxide (LiOH) in a mixed aqueous-organic solvent system, yielding the final dicarboxylic acid after acidic workup.

Experimental Workflow Visualization

Fig 1. Two-step convergent synthetic workflow for the preparation of 5-decynedioic acid.

Step-by-Step Experimental Methodologies

Safety Note: All operations involving n-BuLi and acetylene gas must be conducted in a rigorously dried, inert atmosphere (Argon or Nitrogen) within a well-ventilated fume hood.

Phase 1: Synthesis of Diethyl 5-decynedioate

Objective: Construct the C10 backbone via double alkylation.

• Preparation of Dilithium Acetylide:

  • Equip a flame-dried 500 mL 3-neck round-bottom flask with a magnetic stir bar, an internal temperature probe, and a gas inlet tube. Flush the system with Argon.

  • Add 150 mL of anhydrous Tetrahydrofuran (THF) and cool the flask to -78 °C using a dry ice/acetone bath.

  • Bubble purified acetylene gas through the THF for 30 minutes to achieve saturation.

  • Slowly add n-BuLi (2.5 M in hexanes, 88.0 mL, 220 mmol, 2.2 eq) dropwise via syringe pump over 45 minutes, maintaining the internal temperature below -65 °C. Stir the resulting white suspension for an additional 30 minutes at -78 °C.

• Alkylation:

  • In a separate dry flask, prepare a solution of ethyl 4-bromobutyrate (40.9 g, 210 mmol, 2.1 eq) and anhydrous DMPU (28.2 g, 220 mmol, 2.2 eq) in 50 mL of anhydrous THF[3].

  • Add this solution dropwise to the dilithium acetylide suspension at -78 °C over 1 hour.

  • Remove the cooling bath and allow the reaction mixture to warm gradually to room temperature. Stir for 16 hours. Self-Validation: TLC (Hexanes:EtOAc 8:2) should indicate the complete consumption of the bromide starting material.

• Workup and Isolation:

  • Quench the reaction carefully by adding 100 mL of saturated aqueous NH4​Cl solution at 0 °C.

  • Extract the aqueous layer with Diethyl Ether ( 3×100 mL).

  • Wash the combined organic layers with water ( 2×100 mL) to remove DMPU, followed by brine (100 mL).

  • Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purify the crude oil via flash column chromatography (Silica gel, Hexanes:EtOAc 9:1) to yield diethyl 5-decynedioate as a pale yellow oil.

Phase 2: Saponification to 5-Decynedioic Acid

Objective: Deprotect the terminal esters to yield the target dicarboxylic acid.

• Hydrolysis:

  • Dissolve the purified diethyl 5-decynedioate (approx. 20.0 g, 78.6 mmol) in a solvent mixture of THF (80 mL) and Methanol (40 mL) in a 500 mL round-bottom flask.

  • Prepare a solution of Lithium Hydroxide monohydrate ( LiOH⋅H2​O ) (9.9 g, 236 mmol, 3.0 eq) in 40 mL of deionized water.

  • Add the aqueous LiOH solution to the organic mixture at room temperature. Stir vigorously for 4-6 hours. Self-Validation: TLC monitoring will show the disappearance of the high-Rf diester and the formation of a baseline spot (the dicarboxylate salt).

• Acidification and Crystallization:

  • Concentrate the mixture under reduced pressure to remove the THF and Methanol.

  • Dilute the remaining aqueous phase with 50 mL of water and cool to 0 °C in an ice bath.

  • Slowly acidify the aqueous solution to pH 1 using 6 M Hydrochloric Acid (HCl). A white precipitate will immediately form[2].

  • Extract the acidified aqueous layer with Ethyl Acetate ( 3×100 mL).

  • Wash the combined organic layers with brine, dry over Na2​SO4​ , and evaporate the solvent to yield the crude acid.

  • Recrystallize the crude solid from a mixture of hot Ethyl Acetate and Hexanes to afford pure 5-decynedioic acid as a white crystalline solid.

Quantitative Reaction Parameters & Yield Data

The following table summarizes the stoichiometric requirements and expected yields for a standard 100 mmol (theoretical) scale reaction based on acetylene.

Reaction Stage	Reagent / Substrate	Equivalents	Amount	Expected Yield	Purity (Expected)
Phase 1: Alkylation	Acetylene (Substrate)	1.0 eq	~100 mmol	-	-
n-BuLi (2.5 M)	2.2 eq	220 mmol	-	-
Ethyl 4-bromobutyrate	2.1 eq	210 mmol	-	-
DMPU (Co-solvent)	2.2 eq	220 mmol	75 - 82%	>95% (GC-MS)
Phase 2: Hydrolysis	Diethyl 5-decynedioate	1.0 eq	~78.6 mmol	-	-
LiOH⋅H2​O	3.0 eq	236 mmol	88 - 94%	>98% (HPLC)
Overall Process	5-Decynedioic Acid	-	-	66 - 77%	>98%

References

• 5-Decynedioic acid, an acetylenic compound in human urine.National Institutes of Health (PubMed).
• 5-Decynedioic Acid, an Acetylenic Compound in Human Urine.Oxford Academic (Clinical Chemistry).
• The Total Synthesis of Natural Products (Volume 9).EPDF.
• Functionalization of Alkynes.Thieme Connect.

Sources

• 1. 5-Decynedioic acid, an acetylenic compound in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. epdf.pub [epdf.pub]

Application Note &amp; Protocols: 5-Decynedioic Acid as a Homobifunctional Linker in CuAAC Chemistry

An in-depth guide for researchers, scientists, and drug development professionals on the strategic implementation of 5-decynedioic acid in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) chemistry.

Introduction: The Strategic Advantage of a Dicarboxylic Acid Alkyne Linker

In the landscape of bioconjugation, polymer synthesis, and materials science, the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), the cornerstone of "click chemistry," offers unparalleled efficiency and orthogonality.[1][] This reaction forms a stable 1,2,3-triazole linkage between a terminal alkyne and an azide with high regioselectivity, affording exclusively the 1,4-disubstituted product.[1][3] The selection of the alkyne-containing building block is critical as it defines the architecture, spacing, and subsequent functionality of the final construct.

5-Decynedioic acid emerges as a highly valuable, yet underutilized, homobifunctional linker. Its unique structure—a C10 carbon chain featuring a central, rigid alkyne moiety and two terminal carboxylic acid groups—provides a distinct set of capabilities for molecular construction.

Key Attributes of 5-Decynedioic Acid:

• Homobifunctional Reactivity: The terminal carboxylic acid groups offer handles for covalent attachment to amine-containing molecules or surfaces via standard amide bond formation, while the central alkyne is reserved for CuAAC.

• Structural Rigidity and Spacing: The internal alkyne provides a defined, linear geometry, preventing the conformational ambiguity often associated with flexible aliphatic linkers. The overall length of the C10 backbone allows for precise spatial separation between conjugated entities.

• Modulation of Physicochemical Properties: The two carboxylic acid groups can increase the hydrophilicity and aqueous solubility of the linker and its subsequent conjugates, a critical factor in biological applications.

This guide provides an in-depth exploration of the CuAAC mechanism and detailed protocols for leveraging 5-decynedioic acid in polymer synthesis and surface functionalization.

Caption: Molecular structure of 5-decynedioic acid.

The CuAAC Mechanism: A Dinuclear Pathway

While initial proposals suggested a mononuclear copper catalyst, substantial evidence now supports a dinuclear copper-mediated pathway as the kinetically favored route.[1] This mechanism provides a more complete explanation for the reaction's remarkable rate and fidelity.[1][4][5]

The Catalytic Cycle consists of several key steps:

• Formation of Copper(I) Acetylide: The reaction initiates with the coordination of the terminal alkyne to a Cu(I) species, followed by deprotonation to form a copper(I) acetylide. The active Cu(I) is typically generated in situ from a Cu(II) salt (e.g., CuSO₄) and a reducing agent like sodium ascorbate.[1]

• Coordination with a Second Copper Ion: The initial copper acetylide complex coordinates with a second Cu(I) ion, forming a dinuclear π,σ-bis(copper) acetylide intermediate.

• Azide Binding: An azide molecule coordinates to one of the copper centers of the dinuclear complex.

• Cycloaddition: The coordinated azide undergoes a cycloaddition reaction with the activated alkyne, forming a six-membered copper-containing metallacycle.

• Ring Contraction & Protonolysis: This intermediate undergoes rapid ring contraction to a more stable dinuclear copper triazolide. Subsequent protonolysis, often by another alkyne molecule, releases the 1,4-disubstituted 1,2,3-triazole product and regenerates the active dinuclear copper catalyst, completing the cycle.[1]

Caption: The dinuclear catalytic cycle of the CuAAC reaction.

Application Protocol 1: Synthesis of a Linear Polyester-Triazole Polymer

This protocol describes the use of 5-decynedioic acid as a monomer in a step-growth polymerization with a diazide monomer. The resulting polymer will feature repeating triazole rings and ester linkages (after derivatization), a structure valuable in advanced materials and drug delivery systems.

Rationale for Experimental Choices:

• Monomer Activation: The carboxylic acid groups of 5-decynedioic acid must be activated or converted to a more reactive form (e.g., an ester) to prevent side reactions with the basic components of the catalyst system and to improve solubility in common organic solvents. Here, we exemplify a pre-esterification step.

• Solvent System: A polar aprotic solvent like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is chosen to ensure the solubility of the growing polymer chain.

• Catalyst System: The classic CuSO₄·5H₂O/Sodium Ascorbate system is robust and effective. A ligand such as Tris(benzyltriazolylmethyl)amine (TBTA) is included to stabilize the Cu(I) oxidation state and accelerate the reaction.[1]

• Degassing: The removal of oxygen is critical to prevent the oxidative homocoupling of the alkyne (Glaser coupling), a common side reaction.[3]

Step-by-Step Methodology

Part A: Synthesis of Di-methyl 5-decynedioate (Monomer 1)

• Dissolve 5-decynedioic acid (1.0 eq) in anhydrous methanol (20 mL/g).

• Add concentrated sulfuric acid (0.05 eq) dropwise while cooling in an ice bath.

• Reflux the mixture for 6-8 hours, monitoring by TLC until the starting material is consumed.

• Neutralize the reaction with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3x volumes).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the di-methyl ester. Characterize via ¹H NMR and FTIR.

Part B: CuAAC Polymerization

• In a Schlenk flask, dissolve Di-methyl 5-decynedioate (Monomer 1, 1.0 eq) and a suitable diazide monomer (e.g., 1,4-bis(azidomethyl)benzene, 1.0 eq) in degassed DMSO to a final concentration of 0.1 M.

• In a separate vial, prepare the catalyst solution: dissolve CuSO₄·5H₂O (0.05 eq) and TBTA (0.05 eq) in degassed DMSO.

• In another vial, prepare the reducing agent solution: dissolve Sodium Ascorbate (0.15 eq) in degassed DMSO.

• Purge the monomer solution with argon or nitrogen for 20 minutes.

• Using a gas-tight syringe, add the catalyst solution to the monomer solution, followed by the sodium ascorbate solution.

• Stir the reaction mixture vigorously at room temperature for 24-48 hours under an inert atmosphere.

• Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., methanol or water).

• Collect the polymer by filtration, wash thoroughly with the non-solvent, and dry under vacuum.

• Characterize the polymer by Gel Permeation Chromatography (GPC) for molecular weight and polydispersity, ¹H NMR for structure confirmation, and FTIR to observe the disappearance of azide and alkyne peaks.

Caption: Workflow for polyester-triazole synthesis.

Application Protocol 2: Surface Functionalization via a Two-Step Conjugation

This protocol demonstrates the utility of 5-decynedioic acid as a linker for immobilizing azide-containing molecules (e.g., peptides, fluorophores) onto an amine-functionalized surface (e.g., silica beads, glass slides).

Rationale for Experimental Choices:

• Orthogonal Chemistry: This protocol leverages two distinct and orthogonal reactions: amide bond formation and CuAAC. The conditions for one do not interfere with the functional groups of the other.

• Amide Coupling: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) are standard reagents for activating carboxylic acids to form stable amide bonds with primary amines in aqueous or polar organic solvents.

• Surface Washing: Thorough washing between steps is crucial to remove unreacted reagents and prevent non-specific binding in the subsequent click reaction.

Step-by-Step Methodology

Part A: Immobilization of Linker via Amide Coupling

• Wash amine-functionalized substrate (e.g., 100 mg of amine-functionalized silica beads) with DMF (3x 5 mL).

• Prepare a solution of 5-decynedioic acid (10 eq excess relative to surface amine capacity), EDC (12 eq), and NHS (12 eq) in anhydrous DMF.

• Add the activation solution to the substrate and gently agitate at room temperature for 4-6 hours.

• Wash the substrate extensively with DMF (3x), followed by water (2x), and finally methanol (2x) to remove all unreacted reagents. Dry the alkyne-functionalized substrate under vacuum.

Part B: CuAAC "Click" Conjugation onto the Surface

• Suspend the alkyne-functionalized substrate from Part A in a solvent system compatible with the azide-molecule of interest (e.g., a 1:1 mixture of t-butanol and water).

• Add the azide-containing molecule (e.g., Azide-PEG-Fluorophore, 5 eq excess) to the suspension.

• Add sodium ascorbate (10 eq excess relative to Cu), followed by the copper source (e.g., CuSO₄·5H₂O, 2 eq excess). A ligand like TBTA can be included to improve efficiency.

• Gently agitate the mixture at room temperature for 12-24 hours, protected from light if using a fluorophore.

• Wash the substrate sequentially with water, a chelating buffer (e.g., 50 mM EDTA) to remove copper, water again, and finally methanol.

• Dry the functionalized substrate under vacuum.

• Characterize the surface using techniques like X-ray Photoelectron Spectroscopy (XPS) to detect the increase in nitrogen signal or by functional assays (e.g., fluorescence microscopy if a dye was attached).

Data Presentation & Characterization

Effective characterization is essential to validate the success of the conjugation.

Table 1: Typical Reaction Parameters for CuAAC with 5-Decynedioic Acid Derivatives

Parameter	Polymerization (Protocol 1)	Surface Conjugation (Protocol 2)
Solvent	DMSO, DMF	t-BuOH/H₂O, PBS, DMF
Temperature	Room Temperature (20-25 °C)	Room Temperature (20-25 °C)
Catalyst (Cu Source)	CuSO₄·5H₂O	CuSO₄·5H₂O, Cu(I)Br
Reducing Agent	Sodium Ascorbate	Sodium Ascorbate
Ligand (Optional)	TBTA, THPTA	TBTA, THPTA
Concentration	0.1 - 0.5 M	N/A (Heterogeneous)
Stoichiometry	1:1 Alkyne:Azide	5-10 fold excess of azide molecule
Reaction Time	12 - 48 hours	4 - 24 hours

Table 2: Key Characterization Techniques and Expected Observations

Technique	Purpose	Expected Result for Successful Reaction
FTIR Spectroscopy	Functional Group Analysis	Disappearance of azide peak (~2100 cm⁻¹) and alkyne C-H peak (~3300 cm⁻¹)
¹H NMR Spectroscopy	Structural Confirmation	Appearance of a new peak for the triazole proton (δ ≈ 7.5-8.5 ppm)
GPC / SEC	Polymer Molecular Weight	A shift to higher molecular weight compared to monomers, with a defined peak
XPS	Surface Elemental Analysis	Increase in the N1s signal after azide conjugation
Fluorescence Microscopy	Functional Validation	Visualization of fluorescence on the surface (for fluorescent tags)

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive Cu(I) catalyst (oxidized).2. Poor solubility of reactants.3. Protic solvent interfering with Cu-acetylide.	1. Ensure fresh sodium ascorbate is used; degas solvents thoroughly.2. Co-solvents (e.g., DMSO, DMF); change pH to solubilize dicarboxylic acid.3. Use aprotic solvents or increase catalyst/ligand concentration.
Low Yield / Side Products	1. Oxidative homocoupling of the alkyne.2. Hydrolysis of ester-activated monomer.	1. Rigorously degas all solutions and maintain an inert atmosphere.2. Perform polymerization under anhydrous conditions if possible.
Insoluble Polymer	The polymer is not soluble in the reaction solvent.	Screen for alternative solvents; perform the reaction at higher dilution if chain entanglement is an issue.
Copper Contamination	Residual copper catalyst bound to the product.	Wash the final product with a chelating agent solution like EDTA.

References

• BenchChem. (2025). Mechanism of copper-catalyzed azide-alkyne cycloaddition (CuAAC). BenchChem.
• Jian, Y., et al. (2018). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. PMC.
• Straub, B. F. (2013). Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition. Beilstein Journals.
• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. Organic-Chemistry.org.
• Pees, A., et al. (2024). Double‐Click Strategy Combining CuAAC and (Thia‐)
• Hein, C. D., et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC.
• BOC Sciences. Click Chemistry Overview. BOC Sciences.
• Bachem.
• Singh, I., et al. (2016). Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research. PMC.
• Geng, J., et al. (2011).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]

Application Note: Harnessing the Dual-Functionality of 5-Decynedioic Acid for Advanced Hydrogel Formulation

Introduction: The Unique Potential of a Bifunctional Cross-linker

Hydrogels, three-dimensional networks of hydrophilic polymers, are central to advancements in drug delivery, tissue engineering, and regenerative medicine.[1][2] Their efficacy is fundamentally dictated by the nature of the cross-linking agent, which governs mechanical strength, swelling behavior, biocompatibility, and degradation kinetics.[3][4][5] Traditional cross-linkers often present limitations such as cytotoxicity or lack of control over the network architecture.[5]

5-Decynedioic acid emerges as a novel and highly versatile cross-linking agent due to its unique molecular structure. It is a ten-carbon dicarboxylic acid featuring a centrally located alkyne (carbon-carbon triple bond). This bifunctional architecture offers two distinct and chemically orthogonal routes for cross-linking polymer chains:

• Carboxylic Acid-Mediated Cross-linking: The terminal carboxyl groups can form covalent bonds (e.g., esters, amides) with appropriate functional groups on polymer backbones, such as hydroxyls or amines.[6][7]

• Alkyne-Mediated "Click" Chemistry: The internal alkyne group serves as a reactive handle for highly efficient and specific "click" reactions, such as the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[8][9][10]

This dual functionality allows for the rational design of hydrogels with tunable properties and opens avenues for creating complex, multi-functional biomaterials. This application note provides a detailed guide for researchers on leveraging 5-decynedioic acid to formulate advanced hydrogels, covering two primary cross-linking strategies, detailed experimental protocols, and methods for characterization.

Strategic Overview: Two Pathways to Network Formation

The choice of cross-linking strategy depends on the available polymer precursors, desired reaction conditions, and the intended application of the hydrogel. 5-decynedioic acid provides the flexibility to choose between a classic condensation reaction or a modern bioorthogonal click reaction.

Caption: Experimental workflow for hydrogel synthesis and characterization.

Strategy 1: Carboxylic Acid-Based Cross-linking via Esterification

This strategy utilizes the terminal carboxylic acid groups of 5-decynedioic acid to form ester linkages with polymers containing hydroxyl (-OH) groups, such as Poly(vinyl alcohol) (PVA). This method is cost-effective and relies on well-established condensation chemistry.[6][11] The cross-linking typically requires heat and sometimes an acid catalyst to drive the esterification reaction.[7] The resulting hydrogel network's properties are influenced by the concentration of the cross-linker and the reaction conditions.

Causality Behind Experimental Choices

• Polymer Selection: PVA is an ideal candidate due to its high density of hydroxyl groups, biocompatibility, and water solubility.[1]

• Thermal Treatment: Heat is necessary to overcome the activation energy for the esterification reaction and to remove the water byproduct, driving the reaction to completion.[7]

• Cross-linker Concentration: Increasing the concentration of 5-decynedioic acid leads to a higher cross-linking density. This typically results in a stronger, stiffer hydrogel with a lower swelling capacity, as the tighter network restricts the movement of polymer chains and the influx of water.[4][12]

Protocol: PVA Hydrogel Formulation via Thermal Esterification

Materials:

• Poly(vinyl alcohol) (PVA), 87-89% hydrolyzed, Mw 85,000-124,000

• 5-Decynedioic acid

• Deionized (DI) water

• Petri dishes

Step-by-Step Methodology:

• PVA Solution Preparation: Prepare a 10% (w/v) PVA solution by slowly adding PVA powder to DI water at 90°C with vigorous stirring. Continue stirring for 2-3 hours until the PVA is completely dissolved and the solution is clear.

• Cross-linker Incorporation: Cool the PVA solution to 60°C. Prepare a stock solution of 5-decynedioic acid in a minimal amount of a suitable solvent (e.g., ethanol) or add it directly as a fine powder to the PVA solution under vigorous stirring. Molar ratios of PVA hydroxyl groups to dicarboxylic acid groups can be varied (e.g., 100:1, 50:1, 25:1) to tune the mechanical properties.

• Casting: Pour the homogeneous mixture into petri dishes to a desired thickness (e.g., 2-3 mm).

• Solvent Evaporation: Place the cast films in a fume hood at room temperature for 24-48 hours to allow for initial solvent evaporation, resulting in a flexible film.

• Thermal Cross-linking: Transfer the films to a vacuum oven. Heat the films at a set temperature (e.g., 130-150°C) for a specified duration (e.g., 1-3 hours). This step induces the esterification reaction, forming the covalent cross-links.[7]

• Hydration and Purification: After cooling, immerse the cross-linked hydrogel films in DI water for 48 hours, changing the water periodically to remove any unreacted cross-linker or non-cross-linked polymer chains. The hydrogel will swell to its equilibrium state.

Strategy 2: Alkyne-Mediated Cross-linking via "Click" Chemistry

This advanced strategy utilizes the internal alkyne of 5-decynedioic acid for bioorthogonal "click" reactions. The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a highly efficient reaction that forms a stable triazole linkage between an alkyne and an azide.[9][13] This approach offers exceptional control over the network architecture and can be performed under mild, biologically compatible conditions.[8]

Causality Behind Experimental Choices

• Polymer Selection: This method requires a polymer backbone functionalized with azide (-N₃) groups. Azide-modified hyaluronic acid (HA-N₃) or azide-terminated multi-arm poly(ethylene glycol) (PEG-N₃) are excellent candidates due to their biocompatibility and availability.[14]

• Catalyst System: The CuAAC reaction requires a copper(I) catalyst. This is typically generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate).[15] The reaction is highly specific, rapid, and produces no byproducts.[9]

• Bioorthogonality: The azide and alkyne groups are largely inert to biological molecules, allowing the cross-linking reaction to proceed in the presence of cells or other biologics without side reactions.[13] This makes it ideal for applications in tissue engineering and drug delivery.[10]

Caption: Comparison of the two cross-linking reaction mechanisms.

Protocol: PEG-Azide Hydrogel Formulation via CuAAC Click Chemistry

Materials:

• 4-arm PEG-Azide (e.g., 10 kDa)

• 5-Decynedioic acid

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Phosphate-buffered saline (PBS), pH 7.4

Step-by-Step Methodology:

• Precursor Solution 1 (Polymer): Prepare a 10% (w/v) solution of 4-arm PEG-Azide in PBS. Ensure it is fully dissolved. If encapsulating cells, resuspend the cells in this solution at the desired density.

• Precursor Solution 2 (Cross-linker): Prepare a stock solution of 5-decynedioic acid in a biocompatible solvent like DMSO, then dilute into PBS to the final desired concentration. The molar ratio of azide groups to alkyne groups should be optimized, typically starting at 1:1 or with a slight excess of one component.

• Catalyst Preparation: Prepare fresh stock solutions of CuSO₄ (e.g., 100 mM in water) and sodium ascorbate (e.g., 200 mM in water).

• Initiation of Gelation: In a small vial, combine Precursor Solution 1 and Precursor Solution 2. Mix gently.

• Catalyst Addition: To initiate cross-linking, add the sodium ascorbate solution first, followed immediately by the CuSO₄ solution. The final concentration of copper is typically in the low millimolar range (e.g., 1-5 mM). Mix the solution quickly but gently for 5-10 seconds.

• Gel Formation: Allow the solution to stand at room temperature or 37°C. Gelation should occur rapidly, often within minutes.[15] The gelation time can be tuned by adjusting the catalyst and precursor concentrations.

• Purification: Once gelled, wash the hydrogel extensively with PBS (or cell culture medium if cells are encapsulated) to remove the copper catalyst and any unreacted components. Including a chelating agent like EDTA in the initial wash steps can facilitate copper removal.

Characterization of Formed Hydrogels

To validate the successful formation of a cross-linked network and to understand its properties, several characterization techniques are essential.

Swelling Behavior

The swelling ratio provides insight into the cross-linking density and hydrophilicity of the hydrogel.[12]

Protocol: Gravimetric Swelling Measurement

• Prepare hydrogel samples of a defined size (e.g., 8 mm diameter discs).

• Lyophilize (freeze-dry) the samples to obtain their dry weight (W_d).

• Immerse the dry samples in a solution (e.g., PBS, pH 7.4) at a specific temperature (e.g., 37°C).[16]

• At predetermined time intervals, remove the hydrogel, gently blot the surface with a lint-free wipe to remove excess water, and record its weight (W_s).[17][18]

• Continue until the weight remains constant, indicating equilibrium swelling.

• Calculate the Equilibrium Swelling Ratio (ESR) using the formula: ESR (%) = [(W_s - W_d) / W_d] x 100

Mechanical Properties

The mechanical integrity of the hydrogel is crucial for its intended application, especially in tissue engineering where it must mimic the properties of native tissue.[19][20] Rheology is used to measure properties like the storage modulus (G'), which represents the elastic component, and the loss modulus (G''), which represents the viscous component.

Protocol: Oscillatory Rheometry

• Place a hydrogel disc of known dimensions onto the bottom plate of a rheometer.

• Lower the upper plate (e.g., parallel plate geometry) to contact the hydrogel.

• Perform a frequency sweep (e.g., 0.1 to 100 rad/s) at a constant, low strain (e.g., 1%) within the linear viscoelastic region.

• Record the storage modulus (G') and loss modulus (G''). For a successfully cross-linked gel, G' should be significantly higher than G'' and relatively independent of frequency.

Table 1: Comparative Properties of Hydrogels from Different Strategies

Property	Strategy 1 (Esterification)	Strategy 2 (Click Chemistry)	Rationale & References
Reaction Conditions	High Temperature (130-150°C)	Mild, Physiological Temp. & pH	Esterification requires heat[7]; Click chemistry is bioorthogonal.[8][13]
Reaction Speed	Slow (Hours)	Fast (Minutes)	Condensation reactions are generally slower than click reactions.[15]
Biocompatibility	Good, but initial heat step precludes cell encapsulation.	Excellent, allows for in situ cell encapsulation.	Cytotoxicity concerns mainly relate to residual copper in CuAAC, which must be washed out.[10]
Network Homogeneity	Potentially less homogeneous due to thermal gradients.	Highly homogeneous network formation.	Click reactions are highly specific and efficient, leading to well-defined networks.[13]
Tunability	Good; tuned by temp, time, and concentration.	Excellent; tuned by precursor stoichiometry.	Stoichiometric control offers precise tuning of cross-link density.[14]
Typical G' (Storage Modulus)	1-50 kPa	0.5-40 kPa	Mechanical properties are tunable in both systems to match soft tissues.[14][21]

Conclusion and Future Outlook

5-Decynedioic acid stands out as a uniquely versatile cross-linking agent for hydrogel formulation. Its dual-reactive nature enables researchers to select between robust, thermal cross-linking methods and highly specific, bioorthogonal click chemistry pathways. This allows for the creation of a wide range of hydrogels, from simple bulk materials to complex, cell-laden constructs for regenerative medicine. The ability to tune mechanical properties, control network architecture, and ensure biocompatibility positions 5-decynedioic acid as a powerful tool in the development of next-generation biomaterials. Future work could explore the creation of dual-cross-linked networks by utilizing both the carboxyl and alkyne functionalities in a sequential manner to create hydrogels with even more sophisticated and dynamic properties.

References

• Maitra, J., & Shukla, V. K. (2014). Cross-linking in Hydrogels - A Review. American Journal of Polymer Science, 4(2), 25-31.
• Li, Y., et al. (2025). Click Chemistry-Based Hydrogels for Tissue Engineering. MDPI.
• O'Connell, C. D., et al. (N.d.). Mechanical Characterisation of Hydrogels for Tissue Engineering Applications.
• Ahearne, M., et al. (2008).
• Sang, S., et al. (2022). Application of “Click” Chemistry in Biomedical Hydrogels. PMC - NIH.
• Shariati, F. S., et al. (2025).
• Kavita, K., et al. (2024). Metal-Free Click-Chemistry: A Powerful Tool for Fabricating Hydrogels for Biomedical Applications.
• Oyen, M. L. (2013).
• Grijalvo, S., et al. (2026).
• Li, Y., et al. (2025). Click Chemistry-Based Hydrogels for Tissue Engineering. PubMed.
• Poddar, S. (2023). Hydrogels for drug delivery. Cell Guidance Systems.
• Wang, W. (2019). Protocol Efficiently Measuring the Swelling Rate of Hydrogels.
• Popescu, I., et al. (2024).
• Maitra, J., & Shukla, V. K. (2014). Cross-linking in Hydrogels - A Review. Academia.edu.
• Wang, W. (2019).
• H-P, S., et al. (2011). Hyaluronic acid-based hydrogels crosslinked by copper-catalyzed azide-alkyne cycloaddition with tailorable mechanical properties. PubMed.
• de Moraes, M. A., et al. (N.d.). Incorporation of organic acids in the crosslinking of polyvinyl alcohol hydrogels. SciELO.
• Tian, Y. (2025). Hydrogel Crosslinker Selection Guide: Chemical, Physical and Enzymatic Options — Pros & Cons.
• Nimmo, C. M., & Shoichet, M. S. (2011).
• Zhang, X., et al. (2020). Synthesis and Evaluation of Cytocompatible Alkyne-Containing Poly(β-amino ester)-Based Hydrogels Functionalized via Click Reaction. ACS Macro Letters.
• Gautam, L., et al. (N.d.). Intermolecular and intramolecular cross‐linking reactions (via esterification) of various carboxylic acids with PVA.
• Wagedo, A. A., & Ato, A. A. (2022). A Comprehensive Review on Properties of Polyvinyl Alcohol (PVA) Crosslinked with Carboxylic Acid.
• Strehmel, V. (2024). Swelling Behavior of Novel Hydrogels Produced from Glucose-Based Ionic Monomers with Varying Cross-Linkers. ACS Omega.

Sources

• 1. cellgs.com [cellgs.com]
• 2. Biomaterials-Based Hydrogels for Therapeutic Applications | IntechOpen [intechopen.com]
• 3. Cross-linking in Hydrogels - A Review [article.sapub.org]
• 4. (PDF) Cross-linking in Hydrogels - A Review [academia.edu]
• 5. Hydrogel Crosslinker Selection Guide: Chemical, Physical and Enzymatic Options — Pros & Cons [eureka.patsnap.com]
• 6. scielo.br [scielo.br]
• 7. jmaterenvironsci.com [jmaterenvironsci.com]
• 8. Click Chemistry-Based Hydrogels for Tissue Engineering [mdpi.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Click Chemistry-Based Hydrogels for Tissue Engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Hydrogels: Properties, Classifications, Characterizations, and Biomedical Applications | ClinicSearch [clinicsearchonline.org]
• 13. mdpi.com [mdpi.com]
• 14. Hyaluronic acid-based hydrogels crosslinked by copper-catalyzed azide-alkyne cycloaddition with tailorable mechanical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. "Protocol efficiently measuring the swelling rate of hydrogels" by Katherine Zhang, Wuxiang Feng et al. [digitalcommons.unl.edu]
• 19. researchgate.net [researchgate.net]
• 20. tandfonline.com [tandfonline.com]
• 21. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: A Guide to the Preparation of Biodegradable Polyesters Incorporating 5-Decynedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the synthesis, characterization, and functionalization of novel biodegradable polyesters incorporating 5-decynedioic acid. By introducing an alkyne functionality into the polymer backbone, these materials serve as a versatile platform for subsequent modification via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry. This approach enables the covalent attachment of a wide array of molecules, including imaging agents, targeting ligands, and therapeutic drugs, paving the way for advanced applications in drug delivery, tissue engineering, and biomedical devices.[1][2][3] This document offers detailed protocols, explains the scientific rationale behind experimental choices, and presents data visualization strategies to guide researchers in this innovative area of polymer chemistry.

Introduction: The Advent of Functional Biodegradable Polyesters

Aliphatic polyesters are a cornerstone of biomedical research due to their excellent biocompatibility and biodegradability.[3][4][5] However, traditional polyesters often lack the functional groups necessary for the covalent attachment of biomolecules, limiting their application in advanced therapeutic and diagnostic systems.[3][4] The incorporation of "clickable" moieties, such as alkynes, directly into the polyester backbone addresses this limitation.[1][6]

The use of 5-decynedioic acid as a monomer introduces a readily accessible alkyne group within the polymer chain. This internal alkyne is available for highly efficient and specific modification through CuAAC click chemistry, a reaction known for its high yields, mild reaction conditions, and tolerance of a wide range of functional groups.[1][7][8][9] This strategy allows for the post-polymerization functionalization of the polyester, creating materials with tailored properties for specific biomedical applications.[1][10][11]

Synthesis of Alkyne-Functionalized Polyester: A Step-by-Step Protocol

The synthesis of polyesters from dicarboxylic acids and diols is typically achieved through melt polycondensation.[5][12][13][14] This method involves the removal of a small molecule, such as water, at elevated temperatures and under vacuum to drive the polymerization reaction forward.[5][15]

Materials and Equipment

• Monomers: 5-Decynedioic Acid (hypothetical, as a representative alkyne-containing dicarboxylic acid), 1,8-Octanediol

• Catalyst: Tin(II) 2-ethylhexanoate (Sn(Oct)₂)

• Solvents: Chloroform, Methanol

• Equipment: Three-neck round-bottom flask, mechanical stirrer, nitrogen inlet, vacuum pump, heating mantle with temperature controller, condenser, collection flask.

Proposed Melt Polycondensation Protocol

This protocol describes the synthesis of poly(1,8-octanyl-co-5-decynoate) as a representative example.

• Monomer and Catalyst Charging: In a three-neck round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, add equimolar amounts of 5-decynedioic acid and 1,8-octanediol. Add the catalyst, Tin(II) 2-ethylhexanoate, at a concentration of 0.1-0.5 mol% relative to the diacid.

• First Stage - Esterification: Heat the reaction mixture to 150°C under a slow stream of nitrogen gas. The nitrogen purge is crucial to remove the water formed during the initial esterification and to prevent oxidation of the monomers and the resulting polymer. Maintain these conditions for 4-6 hours until the formation of water ceases.

• Second Stage - Polycondensation: Gradually increase the temperature to 180-200°C while slowly applying a vacuum (0.1-1 mmHg). The combination of high temperature and vacuum is essential to effectively remove the condensation byproducts and drive the reaction towards the formation of a high molecular weight polymer.[5][16] Continue the reaction for 12-24 hours. The viscosity of the reaction mixture will increase significantly as the polymerization progresses.

• Polymer Recovery: Once the desired viscosity is reached, cool the reaction mixture to room temperature under a nitrogen atmosphere. The resulting polyester can be used directly or purified.

• Purification: Dissolve the crude polyester in a minimal amount of chloroform and precipitate it by slowly adding the solution to a large excess of cold methanol with vigorous stirring. This step removes unreacted monomers and low molecular weight oligomers.

• Drying: Collect the purified polymer by filtration and dry it in a vacuum oven at 40°C until a constant weight is achieved.

Diagram of the polyester synthesis workflow:

Caption: Workflow for the synthesis and purification of an alkyne-functionalized polyester.

Characterization of the Synthesized Polyester

A thorough characterization of the synthesized polyester is crucial to confirm its chemical structure, molecular weight, and thermal properties.

Property	Technique	Purpose	Expected Outcome
Chemical Structure	¹H and ¹³C NMR Spectroscopy	To confirm the successful incorporation of both monomers and the presence of the alkyne group.	Characteristic peaks corresponding to the protons and carbons of the diol, diacid, and the alkyne functionality.[17][18]
Molecular Weight and Polydispersity	Gel Permeation Chromatography (GPC)	To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).	A monomodal distribution with a PDI typically in the range of 1.5-2.5 for polycondensation reactions.
Thermal Properties	Differential Scanning Calorimetry (DSC)	To determine the glass transition temperature (Tg) and melting temperature (Tm).	Provides information on the amorphous or semi-crystalline nature of the polymer.
Thermal Stability	Thermogravimetric Analysis (TGA)	To evaluate the thermal stability and decomposition temperature of the polymer.	A decomposition profile indicating the temperature at which the polymer starts to degrade.

Post-Polymerization Functionalization via Click Chemistry

The incorporated alkyne groups serve as handles for the covalent attachment of various molecules using the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[1][7]

Materials and Equipment

• Alkyne-functionalized Polyester

• Azide-functionalized Molecule: (e.g., Azide-PEG, Azido-fluorophore, Azide-drug conjugate)

• Catalyst System: Copper(II) sulfate (CuSO₄), Sodium ascorbate

• Solvent: N,N-Dimethylformamide (DMF) or a similar polar aprotic solvent

• Equipment: Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup.

Protocol for CuAAC "Click" Reaction

• Dissolution: Dissolve the alkyne-functionalized polyester in DMF in a round-bottom flask under a nitrogen atmosphere.

• Addition of Reagents: Add the azide-functionalized molecule to the polymer solution (typically 1.1-1.5 equivalents per alkyne group).

• Catalyst Preparation: In a separate vial, prepare a fresh solution of sodium ascorbate in water and a solution of copper(II) sulfate in water.

• Reaction Initiation: Add the sodium ascorbate solution to the reaction mixture, followed by the copper(II) sulfate solution. The reaction mixture will typically change color, indicating the formation of the active Cu(I) catalyst.

• Reaction Progression: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by techniques such as ¹H NMR or FTIR spectroscopy by observing the disappearance of the alkyne and azide signals.

• Purification: Purify the functionalized polymer by dialysis against a suitable solvent (e.g., DMF followed by water) to remove the copper catalyst and unreacted small molecules.

• Isolation: Isolate the final product by lyophilization.

Diagram of the "Click" Chemistry functionalization:

Caption: Schematic of the CuAAC "click" reaction for polyester functionalization.

Applications and Future Perspectives

The ability to precisely functionalize biodegradable polyesters opens up a vast landscape of potential applications in the biomedical field.[5]

• Targeted Drug Delivery: By attaching targeting ligands (e.g., antibodies, peptides) to the polyester, drug-loaded nanoparticles can be directed to specific cells or tissues, enhancing therapeutic efficacy and reducing side effects.[1][10]

• Bioimaging: Covalent attachment of fluorescent dyes or contrast agents allows for the in vivo tracking of the polymer-based drug delivery system or tissue scaffold.

• Tissue Engineering: Functionalization with cell-adhesive peptides or growth factors can promote cell attachment, proliferation, and differentiation on polyester-based scaffolds, accelerating tissue regeneration.[2][5]

The methodologies outlined in this guide provide a robust starting point for the development of next-generation biodegradable polyesters with tailored functionalities. The versatility of the alkyne-azide click chemistry platform ensures that these materials can be adapted to a wide range of emerging biomedical challenges.

References

• Highly Efficient Modular Construction of Functional Drug Delivery Platform Based on Amphiphilic Biodegradable Polymers via Click Chemistry - PMC. (n.d.).
• Functional Polyesters: Tailoring Structure and Biomedical Functions | Polymer Science & Technology - ACS Publications. (2025, March 21).
• Pushing the limits of copper mediated azide–alkyne cycloaddition (CuAAC) to conjugate polymeric chains to cyclic peptides - Polymer Chemistry (RSC Publishing). (n.d.).
• Functional aliphatic polyesters for biomedical and pharmaceutical applications - PubMed. (2011, May 30).
• Functional Polyesters: Tailoring Structure and Biomedical Functions | Polymer Science & Technology - ACS Publications. (n.d.).
• Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters. (2022, April 26).
• Application Notes and Protocols for Biodegradable Polyester Synthesis Using Octadecanedioic Acid - Benchchem. (n.d.).
• Special Features of Polyester-Based Materials for Medical Applications - PMC. (n.d.).
• Facile Synthesis of Clickable, Water-soluble and Degradable Polyphosphoesters - PMC. (2012, February 3).
• Biodegradable polyesters for medical applications. (n.d.).
• Polymeric Drug Delivery Systems: Chemical Design, Functionalization, and Biomedical Applications. (n.d.).
• A copper(i)-catalyzed azide–alkyne click chemistry approach towards multifunctional two-way shape-memory actuators - RSC Publishing. (n.d.).
• Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC. (n.d.).
• Clickable Degradable Aliphatic Polyesters via Copolymerization with Alkyne Epoxy Esters: Synthesis and Postfunctionalization with Organic Dyes | Journal of the American Chemical Society. (2014, June 27).
• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC. (n.d.).
• Polyester Synthesis by Microwave Assisted Rapid Polycondensation - NIFS. (n.d.).

• Mechanism for Polycondensation - YouTube. (2020, August 16). Retrieved from [Link]

• Functional biodegradable polymers via ring-opening polymerization of monomers without protective groups - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C8CS00531A. (2018, September 17).
• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery - Bioclone. (n.d.).
• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.).
• Melt Polycondensation for the Synthesis of Polyester Amides using Kneader Reactor - CHIMIA. (n.d.).
• Click Chemistry with Polymers, Dendrimers, and Hydrogels for Drug Delivery. (2012, January 25).

• Enzymatic Synthesis of Polyesters via Polycondensation | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Click chemistry with polymers, dendrimers, and hydrogels for drug delivery - PubMed. (2012, April 15).
• Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters | ACS Omega - ACS Publications. (2022, April 26).
• Click Chemistry in Polymersome Technology - MDPI. (2024, June 6).

• 1 H NMR spectrum of alkyne-functionalised polyester 5 in CDCl 3 - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters | ACS Omega - ACS Publications. (2022, April 26).
• NMR and Mass Spectral Analysis of Step-growth Polymers from Azide Alkyne Cycloaddition and Regioselectivity Afforded by Copper(I) and Ruthenium(II) Catalysts - The Aquila Digital Community. (n.d.).
• A direct comparison between ring-opening copolymerization and polycondensation to produce polyesters using poly(ethylene succinate) as an example - RSC Publishing. (2023, December 30).
• Synthesis of Biodegradable and Biocompostable Polyesters - Técnico Lisboa. (2011, July 2).
• Synthesis and characterization of functional elastomeric poly(ester amide) co-polymers. (n.d.).
• Synthesis and characterization of functional elastomeric poly(ester amide) co-polymers. (n.d.).
• Biodegradable Polyester Synthesis in Renewed Aqueous Polycondensation Media: The Core of the New Greener Polymer-5B Technology - MDPI. (2021, February 16).
• Recent Advances in the Enzymatic Synthesis of Polyester - PMC - NIH. (n.d.).
• 5-Decenedioic acid | C10H16O4 | CID 6365428 - PubChem - NIH. (n.d.).
• Polycondensation – Knowledge and References - Taylor & Francis. (n.d.).
• Introduction to Decenedioic Acid Compound - Ontosight AI. (n.d.).
• Recent Progress on Bio-Based Polyesters Derived from 2,5-Furandicarbonxylic Acid (FDCA). (n.d.).
• cis-5-Decenedioic acid | C10H16O4 | CID 7563148 - PubChem. (n.d.).
• Synthesis, characterization and biocompatibility of biodegradable elastomeric poly(ether-ester urethane)s Based on Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) and Poly(ethylene glycol) via melting polymerization - PubMed. (n.d.).
• Synthesis of Biodegradable Polyester by Polycondensation with Tunable Properties. (n.d.).
• Sebacic acid 99 111-20-6 - Sigma-Aldrich. (n.d.).
• Synthesis and Properties of Biodegradable Poly(ester-co-carbonate) Multiblock Copolymers Comprising of Poly(butylene Succinate) and Poly(butylene Carbonate) by Chain Extension | Request PDF - ResearchGate. (2025, August 5).
• Synthesis and Characterization of New Azido Esters Derived from Malonic Acid. (2019, November 5).

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Biodegradable polyesters - specific polymers [specificpolymers.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Modifications of Furan-Based Polyesters with the Use of Rigid Diols [mdpi.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. 5-Decenedioic acid | C10H16O4 | CID 6365428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pure.ed.ac.uk [pure.ed.ac.uk]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Responsive Polyesters with Alkene and Carboxylic Acid Side-Groups for Tissue Engineering Applications [mdpi.com]
• 18. Sebacic Acid: A Technical Deep Dive into Bio-Based Decanedioic Acid - Nova Industries Sebacic Acid | Manufacturer & Exporter | Nova Industries [novaind.in]

Bioconjugation techniques utilizing 5-decynedioic acid derivatives

Application Note: Advanced Bioconjugation Techniques Utilizing 5-Decynedioic Acid Derivatives

Target Audience: Researchers, scientists, and drug development professionals. Focus: Rigid Linker Engineering and RuAAC-Mediated Functionalization.

Executive Summary

The design of heterobifunctional molecules, such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), relies heavily on the physicochemical properties of the linker connecting the two active moieties. 5-Decynedioic acid (CAS 3646-44-4)—a 10-carbon dicarboxylic acid featuring a central internal alkyne—offers a unique dual-purpose scaffold[1]. It acts as a rigidifying structural element to optimize the thermodynamic profile of target binding, while simultaneously serving as a bioorthogonal handle for late-stage functionalization via Ruthenium-catalyzed Azide-Alkyne Cycloaddition (RuAAC).

This application note details the mechanistic rationale behind utilizing internal alkynes in bioconjugation and provides self-validating protocols for their integration into drug development workflows.

Chemical Rationale: The Power of the Internal Alkyne

Thermodynamic Advantages in PROTAC Design

Traditional PROTACs heavily utilize highly flexible polyethylene glycol (PEG) or saturated alkyl chains (e.g., sebacic acid) as linkers. While synthetically tractable, these flexible chains possess high conformational degrees of freedom. When a PROTAC binds to both the Protein of Interest (POI) and the E3 ligase to form a ternary complex, it must freeze into a single conformation. This results in a severe entropic penalty ( ΔS ) , which destabilizes the complex and reduces degradation efficiency[2].

Substituting a saturated chain with a 5-decynedioic acid derivative introduces an internal alkyne core. The sp -hybridized carbons impose a strict 180° linear geometry across the C4–C7 axis. This structural rigidity pre-organizes the PROTAC, drastically reducing the conformational ensemble of the unbound state. Consequently, the entropic penalty upon ternary complex formation is minimized, driving a more favorable Gibbs free energy ( ΔG ) of binding[3].

Workflow for assembling pre-organized PROTACs using a rigid 5-decynedioic acid scaffold.

Bioorthogonal Orthogonality: RuAAC vs. CuAAC

The internal alkyne of 5-decynedioic acid is completely inert to standard Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC). CuAAC strictly requires terminal alkynes because its catalytic cycle depends on the deprotonation of the terminal C–H bond to form a copper acetylide intermediate[4][5].

To functionalize an internal alkyne, researchers must utilize Ruthenium-catalyzed Azide-Alkyne Cycloaddition (RuAAC) . The mechanism of RuAAC is fundamentally distinct: the[Cp*RuCl] catalyst coordinates both the azide and the internal alkyne, driving an oxidative coupling to form a six-membered ruthenacycle intermediate. This is followed by a rate-determining reductive elimination, yielding a fully substituted 1,4,5-trisubstituted 1,2,3-triazole[6][7]. This allows the 5-decynedioic scaffold to act as a latent branching point, enabling the attachment of fluorophores, solubility-enhancing PEG chains, or pharmacokinetic modifiers after the primary conjugate has been assembled.

Mechanistic pathway of RuAAC on an internal alkyne yielding a 1,4,5-trisubstituted triazole.

Quantitative Linker Comparison

The following table summarizes the physicochemical and reactive differences between 5-decynedioic acid and traditional linker scaffolds.

Linker Scaffold	Structure Type	Conformational Degrees of Freedom	Entropic Penalty ( ΔS )	CuAAC Reactivity	RuAAC Reactivity
Sebacic Acid	Fully saturated ( sp3 )	High	High	Inert	Inert
PEG3 Diacid	Ether-linked ( sp3 )	Very High	Very High	Inert	Inert
5-Decynedioic Acid	Internal Alkyne ( sp )	Low (Restricted at C4-C7)	Low (Pre-organized)	Inert	Highly Reactive
Terminal Alkyne Diacid	Terminal Alkyne ( sp )	Moderate	Moderate	Highly Reactive	Reactive

Self-Validating Experimental Protocols

Protocol A: Synthesis of Rigidified PROTACs via Bis-NHS Activation

Objective: Sequentially couple a POI-targeting ligand and an E3 ligase ligand to the 5-decynedioic acid scaffold.

Reagents:

• 5-Decynedioic acid (1.0 eq)

• N-Hydroxysuccinimide (NHS) (2.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (2.5 eq)

• Anhydrous DMF and N,N-Diisopropylethylamine (DIPEA)

• Amine-bearing POI ligand (1.0 eq) & Amine-bearing E3 Ligand (1.0 eq)

Step-by-Step Methodology:

• Activation: Dissolve 5-decynedioic acid in anhydrous DMF. Add NHS and EDC·HCl. Stir at room temperature for 4 hours under nitrogen to generate the di-NHS ester.

• First Amidation (Desymmetrization): Add the amine-bearing POI ligand (1.0 eq) dropwise over 1 hour. Stir for an additional 2 hours.

  • Self-Validation Check 1: Perform a Ninhydrin (Kaiser) test on an aliquot. A shift from deep blue/purple to colorless indicates complete consumption of the primary amine.

• Second Amidation: Add the amine-bearing E3 ligase ligand (1.0 eq) and DIPEA (2.0 eq). Stir overnight at room temperature.

• Purification: Purify the crude mixture via preparative reverse-phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

  • Self-Validation Check 2: Confirm the exact mass of the heterobifunctional PROTAC via High-Resolution LC-MS. The internal alkyne will not fragment under standard low-energy CID, providing a stable parent ion.

Protocol B: Post-Conjugation Functionalization via RuAAC

Objective: Attach an azide-functionalized fluorophore (e.g., Cyanine5-Azide) to the internal alkyne of the assembled PROTAC for cellular tracking.

Reagents:

• Assembled 5-decynedioic-linked PROTAC (1.0 eq)

• Azide-functionalized probe (1.2 eq)

• Pentamethylcyclopentadienylbis(triphenylphosphine)ruthenium(II) chloride, Cp*RuCl(PPh3)2 (10 mol%)

• Degassed 1,4-Dioxane or THF

Step-by-Step Methodology:

• Preparation: In a strictly anaerobic glovebox or under continuous argon sparging, dissolve the PROTAC and the Azide-probe in degassed 1,4-dioxane.

• Catalyst Addition: Add 10 mol% of the Cp*RuCl(PPh3)2 catalyst. The reaction must remain oxygen-free to prevent catalyst degradation[8].

• Cycloaddition: Seal the reaction vessel and heat to 60°C for 12–16 hours.

  • Causality Note: Elevated temperatures are required because internal alkynes present higher steric hindrance during the oxidative coupling step compared to terminal alkynes[6].

• Quenching & Validation: Cool to room temperature and filter through a short pad of Celite to remove ruthenium particulates.

  • Self-Validation Check 3: Analyze the product via Raman spectroscopy. The sharp C≡C stretching frequency characteristic of the internal alkyne (~2200 cm⁻¹) must completely disappear, confirming quantitative conversion to the 1,4,5-trisubstituted triazole.

References

• Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism Journal of the American Chemical Society URL:[Link]

• Analyzing the Linker Structure of PROTACs throughout the Induction Process: Computational Insights Journal of Medicinal Chemistry URL:[Link]

• Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications Chemical Reviews URL:[Link]

• Untargeted Identification of Alkyne Containing Natural Products using Ruthenium Catalyzed Azide Alkyne Cycloaddition Reactions Nature Communications / PMC URL:[Link]

• 5-Decynedioic acid, an acetylenic compound in human urine Clinical Chemistry URL:[Link]

Sources

• 1. 5-Decynedioic acid, an acetylenic compound in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

HPLC method development for the quantification of 5-decynedioic acid

An Application Note on the Development of a Quantitative HPLC Method for 5-Decynedioic Acid

Abstract

This application note details the systematic development and implementation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 5-decynedioic acid. Addressing the analytical challenge posed by the compound's lack of a strong UV chromophore, this method employs low-wavelength UV detection. The narrative explains the rationale behind the selection of stationary phase, mobile phase composition, and other chromatographic parameters. A comprehensive, step-by-step protocol for the final optimized method is provided, designed for immediate application by researchers, scientists, and professionals in drug development and chemical analysis.

Introduction

5-Decynedioic acid is a dicarboxylic acid featuring a ten-carbon chain with a central alkyne group. As with other aliphatic dicarboxylic acids, it serves as a potential building block in polymer synthesis and as a target molecule in various biochemical studies. Accurate and reliable quantification of this analyte is crucial for process monitoring, quality control, and research applications.

The primary analytical challenge in the HPLC analysis of 5-decynedioic acid is its molecular structure. It lacks a significant chromophore, resulting in poor ultraviolet (UV) absorbance at standard analytical wavelengths (e.g., >230 nm). Direct detection, therefore, requires leveraging the weak absorbance of the carboxylic acid functional groups at low UV wavelengths. This necessitates careful mobile phase selection to minimize background interference and ensure sensitivity. This guide provides a logical, science-driven approach to developing a reliable quantification method from the ground up.

Physicochemical Properties and Analytical Considerations

A successful HPLC method is built upon an understanding of the analyte's chemical nature. The key properties of 5-decynedioic acid are summarized below.

Property	Value / Information	Rationale for HPLC Method
Structure	HOOC-(CH₂)₃-C≡C-(CH₂)₃-COOH	The two carboxylic acid groups are the primary sites for ionization. The alkyne group is non-polar.
Molecular Formula	C₁₀H₁₄O₄	-
Molecular Weight	198.22 g/mol	-
pKa (estimated)	pKa₁ ≈ 4.4, pKa₂ ≈ 5.4	The pKa values are critical for controlling retention in RP-HPLC. The mobile phase pH must be set well below the first pKa to ensure the molecule is in its neutral, non-ionized form for consistent retention on a C18 column.[1]
UV Absorbance	Weak n→π* transition of the carboxyl group (~205-210 nm)	Direct UV detection is feasible but requires a low wavelength where sensitivity is maximized. This choice demands high-purity solvents to minimize background noise.[2][3][4]
Solubility	Soluble in polar organic solvents (Methanol, Acetonitrile); sparingly soluble in water.	Dictates the choice of diluent for preparing standard and sample solutions. Methanol or a mixture of acetonitrile and water is a suitable choice.

HPLC Method Development Strategy

The development process is a systematic optimization of chromatographic parameters to achieve a separation that is robust, reproducible, and fit for purpose. The logical flow for this development is outlined below.

Initial Parameter Selection (The "Why")

• Column Chemistry : A C18 (octadecylsilane) stationary phase is the workhorse of reversed-phase chromatography and an ideal starting point. Its non-polar nature will retain the hydrocarbon backbone of 5-decynedioic acid. A standard dimension of 4.6 x 150 mm with 3 or 5 µm particles offers a good balance of efficiency and backpressure.

• Mobile Phase :

  • Aqueous Component : HPLC-grade water with an acidic modifier.

  • Acidic Modifier : To suppress the ionization of the two carboxyl groups, the mobile phase pH must be maintained below ~4.4. A buffer is ideal, but a simple addition of an acid is often sufficient and simpler. Phosphoric acid or formic acid at a concentration of 0.1% (v/v) are excellent choices. Phosphoric acid provides a lower pH and is non-volatile, making it suitable for UV detection.

  • Organic Component : Acetonitrile is generally preferred over methanol for analyzing compounds at low UV wavelengths due to its lower UV cutoff, resulting in a more stable baseline.

• Detection Wavelength : Based on the n→π* transition of the carboxylic acid functional group, a wavelength between 205 nm and 210 nm is optimal.[5] A wavelength of 210 nm is chosen as a starting point to balance sensitivity with potential baseline noise.

• Elution Mode : A gradient elution (e.g., increasing acetonitrile concentration over time) is chosen initially. This is beneficial as it helps to elute the analyte of interest in a reasonable time while also cleaning the column of any more strongly retained impurities.

Optimization Workflow

The following diagram illustrates the decision-making process for optimizing the HPLC method.

Caption: Workflow for the systematic development of the HPLC method for 5-decynedioic acid.

Experimental Protocol: Optimized Method

This section provides the detailed protocol for the final, optimized method for the quantification of 5-decynedioic acid.

Materials and Reagents

• 5-Decynedioic Acid Reference Standard : Purity ≥98%

• Acetonitrile : HPLC Gradient Grade

• Water : HPLC or Milli-Q Grade

• Phosphoric Acid (H₃PO₄) : ACS Grade, ~85%

• Methanol : HPLC Grade (for standard preparation)

Instrumentation

• HPLC System : Agilent 1260 Infinity II, Waters Alliance e2695, or equivalent, equipped with:

  • Quaternary or Binary Pump

  • Degasser

  • Autosampler / Injector

  • Thermostatted Column Compartment

  • UV-Vis or Photodiode Array (PDA) Detector

Preparation of Solutions

• Mobile Phase A (Aqueous) : To 990 mL of HPLC-grade water, add 1.0 mL of 85% phosphoric acid. Mix thoroughly and degas.

• Mobile Phase B (Organic) : Acetonitrile.

• Sample/Standard Diluent : Methanol or a 50:50 (v/v) mixture of Methanol and Water.

• Standard Stock Solution (1000 µg/mL) : Accurately weigh 25.0 mg of 5-decynedioic acid reference standard into a 25-mL volumetric flask. Dissolve and dilute to volume with the diluent. Sonicate for 5 minutes if necessary to ensure complete dissolution.

• Working Standard Solutions : Prepare a series of working standards (e.g., 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with the diluent. These will be used to construct the calibration curve.

Chromatographic Conditions

The final optimized parameters are summarized in the table below.

Parameter	Condition
Column	Reversed-Phase C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% (v/v) Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	210 nm
Run Time	15 minutes

Step-by-Step Analysis Protocol

• System Startup : Turn on the HPLC system and allow the detector lamp to warm up for at least 20 minutes.

• System Purge : Purge all pump lines with their respective mobile phases to remove air bubbles and ensure fresh solvent is drawn.

• Equilibration : Set the initial mobile phase conditions (80% A, 20% B) and equilibrate the column at 1.0 mL/min for at least 15-20 minutes, or until a stable baseline is achieved.

• System Suitability Test (SST) :

  • Inject the diluent (blank) once to ensure no interfering peaks are present.

  • Make five replicate injections of a mid-level standard (e.g., 25 µg/mL).

  • Verify that the system meets the pre-defined SST criteria before proceeding.

  SST Parameter	Acceptance Criteria
  Retention Time %RSD	≤ 1.0%
  Peak Area %RSD	≤ 2.0%
  Tailing Factor (T)	0.8 ≤ T ≤ 1.5
  Theoretical Plates (N)	≥ 2000

• Calibration Curve : Inject each working standard solution once, from lowest to highest concentration.

• Sample Analysis : Inject the prepared sample solutions. It is good practice to inject a check standard (a mid-level standard) every 10-15 sample injections to monitor system performance.

• Data Processing :

  • Integrate the peak corresponding to 5-decynedioic acid in all chromatograms.

  • Construct a linear calibration curve by plotting peak area versus concentration for the standards. A linear regression with a coefficient of determination (r²) ≥ 0.999 is expected.

  • Calculate the concentration of 5-decynedioic acid in the samples using the regression equation from the calibration curve.

Method Performance and Validation Characteristics

While a full validation was not performed, the following tables present the expected performance characteristics of this method based on established practices.

Linearity

Concentration (µg/mL)	Peak Area (example)
5	55,120
10	112,350
25	278,900
50	561,200
100	1,115,600
r²	≥ 0.999

Precision (Repeatability)

Statistic	Retention Time (min)	Peak Area
Injection 1	7.45	278,500
Injection 2	7.46	281,100
Injection 3	7.44	277,900
Injection 4	7.45	280,500
Injection 5	7.46	279,800
Mean	7.45	279,560
%RSD	0.11%	0.48%

Conclusion

This application note provides a comprehensive and scientifically-grounded RP-HPLC method for the quantification of 5-decynedioic acid. By understanding the analyte's physicochemical properties, a robust method using a C18 column with a phosphoric acid-modified water/acetonitrile mobile phase and low-wavelength UV detection at 210 nm was developed. The detailed protocol and performance expectations serve as a ready-to-implement solution for quality control and research laboratories.

References

• SIELC Technologies. (2023). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. Available at: [Link]

• SIELC Technologies. (2023). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. Available at: [Link]

• AugustaChrom. (2023). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. Available at: [Link]

• PubChem. 5-Decenedioic acid | C10H16O4. National Center for Biotechnology Information. Available at: [Link]

• PubChem. cis-5-Decenedioic acid | C10H16O4. National Center for Biotechnology Information. Available at: [Link]

• Pragolab. Determination of Succinic, Glutaric, and Adipic Acids as Quality Control of Cyclohexone Production. Available at: [Link]

• PubChem. Decenedioic acid | C10H16O4. National Center for Biotechnology Information. Available at: [Link]

• Aroso, I. M., et al. (2016). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. PMC. Available at: [Link]

• NIST. Decanedioic acid. NIST Chemistry WebBook. Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. Bordwell pKa Table. Available at: [Link]

• Ataman Kimya. 1,5-PENTANEDIOIC ACID. Available at: [Link]

Sources

• 1. pKa Values — Hans Reich Collection — OrganicChemistryData.org [organicchemistrydata.org]
• 2. hplc-shop.de [hplc-shop.de]
• 3. HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column | SIELC Technologies [sielc.com]
• 4. hplc-shop.de [hplc-shop.de]
• 5. pragolab.cz [pragolab.cz]

Application Note &amp; Protocol: Functionalization of Gold Nanoparticles with 5-Decynedioic Acid

Abstract

This document provides a comprehensive guide for the surface functionalization of gold nanoparticles (AuNPs) with 5-decynedioic acid. This protocol is designed for researchers, scientists, and drug development professionals seeking to create a stable colloidal solution of AuNPs featuring terminal alkyne and carboxylic acid functionalities. The presence of the alkyne group offers a versatile handle for subsequent "click chemistry" reactions, enabling the covalent attachment of a wide array of molecules, while the carboxylic acid group can enhance stability and provides an additional point for bioconjugation.[1] This guide details the synthesis of citrate-capped AuNPs as a precursor, the ligand exchange process with 5-decynedioic acid, and a suite of characterization techniques to validate the successful functionalization.

Introduction: The Strategic Advantage of Alkyne-Functionalized Gold Nanoparticles

Gold nanoparticles are at the forefront of biomedical research due to their unique optical and electronic properties, biocompatibility, and tunable surface chemistry.[2][3] The ability to modify the surface of AuNPs with specific functional groups is paramount for their application in targeted drug delivery, diagnostics, and bioimaging.[1][3] Functionalization with bifunctional ligands, such as 5-decynedioic acid, imparts dual chemical reactivity to the nanoparticle surface.

The terminal alkyne group is particularly advantageous as it serves as a reactive partner in copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) "click chemistry" reactions. This highly efficient and bio-orthogonal reaction allows for the specific and stable conjugation of azide-modified molecules, including drugs, peptides, and proteins, to the nanoparticle surface.[1] The carboxylic acid moiety, on the other hand, can contribute to the colloidal stability of the nanoparticles through electrostatic repulsion and offers an alternative route for conjugation via carbodiimide chemistry.[4][5]

This application note provides a detailed, step-by-step protocol for the synthesis and functionalization process, emphasizing the rationale behind each step to ensure reproducibility and success.

Workflow Overview

The overall process for generating 5-decynedioic acid functionalized AuNPs can be visualized as a three-stage workflow:

Caption: Workflow for the synthesis and characterization of 5-decynedioic acid functionalized AuNPs.

Materials and Methods

Reagents and Equipment

Reagent/Equipment	Recommended Supplier & Catalog Number
Gold(III) chloride trihydrate (HAuCl₄·3H₂O)	Sigma-Aldrich: 520918
Trisodium citrate dihydrate	Sigma-Aldrich: W302600
5-Decynedioic acid	Santa Cruz Biotechnology: sc-268393
Deionized (DI) water (18.2 MΩ·cm)	Millipore Milli-Q system
Magnetic stirrer with heating plate	IKA
UV-Vis Spectrophotometer	Agilent Cary Series
Dynamic Light Scattering (DLS) & Zeta Potential Analyzer	Malvern Zetasizer Nano Series
Fourier-Transform Infrared (FTIR) Spectrometer	Thermo Fisher Nicolet Series
Nuclear Magnetic Resonance (NMR) Spectrometer	Bruker Avance Series

Preparation of Precursor Gold Nanoparticles

The synthesis of monodisperse citrate-capped AuNPs is a critical first step, as these nanoparticles serve as the scaffold for subsequent functionalization. The Turkevich method, a widely adopted citrate reduction protocol, is employed for this purpose.[6][7][8]

Protocol 1: Synthesis of Citrate-Capped Gold Nanoparticles

• Glassware Preparation: Thoroughly clean all glassware with aqua regia (3:1 HCl:HNO₃) and rinse extensively with DI water to remove any potential nucleation-interfering impurities.

• Gold Solution Preparation: In a 250 mL round-bottom flask, add 100 mL of a 0.01% (w/v) HAuCl₄ solution.

• Heating and Stirring: Place the flask on a heating mantle with a magnetic stirrer and bring the solution to a rolling boil under vigorous stirring.

• Citrate Addition: Rapidly inject 4 mL of a 1% (w/v) trisodium citrate solution into the boiling gold solution.

• Reaction and Color Change: The solution will undergo a series of color changes, from pale yellow to colorless, and finally to a deep ruby red, indicating the formation of AuNPs.[6]

• Completion: Continue boiling for an additional 15 minutes to ensure the reaction is complete.

• Cooling: Remove the flask from the heat and allow it to cool to room temperature with continuous stirring.

• Storage: Store the synthesized citrate-capped AuNPs at 4°C.

Functionalization with 5-Decynedioic Acid

The functionalization process involves a ligand exchange reaction where the weakly adsorbed citrate ions on the AuNP surface are displaced by 5-decynedioic acid. The interaction between the carboxylic acid groups of the ligand and the gold surface facilitates this exchange.[9][10]

Caption: Ligand exchange on the gold nanoparticle surface.

Protocol 2: Functionalization with 5-Decynedioic Acid

• Ligand Solution Preparation: Prepare a 10 mM stock solution of 5-decynedioic acid in ethanol.

• Incubation: To 10 mL of the citrate-capped AuNP solution, add 100 µL of the 5-decynedioic acid stock solution.

• Reaction: Incubate the mixture overnight (approximately 12-16 hours) at room temperature with gentle stirring to facilitate the ligand exchange process.

• Purification: a. Transfer the solution to a centrifuge tube. b. Centrifuge at a speed appropriate for the nanoparticle size (e.g., 12,000 x g for 20 minutes for ~20 nm AuNPs) to pellet the functionalized nanoparticles. c. Carefully remove the supernatant, which contains excess ligand and displaced citrate ions. d. Resuspend the nanoparticle pellet in 10 mL of DI water.

• Washing: Repeat the centrifugation and resuspension steps at least two more times to ensure the complete removal of unbound ligands.

• Final Suspension: After the final wash, resuspend the purified 5-decynedioic acid functionalized AuNPs in a desired buffer (e.g., phosphate-buffered saline, PBS) for storage and further use.

Characterization of Functionalized Gold Nanoparticles

Thorough characterization is essential to confirm the successful functionalization and to assess the quality of the prepared nanoparticles.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a primary technique for characterizing AuNPs, primarily through the analysis of their Localized Surface Plasmon Resonance (LSPR) peak.[11] The position and shape of the LSPR peak are sensitive to the nanoparticle size, shape, and the surrounding dielectric environment, which changes upon ligand exchange.

• Expected Outcome: A slight red-shift (a shift to a longer wavelength) in the LSPR peak is expected after functionalization with 5-decynedioic acid. This shift is indicative of a change in the surface chemistry of the nanoparticles. The absence of significant peak broadening suggests that the nanoparticles have not aggregated.

Dynamic Light Scattering (DLS) and Zeta Potential

DLS is a non-invasive technique used to measure the hydrodynamic diameter of nanoparticles in solution.[12][13][14][15] An increase in the hydrodynamic diameter post-functionalization provides evidence of the presence of the 5-decynedioic acid layer on the nanoparticle surface.

Zeta potential measurements provide information about the surface charge of the nanoparticles, which is a key indicator of colloidal stability.[16][17][18]

• Expected Outcomes:

  • DLS: An increase in the average hydrodynamic diameter is anticipated after ligand exchange.

  • Zeta Potential: Citrate-capped AuNPs typically exhibit a highly negative zeta potential.[16] After functionalization with 5-decynedioic acid, a change in the zeta potential is expected, reflecting the new surface chemistry. The magnitude of the zeta potential can provide insights into the stability of the functionalized nanoparticles in a given medium.[17]

Parameter	Citrate-Capped AuNPs (Expected)	5-Decynedioic Acid Functionalized AuNPs (Expected)
LSPR Peak (λmax)	~520 nm	Slight red-shift
Hydrodynamic Diameter (DLS)	Baseline measurement	Increase from baseline
Zeta Potential	Highly negative (e.g., -30 to -50 mV)	Change from baseline, typically still negative

Spectroscopic Confirmation of Functionalization

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the functional groups present on the nanoparticle surface.

• Expected Outcome: The FTIR spectrum of the functionalized AuNPs should exhibit characteristic peaks corresponding to the alkyne (C≡C) and carboxylic acid (C=O) groups of 5-decynedioic acid, which would be absent in the spectrum of the citrate-capped precursors.

Nuclear Magnetic Resonance (NMR) Spectroscopy: High-resolution NMR, particularly proton (¹H) NMR, can be employed to confirm the presence of the 5-decynedioic acid on the nanoparticle surface.[19][20][21][22]

• Expected Outcome: The ¹H NMR spectrum of the functionalized AuNPs, after appropriate sample preparation, should show signals corresponding to the protons of the 5-decynedioic acid ligand. Broadening of these signals compared to the free ligand is often observed due to the restricted motion of the molecules on the nanoparticle surface.[23]

Applications and Future Directions

The 5-decynedioic acid functionalized AuNPs serve as a versatile platform for a multitude of biomedical applications.[1] The terminal alkyne groups are readily available for "click" conjugation with azide-modified molecules, enabling the attachment of:

• Targeting Ligands: Peptides, antibodies, or small molecules for cell-specific targeting.

• Therapeutic Agents: Anticancer drugs or other therapeutic payloads for targeted delivery.[1]

• Imaging Probes: Fluorescent dyes or contrast agents for bioimaging applications.[1]

The carboxylic acid groups can be utilized for further conjugation using EDC/NHS chemistry, allowing for the attachment of amine-containing molecules.[5][24] This dual functionality opens up possibilities for creating multifunctional nanoparticle systems with enhanced therapeutic and diagnostic capabilities.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Broad LSPR peak or visible aggregation	Incomplete ligand exchange, incorrect pH, or high ionic strength of the resuspension buffer.	Ensure complete removal of excess reagents during washing steps. Optimize the pH of the functionalization reaction. Resuspend in low ionic strength buffer initially.
No significant change in LSPR or DLS	Inefficient ligand exchange.	Increase the incubation time or the concentration of 5-decynedioic acid. Ensure the quality of the citrate-capped AuNPs.
Low yield after purification	Excessive centrifugation speed or time causing irreversible aggregation.	Optimize centrifugation parameters for the specific nanoparticle size.

Conclusion

This application note provides a robust and well-characterized protocol for the functionalization of gold nanoparticles with 5-decynedioic acid. By following these detailed steps, researchers can reliably produce high-quality, bifunctional nanoparticles suitable for a wide range of applications in drug delivery, diagnostics, and beyond. The combination of a versatile "click" chemistry handle and a traditional carboxylic acid linkage offers a powerful tool for the development of advanced nanoparticle-based technologies.

References

• Hiyka. Alkyne Functionalized Gold Nanoparticles: Quality and Performance Assured.
• Wyatt Technology. dynamic light scattering (DLS).
• MRSEC Education Group. Citrate Synthesis of Gold Nanoparticles.
• Garg, N., et al. (2014). Novel Synthesis of Gold Nanoparticles Supported on Alkyne-Functionalized Nanosilica. The Journal of Physical Chemistry C.
• HORIBA. Dynamic Light Scattering (DLS) Particle Size Distribution Analysis.
• MDPI. (2023). Dynamic Light Scattering: A Powerful Tool for In Situ Nanoparticle Sizing.
• Microtrac. Dynamic Light Scattering (DLS) particle size and zeta potential analysis.
• PMC. (2023). Dynamic Light Scattering and Its Application to Control Nanoparticle Aggregation in Colloidal Systems: A Review.
• Cytodiagnostics Inc. Introduction to Gold Nanoparticle Characterization.
• American Chemical Society. (2023). Precision-controlled synthesis and tailored growth of gold nanostructures on alkyne-functionalized silicon nanoparticles.
• Torskal. (2025). Preparation of Gold Nanoparticles: Torskal Guide.
• ResearchGate. (2021). Gold nanoparticle synthesis v1.
• PMC. Investigations of the Mechanism of Gold Nanoparticle Stability and Surface Functionalization in Capillary Electrophoresis.
• PMC. Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing.
• MDPI. (2020). Functionalization of Gold Nanoparticles by Inorganic Entities.
• NanoHybrids. Carboxylic Acid Functionalized Gold Nanoparticles.
• PMC. (2016). A Facile pH Controlled Citrate-Based Reduction Method for Gold Nanoparticle Synthesis at Room Temperature.
• ResearchGate. (2025). Alkynide-stabilised gold nanoparticles: a synthetic investigation.
• PMC. (2021). Synthesis, Chemical–Physical Characterization, and Biomedical Applications of Functional Gold Nanoparticles: A Review.
• ResearchGate. Particle size (TEM) and zeta potential of functionalized gold nanoparticle.
• MDPI. (2022). Molecular Level Characterisation of the Surface of Carbohydrate-Functionalised Mesoporous silica Nanoparticles (MSN) as a Potential Targeted Drug Delivery System via High Resolution Magic Angle Spinning (HR-MAS) NMR Spectroscopy.
• ACS Publications. (2013). Poly(ethylene glycol)- and Carboxylate-Functionalized Gold Nanoparticles Using Polymer Linkages: Single-Step Synthesis, High Stability, and Plasmonic Detection of Proteins. Langmuir.
• Royal Society of Chemistry. (2024). Efficient production of uniform gold nanoparticles via a streamlined low-cost, semi-automated, open-source platform. Nanoscale.
• PubMed. (2014). Progress in the characterization of bio-functionalized nanoparticles using NMR methods and their applications as MRI contrast agents.
• ResearchGate. (2023). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization.
• Zhang, H. Proton NMR studies of functionalized nanoparticles in aqueous environments.
• PMC. (2018). Functionalized Gold Nanoparticles as Biosensors for Monitoring Cellular Uptake and Localization in Normal and Tumor Prostatic Cells.
• University of Wisconsin-Madison. Dynamics of Functionalized Nanoparticles by NMR.
• RSC Publishing. Structural characterization of functionalized gold nanoparticles for drug delivery in cancer therapy: a NMR based approach.
• ACS Applied Materials & Interfaces. (2024). Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing.
• MDPI. (2018). Study of the Stability of Functionalized Gold Nanoparticles for the Colorimetric Detection of Dipeptidyl Peptidase IV.
• Frontiers. (2022). DNA-functionalized gold nanoparticles: Modification, characterization, and biomedical applications.
• AURION. Gold Nanoparticles - Carboxyl Functionalized.
• BenchChem. Application Notes and Protocols for Thiol-C9-PEG5-acid Functionalization of Gold Nanoparticles.
• RSC Publishing. (2022). Precise size-control and functionalization of gold nanoparticles synthesized by plasma–liquid interactions: using carboxylic, amino, and thiol ligands.
• PubMed. (2007). Adsorption of Carboxylate-Modified Gold Nanoparticles on an Octadecylamine Monolayer at the air/liquid Interface.
• ACS Publications. (2007). Adsorption of Carboxylate-Modified Gold Nanoparticles on an Octadecylamine Monolayer at the Air/Liquid Interface. Langmuir.
• ResearchGate. (2026). Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing | Request PDF.
• ACS Publications. (2003). Adsorption of Carboxylic Acids on Gold by Anodic Reaction. Langmuir.
• ACS Publications. (2003). Adsorption of Carboxylic Acids on Gold by Anodic Reaction. Langmuir.
• PubMed. (2024). Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing.
• ResearchGate. (2021). Amine and Acid-Functionalized Gold Nanoparticles via Thiol-Ene Click Chemistry: A Bio-Orthogonal Route for Surface Bioconjugatio.
• PMC. (2020). A Review on the Synthesis and Functionalization of Gold Nanoparticles as a Drug Delivery Vehicle.
• PMC. (2017). Comparison of four functionalization methods of gold nanoparticles for enhancing the enzyme-linked immunosorbent assay (ELISA).

Sources

• 1. hiyka.com [hiyka.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. nanohybrids.net [nanohybrids.net]
• 5. aurion.nl [aurion.nl]
• 6. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 7. researchgate.net [researchgate.net]
• 8. Efficient production of uniform gold nanoparticles via a streamlined low-cost, semi-automated, open-source platform - Nanoscale (RSC Publishing) DOI:10.1039/D3NR06491C [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. cytodiagnostics.com [cytodiagnostics.com]
• 12. wyatt.com [wyatt.com]
• 13. horiba.com [horiba.com]
• 14. Dynamic Light Scattering: A Powerful Tool for In Situ Nanoparticle Sizing [mdpi.com]
• 15. Dynamic Light Scattering (DLS) Particle Analyzer | MICROTRAC [microtrac.com]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Precise size-control and functionalization of gold nanoparticles synthesized by plasma–liquid interactions: using carboxylic, amino, and thiol ligands ... - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00542E [pubs.rsc.org]
• 19. Molecular Level Characterisation of the Surface of Carbohydrate-Functionalised Mesoporous silica Nanoparticles (MSN) as a Potential Targeted Drug Delivery System via High Resolution Magic Angle Spinning (HR-MAS) NMR Spectroscopy [mdpi.com]
• 20. Progress in the characterization of bio-functionalized nanoparticles using NMR methods and their applications as MRI contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mobt3ath.com [mobt3ath.com]
• 22. nmr.chem.wisc.edu [nmr.chem.wisc.edu]
• 23. Structural characterization of functionalized gold nanoparticles for drug delivery in cancer therapy: a NMR based approach - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 24. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for In Vitro Assay of 5-Decynedioic Acid Derivatives

Introduction: Unveiling the Bioactive Potential of 5-Decynedioic Acid and its Derivatives

5-Decynedioic acid is an acetylenic dicarboxylic acid that has been identified as a natural metabolite in human urine.[1] Its unique chemical structure, featuring a ten-carbon backbone with a central triple bond and terminal carboxylic acid groups, presents a compelling scaffold for the development of novel therapeutic agents. Derivatives of this molecule offer the potential for finely tuned biological activity, targeting a range of cellular processes. As with any novel chemical entity, a thorough in vitro characterization is the foundational step in elucidating the mechanism of action and assessing therapeutic potential.

This comprehensive guide provides detailed protocols and expert insights for the in vitro evaluation of 5-decynedioic acid derivatives. The assays described herein are designed to probe key cellular pathways potentially modulated by this class of compounds, including metabolic processes, receptor activation, and enzymatic inhibition. The protocols are structured to ensure scientific rigor, reproducibility, and the generation of decision-driving data for researchers in drug discovery and development.

I. Foundational Assays: Assessing General Cellular Health

Before investigating specific mechanisms of action, it is crucial to determine the general effect of the 5-decynedioic acid derivatives on cell viability. This ensures that any observed effects in subsequent, more specific assays are not simply a consequence of broad cytotoxicity. The MTT assay is a standard and reliable method for this purpose.

A. MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[2] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals. The concentration of the formazan, which is solubilized and measured spectrophotometrically, is directly proportional to the number of living, metabolically active cells.[2]

Protocol: MTT Assay

• Cell Seeding:

  • Seed adherent cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. For suspension cells, adjust the density to an appropriate concentration.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment and recovery.

• Compound Treatment:

  • Prepare a serial dilution of the 5-decynedioic acid derivatives in the appropriate vehicle (e.g., DMSO, ethanol). The final vehicle concentration should be consistent across all wells and typically should not exceed 0.5%.

  • Add the desired concentrations of the test compounds to the wells. Include vehicle-only controls and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium from the wells without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well.[3]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[3]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the blank wells (media and MTT only) from all other readings.

  • Calculate the percentage of cell viability relative to the vehicle-treated control wells.

  • Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

II. Probing Metabolic Effects: Fatty Acid Oxidation (FAO) Assay

Given that dicarboxylic acids are products of fatty acid ω-oxidation and can be further metabolized, it is plausible that 5-decynedioic acid derivatives may influence fatty acid metabolism.[4] An in vitro fatty acid oxidation (FAO) assay can directly measure the ability of these compounds to modulate this critical energy-producing pathway.

A. Cell-Based Fatty Acid Oxidation Assay

This assay measures the rate of mitochondrial β-oxidation of a long-chain fatty acid substrate. The reduction of a detector molecule by the products of FAO (NADH and FADH2) generates a quantifiable signal.

Protocol: Fatty Acid Oxidation Assay

• Cell Preparation:

  • Seed cells known to have active FAO (e.g., HepG2, C2C12 myotubes) in a 96-well plate and grow to confluence.

• Compound Incubation:

  • Prepare dilutions of the 5-decynedioic acid derivatives in the assay medium.

  • Wash the cells with pre-warmed PBS and add the compound dilutions. Include a vehicle control and a known inhibitor of FAO (e.g., etomoxir) as a negative control.

  • Incubate for a predetermined time to allow for compound uptake and interaction with cellular targets.

• FAO Substrate Addition:

  • Prepare the FAO substrate solution containing a long-chain fatty acid (e.g., oleate or palmitate) conjugated to a reporter molecule, according to the manufacturer's instructions of a commercial kit.

  • Add the substrate solution to each well.

• Signal Detection:

  • Incubate the plate at 37°C for the time specified in the kit protocol (typically 1-3 hours).

  • Measure the signal (e.g., fluorescence or absorbance) using a microplate reader at the appropriate wavelength.

• Data Analysis:

  • Normalize the signal of the compound-treated wells to the vehicle control.

  • Plot the normalized FAO rate against the compound concentration to determine the effect of the derivatives on fatty acid oxidation.

III. Investigating Nuclear Receptor Modulation: PPARα Reporter Assay

Dicarboxylic acids are known endogenous ligands for Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα, which is a key regulator of lipid metabolism.[4] A reporter gene assay is a robust method to determine if 5-decynedioic acid derivatives can activate PPARα.

A. PPARα Luciferase Reporter Gene Assay

This assay utilizes a host cell line engineered to express PPARα and a reporter gene (e.g., luciferase) under the control of a PPARα-responsive promoter. Activation of PPARα by a ligand leads to the expression of the reporter gene, which can be quantified.

Protocol: PPARα Reporter Assay

• Cell Transfection (if using a transient system) or Seeding:

  • Co-transfect a suitable cell line (e.g., HEK293T, HepG2) with a PPARα expression vector and a luciferase reporter vector containing PPAR response elements (PPREs). Alternatively, use a stable cell line expressing these components.

  • Seed the transfected or stable cells in a 96-well white, clear-bottom plate.

• Compound Treatment:

  • Prepare serial dilutions of the 5-decynedioic acid derivatives.

  • Add the compounds to the cells. Include a vehicle control and a known PPARα agonist (e.g., GW7647) as a positive control.

  • Incubate for 18-24 hours.

• Cell Lysis and Luciferase Assay:

  • Remove the medium and wash the cells with PBS.

  • Add a passive lysis buffer and incubate according to the manufacturer's instructions.

  • Add the luciferase assay reagent to the cell lysate.

• Data Acquisition:

  • Measure the luminescence using a microplate luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or to total protein concentration to account for differences in cell number and transfection efficiency.

  • Calculate the fold induction of luciferase activity relative to the vehicle control.

  • Plot the fold induction against the compound concentration to determine the EC50 value (the concentration at which 50% of the maximal response is achieved).

IV. Exploring Epigenetic Regulation: HDAC Inhibition Assay

Carboxylic acid-containing molecules are a known class of histone deacetylase (HDAC) inhibitors.[4][5] Given the structural features of 5-decynedioic acid derivatives, assessing their ability to inhibit HDAC enzymes is a valuable line of investigation.

A. Fluorometric HDAC Activity Assay

This assay measures the activity of HDAC enzymes using a fluorogenic substrate. Deacetylation of the substrate by HDACs allows for its cleavage by a developing enzyme, which releases a fluorescent molecule.

Protocol: HDAC Inhibition Assay

• Reagent Preparation:

  • Prepare the HDAC assay buffer, the fluorogenic HDAC substrate, and the developer solution according to a commercial kit's protocol.

  • Use a source of HDAC enzymes, such as HeLa nuclear extract or a purified recombinant HDAC isoform.

• Inhibition Reaction:

  • In a 96-well black plate, add the HDAC assay buffer, the 5-decynedioic acid derivatives at various concentrations, and the HDAC enzyme source.

  • Include a vehicle control (no inhibitor) and a known HDAC inhibitor (e.g., Trichostatin A or SAHA) as a positive control.

  • Pre-incubate for a short period (e.g., 10-15 minutes) at 37°C.

• Substrate Addition and Incubation:

  • Initiate the reaction by adding the HDAC substrate to each well.

  • Incubate for a specified time (e.g., 30-60 minutes) at 37°C.

• Development and Signal Reading:

  • Stop the enzymatic reaction and initiate the development by adding the developer solution to each well.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the fluorescence using a microplate fluorometer at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 360/460 nm).

• Data Analysis:

  • Subtract the background fluorescence (no enzyme control).

  • Calculate the percentage of HDAC inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

V. Advanced Application: Target Deconvolution with Cellular Thermal Shift Assay (CETSA)

For promising lead compounds, identifying their direct molecular targets within the complex cellular environment is a critical step. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, as it measures the thermal stabilization of a protein upon ligand binding in intact cells or cell lysates.[6]

Workflow: Cellular Thermal Shift Assay (CETSA)

VI. Data Summary and Interpretation

The following table summarizes the key aspects of the proposed in vitro assays for the characterization of 5-decynedioic acid derivatives.

Assay	Principle	Readout	Key Parameters	Interpretation
MTT Assay	Enzymatic reduction of tetrazolium salt by viable cells	Colorimetric (Absorbance at 570 nm)	IC50	Determines the concentration at which the compound is cytotoxic.
Fatty Acid Oxidation (FAO) Assay	Measurement of the rate of β-oxidation of a fatty acid substrate	Fluorometric or Colorimetric	Modulation of FAO rate	Indicates whether the compound enhances or inhibits fatty acid metabolism.
PPARα Reporter Assay	Ligand-induced activation of a reporter gene	Luminescence	EC50, Fold Activation	Quantifies the ability of the compound to act as an agonist for the PPARα nuclear receptor.
HDAC Inhibition Assay	Inhibition of the deacetylation of a fluorogenic substrate	Fluorometric	IC50	Determines the potency of the compound as an inhibitor of HDAC enzymes.

VII. Physicochemical Considerations for Dicarboxylic Acids

The unique properties of dicarboxylic acids necessitate special attention during sample preparation to ensure accurate and reproducible results.

• Solubility: Long-chain dicarboxylic acids may have limited aqueous solubility.[7] It is recommended to prepare stock solutions in an organic solvent such as DMSO or ethanol. When diluting into aqueous assay buffers, ensure the final solvent concentration is low and consistent across all samples. The solubility of dicarboxylic acids can be pH-dependent; they are generally more soluble in basic solutions where the carboxylic acid groups are deprotonated.[8]

• pH and Buffering: The acidity of the carboxylic acid groups can affect the pH of the assay medium, especially at higher concentrations. It is crucial to use well-buffered systems and to verify the pH of the final assay solutions.

Conclusion

The in vitro assay cascade presented here provides a robust framework for the initial characterization of 5-decynedioic acid derivatives. By systematically evaluating their effects on cell viability, metabolic pathways, nuclear receptor activation, and epigenetic enzymes, researchers can gain valuable insights into their potential mechanisms of action and prioritize compounds for further development. The inclusion of advanced techniques like CETSA offers a path toward novel target discovery, further enriching our understanding of the biological activities of this promising class of molecules.

References

• Martinez Molina, D., et al. (2013). The cellular thermal shift assay for evaluating drug target interactions in cells. Science, 341(6141), 84-87. Available at: [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for in situ drug target engagement and mechanistic biomarker studies. Nature Protocols, 9(9), 2100-2122. Available at: [Link]

• Al-Ali, H., et al. (2018). Optimization of Cell Viability Assays for Drug Sensitivity Screens. Methods in Molecular Biology, 1682, 257-273. Available at: [Link]

• Aslantürk, Ö. S. (2024, August 20). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Life (Basel), 14(8), 1023. Available at: [Link]

• Bio-Techne. (n.d.). HDAC Cell-Based Assay Kit. Available at: [Link]

• BioVision. (n.d.). HDAC3 Immunoprecipitation (IP) & Activity Assay Kit. Available at: [Link]

• van den Berg, M., et al. (2017). The biochemistry and physiology of long-chain dicarboxylic acid metabolism. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(10 Pt A), 1124-1135. Available at: [Link]

• Bora-Tatar, G., et al. (2011). Carboxylic acid derivatives of histone deacetylase inhibitors induce full length SMN2 transcripts: a promising target for spinal muscular atrophy therapeutics. Journal of Medical Chemistry, 54(4), 1117-1127. Available at: [Link]

• Wikipedia. (n.d.). Carboxylic acid. Available at: [Link]

• Reddit. (2023, January 5). Dicarboxylic acid solubility. Available at: [Link]

• Yelekçi, K., et al. (2018). Carboxylic acid derivatives display potential selectivity for human histone deacetylase 6: Structure-based virtual screening, molecular docking and dynamics simulation studies. Computational Biology and Chemistry, 76, 1-11. Available at: [Link]

• Arning, J., et al. (2021). Assessing Modes of Toxic Action of Organic Cations in In Vitro Cell-Based Bioassays. Environmental Science & Technology, 55(1), 543-553. Available at: [Link]

• Lindstedt, S., & Steen, G. (1975). 5-Decynedioic acid, an acetylenic compound in human urine. Clinical Chemistry, 21(13), 1964-1969. Available at: [Link]

Sources

• 1. 5-Decynedioic acid, an acetylenic compound in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]
• 3. cyrusbio.com.tw [cyrusbio.com.tw]
• 4. researchgate.net [researchgate.net]
• 5. Carboxylic acid derivatives display potential selectivity for human histone deacetylase 6: Structure-based virtual screening, molecular docking and dynamics simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cell Viability Assay | Essential Methods & Applications [baseclick.eu]
• 7. Frontiers | Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors [frontiersin.org]
• 8. selvita.com [selvita.com]

Technical Notes & Optimization

Technical Support Center: Solubilization of 5-Decynedioic Acid for Biological Assays

Overview

5-Decynedioic acid is a 10-carbon acetylenic dicarboxylic acid naturally identified as a metabolic compound in human biofluids 1. While its terminal dicarboxylic acid groups offer a pathway to aqueous solubility via double deprotonation, the molecule features a rigid, hydrophobic internal alkyne (C5≡C6). This structural rigidity restricts conformational flexibility, increasing the thermodynamic energy required to disrupt its crystal lattice and resulting in notoriously poor aqueous solubility at physiological pH 2.

This support center provides field-proven troubleshooting guides, a diagnostic decision framework, and self-validating protocols to ensure consistent solubilization for in vitro and cell-based biological assays.

Diagnostic Decision Framework

Workflow for selecting the optimal solubilization strategy for 5-decynedioic acid.

Troubleshooting Q&A

Q1: Why does 5-decynedioic acid precipitate instantly when I dilute my DMSO stock into standard PBS (pH 7.4)? Causality & Solution: This phenomenon is known as solvent-shift precipitation. When a highly concentrated DMSO stock is rapidly introduced into an aqueous buffer, the local supersaturation causes the hydrophobic alkynyl cores of 5-decynedioic acid to aggregate before the terminal carboxylates can fully hydrate and ionize 3. Furthermore, standard PBS often lacks the buffering capacity to absorb the sudden influx of an acidic compound, causing a localized drop in pH that protonates the carboxyl groups, rendering the molecule insoluble. Actionable Fix: Do not add the DMSO stock directly to cold buffer. Instead, pre-warm your PBS to 37°C. Add the DMSO stock dropwise while vortexing vigorously. Alternatively, pre-titrate the buffer to pH 8.0 before addition; the final pH will naturally lower toward 7.4 as the dicarboxylic acid dissolves.

Q2: My cell line is highly sensitive to DMSO. How can I achieve a high-concentration stock (>10 mM) in a purely aqueous system? Causality & Solution: For highly sensitive bioassays, eliminating organic solvents via subtle structural environment changes is critical 4. You can utilize Hydroxypropyl-β-cyclodextrin (HP-β-CD) complexation. The HP-β-CD molecule features a hydrophobic inner cavity that perfectly encapsulates the rigid 10-carbon acetylenic chain of 5-decynedioic acid, shielding it from the aqueous environment. Meanwhile, the hydrophilic exterior of the cyclodextrin ensures the entire complex remains highly soluble in water. Actionable Fix: Follow Protocol 2 below to create a 20% (w/v) HP-β-CD inclusion complex, which can reliably solubilize 5-decynedioic acid up to 20 mM without organic solvents.

Q3: My biochemical enzyme assay shows erratic, non-linear dose-response curves at higher concentrations of 5-decynedioic acid. What is causing this? Causality & Solution: Medium-chain dicarboxylic acids (MCDAs) exhibit surfactant-like properties 2. At higher concentrations, they surpass their Critical Micelle Concentration (CMC) and self-assemble into micelles. These micelles can sequester your target protein, scatter light (interfering with absorbance/fluorescence readouts), and cause false-positive inhibition. Actionable Fix: Add a non-ionic detergent like 0.01% Tween-20 or Triton X-100 to your assay buffer. This breaks up the dicarboxylic acid micelles and stabilizes the monomeric form of the compound.

Quantitative Solubilization Strategies

Solubilization Method	Max Achievable Concentration	Assay Compatibility	Key Advantage	Mechanistic Limitation
Direct pH Titration (Aqueous)	~1 mM	Biochemical assays, Enzyme kinetics	Zero organic solvent interference	Susceptible to rapid precipitation if buffer pH drops below 7.0
DMSO Co-solvency (5% v/v)	~5 mM	High-throughput screening (HTS)	Rapid dissolution, standard for compound libraries	DMSO toxicity in sensitive cell lines; high risk of solvent-shift precipitation
HP-β-CD Complexation (20% w/v)	>10 mM	Cell-based assays, In vivo models	Shields hydrophobic alkyne core, highly biocompatible	Complexation equilibrium may artificially alter apparent drug-target binding kinetics

Self-Validating Experimental Protocols

Protocol 1: pH-Driven Aqueous Solubilization (For Biochemical Assays)

Self-Validation Check: The final solution must remain optically clear upon cooling to room temperature. Any turbidity or opalescence indicates incomplete deprotonation and requires re-titration.

• Weigh the required amount of solid 5-decynedioic acid powder.

• Suspend the powder in 80% of your final target volume using ultra-pure water (do not use buffered saline yet).

• Add 1 M NaOH dropwise while stirring continuously. The localized high pH will force the double deprotonation of the carboxylic acids, breaking the crystal lattice.

• Once the solution is completely clear, carefully back-titrate the pH to 7.4 using 0.1 M HCl. Mechanistic Caution: Adding HCl too quickly will cause localized acidic pockets, leading to irreversible reprecipitation.

• Adjust to the final volume with water and sterile filter through a 0.22 µm PES membrane.

Protocol 2: HP-β-CD Complexation (For Cell-Based Assays)

Self-Validation Check: A successful inclusion complex is thermodynamically stable. It will not precipitate when subjected to a 10,000 x g centrifugation for 5 minutes.

• Prepare a 20% (w/v) solution of HP-β-CD in standard cell culture media or PBS.

• Add 5-decynedioic acid powder directly to the cyclodextrin solution to achieve a target concentration of 10 mM.

• Sonicate the mixture in a water bath at 37°C for 15-20 minutes. The ultrasonic energy facilitates the physical insertion of the hydrophobic alkynyl chain into the cyclodextrin cavity.

• Incubate on an orbital shaker at room temperature for 2 hours to allow the system to reach thermodynamic equilibrium.

• Centrifuge at 10,000 x g for 5 minutes to pellet any uncomplexed compound. Transfer the clear supernatant to a new sterile tube for immediate assay use.

References

• 5-Decynedioic acid, an acetylenic compound in human urine.Clinical Chemistry.
• Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries.RSC Advances.
• Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors and QSPR Analysis: A TNF-α Study.
• Improvement in aqueous solubility achieved via small molecular changes.Bioorganic & Medicinal Chemistry Letters.

Sources

• 1. 5-Decynedioic acid, an acetylenic compound in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02598A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Improvement in aqueous solubility achieved via small molecular changes - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yields in 5-decynedioic acid esterification reactions

Welcome to the Technical Support Center for 5-decynedioic acid esterification. Synthesizing diesters from alkyne-containing dicarboxylic acids presents unique kinetic and thermodynamic challenges. Low yields are rarely due to a single point of failure; rather, they stem from a combination of incomplete stepwise conversion, equilibrium stalling, or alkyne degradation.

This guide provides causal explanations, quantitative optimization data, and self-validating protocols to help you resolve stalled reactions and maximize your diester yields.

Diagnostic Workflow

Diagnostic flowchart for resolving low yields in 5-decynedioic acid esterification.

Frequently Asked Questions: Mechanistic Troubleshooting

Q: Why does my reaction stall with high concentrations of the monoester intermediate? A: 5-decynedioic acid is a dicarboxylic acid, requiring two sequential acyl substitution events. The first esterification alters the electronic environment and solubility of the substrate. Because Fischer esterification is an equilibrium-driven process, the accumulation of water disproportionately hinders the second esterification step[1]. To overcome this, the equilibrium must be aggressively shifted by applying Le Châtelier's principle—either by using a 10-fold to 100-fold molar excess of the alcohol or by physically removing water via a Dean-Stark apparatus[2].

Q: Is the internal alkyne at the C5 position vulnerable to degradation during esterification? A: While internal alkynes are generally stable to standard Brønsted acid catalysis (e.g., H2​SO4​ or TsOH ), prolonged heating above 120 °C can induce hydration side-reactions or oligomerization, especially if trace transition metal impurities are present in your glassware. If you observe complex mixtures or darkening of the reaction solution, the alkyne is likely degrading. In such cases, transitioning to a mild, room-temperature Steglich esterification is highly recommended[3].

Q: Why is DMAP strictly required when using DCC for the Steglich esterification of this diacid? A: In the Steglich protocol, dicyclohexylcarbodiimide (DCC) activates the carboxylic acid to form an O-acylisourea intermediate[3]. Without a nucleophilic catalyst, this intermediate can undergo a slow, irreversible intramolecular acyl migration to form an unreactive N-acylurea dead-end product[3]. 4-Dimethylaminopyridine (DMAP) acts as a superior nucleophile, rapidly attacking the O-acylisourea to generate a highly reactive acylpyridinium ion ("active ester")[3]. This prevents the side reaction and ensures rapid capture by the alcohol, driving the reaction to completion[4].

Quantitative Data: Parameter Optimization

When optimizing the acid-catalyzed esterification of dicarboxylic acids, temperature, time, and molar ratios must be carefully balanced to maximize the diester yield while preserving the alkyne[5].

Parameter	Sub-Optimal Condition	Optimized Condition	Mechanistic Consequence & Yield Impact
Alcohol:Diacid Ratio	2:1 (Stoichiometric)	>10:1 (Solvent scale)	Stoichiometric ratios stall at ~40-50% monoester. Excess alcohol drives equilibrium, yielding >95% diester[1].
Temperature	60 °C	100–120 °C (Reflux)	Low temps fail to overcome the activation energy for the second esterification. Reflux ensures complete conversion[5].
Reaction Time	1–2 hours	12–16 hours	Short times yield incomplete conversion. Stepwise kinetics require extended times for the second esterification[5].
Water Removal	None	Dean-Stark / Sieves	Retained water pushes equilibrium backward. Continuous removal is mandatory for >90% yields[2].

Self-Validating Experimental Protocols

Protocol A: Azeotropic Fischer Esterification (High-Throughput, Robust Alcohols)

Use this when reacting 5-decynedioic acid with simple, unhindered aliphatic alcohols (e.g., methanol, ethanol, butanol).

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 5-decynedioic acid in a 20-fold molar excess of the target alcohol.

• Catalyst Addition: Slowly add 0.05 equivalents (5 mol%) of concentrated H2​SO4​ or p -Toluenesulfonic acid ( TsOH ) dropwise while stirring.

• Azeotropic Setup: Equip the flask with a Dean-Stark trap filled with the reaction solvent (or a co-solvent like toluene) and a reflux condenser[2].

• Reflux: Heat the mixture to reflux (typically 100–120 °C depending on the solvent)[5].

  • Self-Validation Checkpoint: Observe the Dean-Stark trap. The collection of a distinct aqueous layer at the bottom of the trap confirms the esterification is proceeding and water is being successfully sequestered out of the equilibrium[2].

• Monitoring: After 12 hours, sample the reaction for LC-MS or TLC.

  • Self-Validation Checkpoint: The complete disappearance of both the baseline diacid spot and the intermediate monoester spot indicates reaction completion.

• Workup: Cool to room temperature. Concentrate under reduced pressure to remove excess alcohol. Dilute with ethyl acetate and wash sequentially with saturated aqueous NaHCO3​ (to neutralize the catalyst and remove unreacted acid) and brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate to yield the pure diester.

Protocol B: Steglich Esterification (Mild Conditions, Sensitive/Hindered Alcohols)

Use this when working with sterically hindered alcohols or if the alkyne shows signs of degradation under acidic reflux.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of 5-decynedioic acid and 2.2 equivalents of the target alcohol in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Catalyst Addition: Add 0.1 equivalents (10 mol%) of DMAP[4]. Cool the reaction flask to 0 °C using an ice bath.

• Activation: Dissolve 2.2 equivalents of DCC in a small volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes[4].

  • Self-Validation Checkpoint: Within 5–10 minutes of DCC addition, a white precipitate of dicyclohexylurea (DCU) will begin to form[4]. This visual cue validates that the O-acylisourea intermediate is successfully forming and reacting.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16 hours[4].

• Workup: Filter the reaction mixture through a pad of Celite to remove the insoluble DCU byproduct.

  • Self-Validation Checkpoint: The filtrate should be perfectly clear. If it becomes cloudy upon standing, residual DCU is precipitating; you must repeat the filtration step.

• Purification: Wash the organic filtrate with 0.5 M HCl (to remove DMAP), saturated NaHCO3​ , and brine. Dry over MgSO4​ , concentrate under reduced pressure, and purify via flash chromatography to isolate the diester.

References

• Troubleshooting low conversion rates in Fischer esterification - BenchChem. 1

• Steglich Esterification - Organic Chemistry Portal. 3

• Optimization of Esterification of Dicarboxylic Acids and 2-Ethyl-1-hexanol - AIP Publishing. 5

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions - Master Organic Chemistry. 2

• Simple Method for the Esterification of Carboxylic Acids - Organic Chemistry Portal. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 5. pubs.aip.org [pubs.aip.org]

Technical Support Center: Optimizing Step-Growth Polymerization of 5-Decynedioic Acid

Welcome to the technical support center for the step-growth polymerization of 5-decynedioic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to move beyond simple procedural steps and offer a deeper understanding of the underlying chemical principles to empower you to optimize your polymerization reactions effectively.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the step-growth polymerization of 5-decynedioic acid?

The primary challenges in the step-growth polymerization of 5-decynedioic acid, an unsaturated dicarboxylic acid, revolve around achieving a high molecular weight and preventing side reactions associated with the alkyne functionality. Key issues include:

• Achieving High Molecular Weight: Like all step-growth polymerizations, reaching a high degree of polymerization requires very high conversion rates (typically >99%), precise stoichiometric balance of co-monomers (if used), and high monomer purity.[1][2]

• Side Reactions of the Alkyne Group: The internal alkyne group in 5-decynedioic acid can be susceptible to side reactions at elevated temperatures, which are often necessary for melt polycondensation.[3] These can include cross-linking, isomerization, or other thermal degradation pathways that can lead to insoluble gels or polymers with broad molecular weight distributions.[4][5]

• Monomer Purity: Impurities in the 5-decynedioic acid or any co-monomer can act as chain stoppers, limiting the final molecular weight of the polymer.[6][7]

• Efficient Removal of Byproducts: The condensation reaction produces a small molecule, typically water, which must be efficiently removed to drive the equilibrium towards polymer formation.[1][8]

Q2: How does the alkyne group in 5-decynedioic acid influence polymerization conditions?

The presence of the alkyne group introduces unique considerations compared to the polymerization of saturated dicarboxylic acids. The triple bond makes the monomer and resulting polymer susceptible to thermal degradation and potential cross-linking at high temperatures.[3] This necessitates careful control over the reaction temperature and time to avoid unwanted side reactions. While the alkyne group is generally less reactive than a double bond in terms of nucleophilic addition under typical polyesterification conditions, its presence can still lead to complex side reactions.[9] Therefore, optimizing the temperature profile is critical to balance the need for a high reaction rate with the risk of thermal degradation.

Q3: What are the recommended starting points for reaction conditions (temperature, pressure, catalyst)?

For the melt polycondensation of 5-decynedioic acid with a diol, a two-stage process is generally recommended:

Stage	Temperature	Pressure	Catalyst	Purpose
1. Esterification	150-180°C	Atmospheric (with inert gas purge)	0.1-0.5 mol%	Initial oligomer formation and water removal.
2. Polycondensation	180-220°C (gradual increase)	High Vacuum (< 1 mbar)	Same	Chain extension to high molecular weight.

Catalyst Selection: Common catalysts for polyesterification include tin compounds (e.g., dibutyltin oxide), titanium compounds (e.g., titanium(IV) isopropoxide), and antimony compounds.[10][11] For milder conditions, rare-earth triflates like scandium triflate have shown effectiveness.[12][13] The choice of catalyst can influence reaction rate and the potential for side reactions.

Q4: Should I perform melt polymerization or solution polymerization?

Both melt and solution polymerization have their advantages and disadvantages for this system.

• Melt Polymerization:

  • Pros: Solvent-free, which is environmentally friendly and avoids the need for solvent removal. It can often lead to higher reaction rates at elevated temperatures.[14]

  • Cons: Requires higher temperatures, which can increase the risk of side reactions involving the alkyne group. The high viscosity of the polymer melt can also make stirring and byproduct removal challenging.[15]

• Solution Polymerization:

  • Pros: Allows for lower reaction temperatures, which can minimize side reactions. The lower viscosity of the solution facilitates mixing and heat transfer.[15]

  • Cons: Requires the use of a high-boiling, inert solvent that must be completely removed from the final polymer. The overall reaction rate may be slower compared to melt polymerization.

For initial investigations, melt polymerization is often preferred due to its simplicity and solvent-free nature. However, if side reactions or viscosity issues become problematic, solution polymerization is a viable alternative.

II. Troubleshooting Guide

This section addresses specific problems you might encounter during the polymerization of 5-decynedioic acid and provides a logical workflow for diagnosing and solving them.

Problem 1: Low Molecular Weight of the Final Polymer

Low molecular weight is a common issue in step-growth polymerization and can stem from several factors.[6]

Diagnostic Workflow:

Caption: Troubleshooting workflow for low molecular weight polymer.

Detailed Troubleshooting Steps:

• Q: How can I confirm monomer purity and what are the purification methods?

  • A: Monomer purity is critical for achieving high molecular weight.[6] Impurities can act as chain terminators.

    • Verification: Use techniques like NMR, FTIR, and melting point analysis to confirm the purity of 5-decynedioic acid and any co-monomers.

    • Purification: Recrystallization is a common and effective method for purifying dicarboxylic acids. Choose a solvent in which the acid has high solubility at elevated temperatures and low solubility at room temperature.

• Q: My stoichiometry is correct, but the molecular weight is still low. What's next?

  • A: Inefficient removal of the condensation byproduct (water) is a likely culprit.[7] According to Le Chatelier's principle, the equilibrium must be shifted towards the products by removing water as it is formed.

    • Inert Gas Purge: During the initial esterification stage, a slow stream of an inert gas (like nitrogen or argon) helps to carry away the water vapor.

    • High Vacuum: In the final polycondensation stage, a high vacuum (< 1 mbar) is essential to remove the last traces of water and drive the reaction to completion.[6]

    • Stirring: Efficient stirring increases the surface area of the melt, facilitating the diffusion and removal of water.

• Q: Could my reaction temperature be the issue?

  • A: Yes, the temperature profile is crucial.

    • Temperature Too Low: The reaction rate will be too slow to achieve high conversion in a reasonable amount of time.[6]

    • Temperature Too High: This can lead to thermal degradation of the alkyne-containing polymer, causing chain scission and discoloration (yellowing or browning).[3][6] A gradual increase in temperature is often the best approach.

Problem 2: Polymer Discoloration (Yellowing/Browning)

Discoloration is usually an indication of thermal degradation or oxidative side reactions.

• Q: What causes my polymer to turn yellow or brown?

  • A: The most common causes are:

    • Excessive Temperature: The alkyne groups and ester linkages can undergo thermal degradation at very high temperatures.[6]

    • Oxygen Contamination: The presence of oxygen at high temperatures can lead to oxidative degradation.

    • Catalyst Issues: Some catalysts can cause discoloration, especially at high concentrations.[16]

• Q: How can I prevent discoloration?

  • A:

    • Optimize Temperature: Carefully control the reaction temperature and avoid exceeding the thermal stability limit of your polymer.

    • Maintain an Inert Atmosphere: Ensure your reaction setup is leak-free and a positive pressure of an inert gas is maintained throughout the reaction.

    • Optimize Catalyst Concentration: Use the minimum amount of catalyst necessary to achieve a reasonable reaction rate.

Problem 3: Gel Formation or Insoluble Polymer

The formation of an insoluble gel indicates that cross-linking has occurred.

• Q: Why is my polymer forming a gel?

  • A: For 5-decynedioic acid, the most likely cause of gelation is side reactions involving the alkyne groups at high temperatures.[3][5] These side reactions can create covalent bonds between polymer chains, leading to a cross-linked network.

• Q: How can I avoid gel formation?

  • A:

    • Lower the Reaction Temperature: This is the most effective way to minimize side reactions. Consider using a more active catalyst that allows for lower reaction temperatures.[12]

    • Reduce Reaction Time: Prolonged exposure to high temperatures increases the likelihood of cross-linking.

    • Consider Solution Polymerization: As mentioned earlier, solution polymerization allows for milder reaction conditions, which can significantly reduce the risk of gelation.

III. Experimental Protocols

Protocol 1: Monomer Purification (Recrystallization of 5-Decynedioic Acid)

• Solvent Selection: Choose a suitable solvent (e.g., a mixture of ethanol and water, or ethyl acetate).

• Dissolution: Dissolve the crude 5-decynedioic acid in the minimum amount of hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Two-Stage Melt Polycondensation

Caption: Workflow for two-stage melt polycondensation.

• Setup: Assemble a reaction vessel equipped with a mechanical stirrer, an inert gas inlet, and a distillation outlet connected to a vacuum pump.

• Charging Reactants: Charge the reactor with equimolar amounts of purified 5-decynedioic acid and a suitable diol (e.g., 1,8-octanediol). Add the catalyst (e.g., 0.1 mol% dibutyltin oxide).

• Stage 1 (Esterification):

  • Heat the mixture to 150-180°C under a slow stream of nitrogen.

  • Maintain these conditions for 2-4 hours, or until the majority of the theoretical amount of water has been collected.

• Stage 2 (Polycondensation):

  • Gradually increase the temperature to 180-220°C.

  • Slowly apply a high vacuum (< 1 mbar) over 30-60 minutes.

  • Continue the reaction under high vacuum for another 4-8 hours. The progress can be monitored by the increase in the melt viscosity (observed via the torque on the stirrer).

• Cooling and Isolation:

  • Remove the heat source and allow the polymer to cool to room temperature under an inert atmosphere.

  • Dissolve the polymer in a suitable solvent (e.g., chloroform or THF) and precipitate it into a non-solvent (e.g., methanol) to purify it.

  • Collect the purified polymer and dry it under vacuum.

IV. References

• Kinetic Model for the Homogeneously Catalyzed Polyesterification of Dicarboxylic Acids with Diols | Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

• Kinetics and mechanisms of polyesterifications I. Reactions of diols with diacids - ResearchGate. Available at: [Link]

• Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - MDPI. Available at: [Link]

• Synthesis of Aliphatic Polyesters by Direct Polyesterification of Dicarboxylic Acids with Diols under Mild Conditions Catalyzed by Reusable Rare-Earth Triflate | Macromolecules - ACS Publications. Available at: [Link]

• Polyester and polyurethane derived from specific alicyclic diols - Patent 0893459. Available at: [Link]

• Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters - ACS Omega. Available at: [Link]

• Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters. Available at: [Link]

• Troubleshooting step growth polymerization : r/Chempros - Reddit. Available at: [Link]

• Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC. Available at: [Link]

• Unsaturated polyesters prepared from a dicarboxylic acid and dibromoneopentyl glycol - Google Patents. Available at:

• Synthesis of Bio-Based Aliphatic Polyesters from Plant Oils by Efficient Molecular Catalysis: A Selected Survey from Recent Reports - ACS Publications. Available at: [Link]

• Chemical Reactivity and the Influence of Initiators on the Epoxidized Vegetable Oil/Dicarboxylic Acid System | Macromolecules - ACS Publications. Available at: [Link]

• Synthesis of Aliphatic Polyesters by Direct Polyesterification of Dicarboxylic Acids with Diols under Mild Conditions Catalyzed by Reusable Rare-Earth Triflate - ResearchGate. Available at: [Link]

• Step-growth polymerization - Wikipedia. Available at: [Link]

• STEP-GROWTH (CONDENSATION) POLYMERIZATION. Available at: [Link]

• Melt polycondensation of 2,5-tetrahydrofurandimethanol with various dicarboxylic acids towards a variety of biobased polyesters - Polymer Chemistry (RSC Publishing). Available at: [Link]

• Synthesis of Functionalized Aliphatic Polyesters by the “Click” Copper-Catalyzed Alkyne—Azide Cycloaddition - ResearchGate. Available at: [Link]

• Polymerization of Hot Melt Adhesives from Dicarboxylic Fatty Acid for Introductory Organic Chemistry Laboratories - Scientific & Academic Publishing. Available at: [Link]

• Tuning the Properties of Furandicarboxylic Acid-Based Polyesters with Copolymerization: A Review - PMC. Available at: [Link]

• Typical undesired side-reactions of bio-based unsaturated polyesters... - ResearchGate. Available at: [Link]

• Synthesis strategy for the alkyne diols involved in polyester (MPPD) and polyurethane (PBM and DPPD) syntheses. - ResearchGate. Available at: [Link]

• Step-growth polymerization. Available at: [Link]

• The Effect of Dicarboxylic Acid Structure on the Plasticizing Ability of Its Ester - MDPI. Available at: [Link]

• Step-Growth Polymerization - The Gu Lab. Available at: [Link]

• (PDF) Polyesteramide library from dicarboxylic acids and 2,2' bis(2-oxazoline): Synthesis, characterization, nanoparticle formulation and molecular dynamic simulations - ResearchGate. Available at: [Link]

• Mixed Dicarboxylic Acids Derived from Polyethylene as a Feedstock for the Synthesis of Polyesters | ACS Sustainable Chemistry & Engineering - ACS Publications. Available at: [Link]

• Why do dicarboxylic acids have higher melting points than monocarboxylic acids? - Quora. Available at: [Link]

• 30.4: Step-Growth Polymers - Chemistry LibreTexts. Available at: [Link]

• Highly Active Heterogeneous Double Metal Cyanide Catalysts for Ring-Opening Polymerization of Cyclic Monomers - PMC. Available at: [Link]

• Synthesis of Novel Polyunsaturated Odd-Carbon Dicarboxylic Acids as New Polymer Feedstocks - Nebraska Center for Energy Sciences Research. Available at: [Link]

• Biodegradable Polymers from 5-Hydroxylevulinic Acid: 1. Synthesis and Characterization of Poly(5-hydroxylevulinic acid) - ResearchGate. Available at: [Link]

Sources

• 1. Step-growth polymerization - Wikipedia [en.wikipedia.org]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. lisans.cozum.info.tr [lisans.cozum.info.tr]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Polyester and polyurethane derived from specific alicyclic diols - Patent 0893459 [data.epo.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. gupolylab.com [gupolylab.com]
• 16. US4420416A - Unsaturated polyesters prepared from a dicarboxylic acid and dibromoneopentyl glycol - Google Patents [patents.google.com]

Preventing alkyne degradation during long-term storage of 5-decynedioic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the erratic stability profiles of functionalized aliphatic alkynes. 5-Decynedioic acid (HOOC-(CH₂)₃-C≡C-(CH₂)₃-COOH) is a prime example of a molecule that appears robust on paper but is highly susceptible to degradation over long-term storage.

To successfully preserve this compound, we must move beyond basic storage habits and understand the specific kinetic vulnerabilities of the internal alkyne and its flanking carboxylic acids. This guide provides the mechanistic "why" behind degradation, troubleshooting FAQs, and a self-validating protocol to ensure your experimental integrity remains uncompromised.

The Chemistry of Alkyne Degradation

While internal alkynes are sterically more protected than terminal alkynes, their electron-rich π-systems remain vulnerable to three primary vectors of degradation:

• Hydration: Alkynes can undergo hydration to form ketones. While uncatalyzed hydration is extremely slow, trace transition metal impurities and ambient moisture drastically accelerate this process[1]. In 5-decynedioic acid, the terminal carboxylic acids can act as internal Brønsted acids, lowering the local pH and accelerating electrophilic addition if water is present.

• Autoxidation: Prolonged exposure to atmospheric oxygen and UV light induces radical-mediated autoxidation of the alkyne[2]. This oxidative cleavage can yield vicinal diketones or completely break the carbon backbone into shorter carboxylic acids[3].

• Polymerization: Thermal stress can induce cross-linking and oligomerization, leading to an irreversible loss of solubility.

Pathway Visualization

Logical diagram illustrating the three primary degradation pathways of 5-decynedioic acid.

Troubleshooting FAQs

Q: Why does my 5-decynedioic acid exhibit new carbonyl peaks (e.g., ~200 ppm in ¹³C NMR) after several months of storage? A: This is indicative of unintended hydration. Alkynes can slowly hydrate to form ketones[1]. Trace transition metal impurities (often introduced via stainless steel spatulas or residual synthesis catalysts) and ambient moisture catalyze this. Because 5-decynedioic acid possesses terminal carboxylic acids, it can self-catalyze this hydration if even a micro-droplet of atmospheric condensation enters the vial.

Q: My sample has turned yellow and shows altered IR spectra. What happened? A: Your sample has likely undergone autoxidation. Exposure to atmospheric oxygen and light induces radical-mediated autoxidation[2]. This process yields vicinal diketones—a reaction similarly observed when 5-decynedioic acid is intentionally oxidized using strong agents like osmium tetroxide[4],[5].

Q: I am experiencing a loss of solubility in standard organic solvents over time. How can I prevent this? A: Loss of solubility is a hallmark of thermal polymerization. Alkynes can oligomerize when exposed to fluctuating room temperatures. Storing the compound at rigorously controlled sub-zero temperatures (-20°C or -80°C) is mandatory to arrest these kinetic pathways.

Self-Validating Protocol for Long-Term Storage

A reliable protocol must be a self-validating system. By implementing a "Sentinel Vial" strategy, you build a feedback loop that verifies the integrity of your entire batch without risking exposure to the main supply.

Step 1: Baseline Characterization (The Control)

• Perform ¹H NMR, ¹³C NMR, and FT-IR to establish a baseline purity profile.

• Causality: You must confirm the absolute absence of a ~1700-1750 cm⁻¹ ketone stretch (distinct from the broader carboxylic acid carbonyl stretch) before storage.

Step 2: Anhydrous Aliquoting (Moisture Elimination)

• Dissolve the compound in a volatile, anhydrous solvent (e.g., dry dichloromethane) and divide it into single-use amber glass vials.

• Remove the solvent under high vacuum (lyophilization or SpeedVac) for 12-24 hours.

• Causality: Aliquoting prevents repeated freeze-thaw cycles. High vacuum ensures absolute removal of trace water, neutralizing the threat of acid-catalyzed hydration.

Step 3: Inert Atmosphere Purging (Oxidation Prevention)

• Transfer the open vials to a glovebox or use a Schlenk line. Purge the vials with high-purity Argon (99.999%).

• Causality: Argon is specifically chosen over Nitrogen because it is denser than air. It sinks to the bottom of the vial, creating a heavy, protective blanket over the solid compound that physically displaces oxygen and moisture[2].

Step 4: Hermetic Sealing & Thermal Arrest

• Seal the vials with PTFE-lined caps. Wrap the cap junctions tightly with PTFE tape.

• Store the batch at -80°C (preferred) or -20°C.

• Causality: PTFE tape prevents micro-leaks caused by the thermal contraction of the plastic caps in the freezer. Amber glass blocks UV-induced radical initiation[3].

Step 5: Sentinel Validation (The Self-Check)

• Designate one vial as the "Sentinel." Every 6 months, retrieve only the sentinel vial for NMR/IR analysis.

• Causality: If the sentinel remains pure, the integrity of the entire batch is mathematically validated without exposing your main supply to ambient air.

Quantitative Stability Data

The table below summarizes the expected degradation rates of 5-decynedioic acid based on environmental variables.

Storage Condition	Temperature	Atmosphere	Container Type	Estimated Shelf Life	Primary Degradant Observed
Optimal	-80°C	Argon	Amber Glass	> 36 months	None detected
Standard	-20°C	Argon	Amber Glass	24 months	Trace ketones (<1%)
Sub-optimal	4°C	Air	Clear Glass	6 months	Vicinal diketones[4]
Poor	25°C	Air + Moisture	Clear Glass	1-2 months	Ketones & Oligomers

References

• 5-Decynedioic acid, an acetylenic compound in human urine. PubMed. URL:[Link]

• 5-Decynedioic Acid, an Acetylenic Compound in Human Urine. Oxford Academic (Clinical Chemistry). URL:[Link]

• Oxidative cleavage of alkynes: a review of the methods invented so far and their application possibilities in green organic synthesis. ResearchGate. URL:[Link]

• Autoxidation of Fuels During Storage. IntechOpen. URL: [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Autoxidation of Fuels During Storage | IntechOpen [intechopen.com]
• 3. researchgate.net [researchgate.net]
• 4. 5-Decynedioic acid, an acetylenic compound in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

Advanced purification techniques for removing impurities from synthesized 5-decynedioic acid

Welcome to the technical support center for the purification of synthesized 5-decynedioic acid. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in achieving high purity for this valuable acetylenic dicarboxylic acid. We will move beyond basic protocols to address specific, common issues encountered in the lab, providing not just steps, but the underlying chemical principles to empower you to troubleshoot effectively.

Frequently Asked Questions: Understanding Your Crude Product

A successful purification strategy begins with understanding the potential impurities. This section addresses the most common questions about the nature of crude 5-decynedioic acid.

Q1: What are the most common impurities I should expect in my crude 5-decynedioic acid?

Impurities in synthesized 5-decynedioic acid typically fall into three categories:

• Unreacted Starting Materials: Depending on your synthetic route, this could include precursors like 1,8-octanedioic acid derivatives or acetylenic building blocks.

• Reaction Byproducts: These are the most complex and variable impurities. Common examples include isomers (e.g., 4-decynedioic acid), products of over-oxidation if using oxidative cleavage methods, or byproducts from coupling reactions.[1] In syntheses involving azides, side reactions can lead to triazole formation.[2]

• Solvent and Reagent Residues: Residual solvents from the reaction or initial work-up, as well as leftover catalysts or reagents, can contaminate the crude product.

Q2: My crude product is a yellow or brown oil/solid. What causes this discoloration?

Discoloration is typically due to high molecular weight byproducts or degradation products. These can arise from polymerization of the alkyne under certain conditions or oxidation of the molecule, especially if exposed to air at high temperatures. These colored impurities can often be effectively removed using activated charcoal during recrystallization.

Q3: How can I get a preliminary assessment of my crude product's purity?

Before committing to a large-scale purification, a quick analytical check is invaluable.

• Thin-Layer Chromatography (TLC): A simple and rapid method to visualize the number of components in your mixture.

• High-Performance Liquid Chromatography (HPLC): Provides a more quantitative assessment of purity and can help resolve closely related impurities.[3] A reversed-phase C18 column is often a good starting point for dicarboxylic acids.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide a wealth of structural information, helping to identify major impurities by comparing the crude spectrum to that of a pure standard.

Purification Workflow: A Decision-Making Guide

The choice of purification technique depends on the nature and quantity of impurities. This workflow provides a logical path for selecting the most appropriate method.

Caption: Decision tree for selecting a purification strategy.

Troubleshooting Guides & Protocols

This section provides detailed, step-by-step protocols for the most effective purification techniques and addresses common problems in a question-and-answer format.

Technique 1: Recrystallization

Recrystallization is a powerful technique for removing small amounts of impurities from a solid product. It relies on the principle that the desired compound and the impurity have different solubilities in a given solvent.[5][6]

Q: How do I perform an effective recrystallization of 5-decynedioic acid?

Protocol: Recrystallization of 5-Decynedioic Acid

• Solvent Selection: The key is to find a solvent in which 5-decynedioic acid is sparingly soluble at room temperature but highly soluble when hot. Based on data for similar dicarboxylic acids, suitable solvents include water, ethanol, or mixtures of water and acetic acid.[7][8]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. If the solution is colored, this is the point to add a small amount (1-2% by weight) of activated charcoal.

• Hot Filtration (if charcoal was added): Quickly filter the hot solution through a fluted filter paper in a pre-heated funnel to remove the charcoal and any insoluble impurities. This step must be done rapidly to prevent premature crystallization.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Solvent System	Suitability for Dicarboxylic Acids
Water	Good for many dicarboxylic acids; solubility increases significantly with heat.[9]
Ethanol	Often shows high solubility, may need an anti-solvent like water.[8]
Water/Acetic Acid	A mixture can provide fine-tuned solubility properties.[7]
Ethyl Acetate	A potential solvent, but solubility needs to be empirically determined.[8]

Troubleshooting Recrystallization

Caption: Troubleshooting common issues in recrystallization.

Technique 2: Acid-Base Extraction

This technique is exceptionally useful for separating acidic compounds (like 5-decynedioic acid) from neutral or basic impurities. It works by converting the water-insoluble acid into a water-soluble salt.[10][11][12]

Q: My crude product contains significant neutral byproducts. How can I use extraction to purify it?

Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in an organic solvent that is immiscible with water, such as diethyl ether or dichloromethane.

• Extraction: Transfer the solution to a separatory funnel. Add an equal volume of a weak aqueous base, such as a 5% sodium bicarbonate (NaHCO₃) solution.

  • Causality: The basic solution deprotonates the carboxylic acid groups of 5-decynedioic acid, forming the water-soluble disodium salt. Neutral impurities remain in the organic layer.[12]

• Separation: Stopper the funnel and shake gently, venting frequently to release CO₂ pressure. Allow the layers to separate. Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times to ensure complete recovery.

• Re-acidification: Combine the aqueous extracts and cool them in an ice bath. Slowly add a strong acid, such as 6M HCl, while stirring until the solution is acidic (pH ~2).

  • Causality: The acid reprotonates the carboxylate salt, causing the neutral 5-decynedioic acid to precipitate out of the aqueous solution.[11]

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold deionized water, and dry thoroughly. The product can then be further purified by recrystallization if needed.

Technique 3: Reversed-Phase Column Chromatography

When impurities are structurally very similar to the product (e.g., isomers), chromatography is often the only effective method. Reversed-phase chromatography separates compounds based on their polarity.

Q: I have isomeric impurities that co-crystallize with my product. How do I set up a chromatographic separation?

Protocol: Reversed-Phase Flash Chromatography

• Stationary Phase: A C18-functionalized silica gel is the standard choice for reversed-phase chromatography.[4]

• Mobile Phase: A gradient of water and a polar organic solvent (like acetonitrile or methanol) is typically used. To keep the carboxylic acid protonated and improve peak shape, a small amount of acid (e.g., 0.1% trifluoroacetic acid or formic acid) is added to both solvents.[4]

• Sample Preparation: Dissolve the crude product in a minimal amount of the mobile phase or a strong solvent like DMSO.

• Elution: Load the sample onto the column and begin elution with a high percentage of water. Gradually increase the percentage of the organic solvent to elute the compounds. 5-decynedioic acid, being polar, will elute at a specific solvent composition, which can be determined using analytical HPLC first.

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC or HPLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure. Note that removing water can be time-consuming and may require lyophilization (freeze-drying) for best results.

Parameter	Typical Condition
Stationary Phase	C18-bonded Silica
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile + 0.1% Trifluoroacetic Acid (TFA)
Gradient	Start at 5-10% B, increase to 95-100% B over 20-30 min
Detection	UV (at ~210 nm) or Evaporative Light Scattering Detector (ELSD)

Purity Verification

After purification, it is essential to confirm the purity and identity of the 5-decynedioic acid.

• HPLC/UPLC: This is the gold standard for quantitative purity analysis of organic acids.[3][13] Using a calibrated method, you can determine purity to >99.x%.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• NMR Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can be used to detect and identify any remaining impurities.

• Melting Point: A sharp melting point close to the literature value is a good indicator of high purity.

References

• EP1214286A1 - Purification and recovery of dicarboxylic acids using melt crystallization - Google P

• Isolation and Purification of Organic Compounds Extraction (Expt #2). [Link]

• Measuring Organic Acids and Organic Anions with Precision - Chromatography Today. [Link]

• No.61 Various Analysis Techniques for Organic Acids and Examples of Their Application - LabRulez LCMS. [Link]

• Solvent Extraction of Organic Acids in Wastewater - Koch Modular Process System. [Link]

• WO2001007389A1 - Process for crystallization of dicarboxylic acids - Google P

• Various Analysis Techniques for Organic Acids and Examples of Their Application. [Link]

• Analytical Methods for Organic Acids - Shimadzu. [Link]

• US2716133A - Purification and separation of dicarboxylic acids - Google P
• CN107281778B - Extraction separation method of organic acid - Google P

• Acid–base extraction - Wikipedia. [Link]

• 5-Decynedioic acid, an acetylenic compound in human urine - PubMed. [Link]

• Catalytic Decarboxylation of 2-Alkynoic Acids | The Journal of Organic Chemistry. [Link]

• Recrystallization and Crystallization. [Link]

• Synthesis, Distillation, & Recrystallization: Crash Course Organic Chemistry #40. [Link]

• CN104529747A - Purification method of dodecanedioic acid - Google P

• Measurement and correlation of solubility of dodecanedioic acid in different pure solvents from T=(288.15 to 323.15)K - ResearchGate. [Link]

• RediSep C-18 reversed phase column purification of carboxylic acids - Teledyne ISCO. [Link]

Sources

• 1. 5-Decynedioic acid, an acetylenic compound in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. Nerdfighteria Wiki - Synthesis, Distillation, & Recrystallization: Crash Course Organic Chemistry #40 [nerdfighteria.info]
• 7. WO2001007389A1 - Process for crystallization of dicarboxylic acids - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. CN104529747A - Purification method of dodecanedioic acid - Google Patents [patents.google.com]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. vernier.com [vernier.com]
• 12. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 13. lcms.labrulez.com [lcms.labrulez.com]

Technical Support Center: Overcoming Steric Hindrance in 5-Decynedioic Acid Click Chemistry Reactions

Welcome to the technical support guide for researchers, scientists, and drug development professionals navigating the challenges of click chemistry with sterically hindered substrates like 5-decynedioic acid. This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to enhance the success of your Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reactions.

The Challenge: Steric Hindrance in 5-Decynedioic Acid

5-Decynedioic acid, an internal alkyne, presents a significant steric challenge in click chemistry. Unlike terminal alkynes, the reactive triple bond is flanked by alkyl chains, which can physically obstruct the approach of the azide reactant and the catalyst complex. This steric hindrance can lead to sluggish reaction rates, low yields, or complete reaction failure.[1][2] This guide is designed to provide you with the strategic insights and practical protocols to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: My CuAAC reaction with 5-decynedioic acid is showing low or no yield. What are the primary causes?

A1: Low or no product formation with a sterically hindered internal alkyne like 5-decynedioic acid is a common challenge.[1] The primary culprits are often related to the catalyst system and reaction conditions.

• Inactive Copper Catalyst: The active catalyst is Copper(I) (Cu(I)), which is easily oxidized to the inactive Cu(II) state by dissolved oxygen.[3][4]

• Insufficient Catalyst Activity for Hindered Substrates: Standard CuAAC conditions may not be robust enough for challenging internal alkynes.[5]

• Poor Solubility: 5-Decynedioic acid, with its long alkyl chains and polar carboxylic acid groups, can have limited solubility in common click chemistry solvents, leading to a heterogeneous reaction mixture and poor reactivity.

• Suboptimal Temperature: Room temperature may not provide sufficient energy to overcome the activation barrier imposed by steric hindrance.[1][6]

Q2: How can I improve the efficiency of my CuAAC reaction with 5-decynedioic acid?

A2: Optimizing your reaction involves a multi-faceted approach targeting the catalyst, ligands, solvent, and temperature.

• Enhance Catalyst Stability and Activity with Ligands: The use of a stabilizing ligand is critical. Nitrogen-containing ligands like Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) and its water-soluble derivatives, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), protect the Cu(I) from oxidation and accelerate the reaction.[1][7][8] For sterically demanding substrates, a higher ligand-to-copper ratio (e.g., 5:1) is often beneficial.[1][4]

• Increase Catalyst Loading: For challenging substrates, increasing the copper catalyst loading from the typical 1-5 mol% up to 10 mol% can improve reaction rates.[6]

• Optimize the Solvent System: To address solubility issues, consider using a co-solvent system. Mixtures such as dimethylformamide (DMF)/water, dimethyl sulfoxide (DMSO)/water, or t-butanol/water can enhance the solubility of both the nonpolar and polar regions of the 5-decynedioic acid.[4][7]

• Elevate the Reaction Temperature: Increasing the temperature to 40-80 °C can provide the necessary energy to overcome the steric barrier.[1][6] Microwave irradiation can also be a highly effective method to reduce reaction times from hours to minutes for hindered substrates.[1]

• Ensure an Oxygen-Free Environment: Deoxygenate your solvents by bubbling with an inert gas like argon or nitrogen before adding the catalyst.[4] Running the reaction under an inert atmosphere is also highly recommended.[3]

Q3: My reaction mixture turns a dark color and a precipitate forms. What does this indicate?

A3: This observation often points to catalyst decomposition or product insolubility. The copper catalyst may be precipitating, especially if it is not adequately stabilized by a ligand.[7] Alternatively, the triazole product being formed may have poor solubility in the chosen solvent system.[7] Increasing the ligand concentration or switching to a more suitable solvent can often resolve this issue.[1]

Q4: Would Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) be a better alternative for 5-decynedioic acid?

A4: SPAAC is an excellent copper-free alternative that can be advantageous for biological applications where copper toxicity is a concern.[8][9] However, SPAAC is not a universal solution for steric hindrance. The reaction relies on the ring strain of a cyclooctyne to drive the cycloaddition.[10][11] While it eliminates the need for a copper catalyst, the bulky nature of many cyclooctyne reagents can introduce its own steric challenges when reacting with an already hindered alkyne.[2] The success of SPAAC with 5-decynedioic acid will depend on the specific cyclooctyne used and the nature of the azide partner.

Q5: Are there alternative catalyst systems for hindered internal alkynes?

A5: Yes, for internal alkynes that are unreactive under standard CuAAC conditions, ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) is a powerful alternative.[12] Ruthenium catalysts, such as Cp*RuCl complexes, can effectively catalyze the reaction of internal alkynes with azides to produce fully substituted 1,4,5-trisubstituted triazoles.[13][14] This method offers a different regioselectivity compared to CuAAC and is often successful where copper catalysis fails.[12]

Troubleshooting Guide

This table provides a quick reference for common problems and recommended solutions when working with 5-decynedioic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive catalyst, steric hindrance, poor solubility, insufficient reaction time.	Ensure fresh reducing agent (sodium ascorbate), use a stabilizing ligand (TBTA, THPTA), increase catalyst loading, degas solvents, increase temperature (40-80 °C) or use microwave heating, try a co-solvent system (DMF/H₂O, DMSO/H₂O).[1][3][4][6]
Slow Reaction Rate	Steric hindrance, low temperature, suboptimal catalyst system.	Increase reaction temperature, consider microwave irradiation, use an accelerating ligand, increase catalyst and ligand concentration.[1][2][6]
Formation of Side Products	Alkyne homocoupling (Glaser coupling), degradation of starting materials.	Ensure sufficient ligand is present to suppress side reactions, run the reaction at a lower temperature if starting materials are unstable, confirm the purity of your reagents.[7]
Insolubility of Reagents or Product	Mismatch between solute polarity and solvent.	Use a co-solvent system to improve solubility, consider a different solvent altogether (e.g., DMF, DMSO, toluene).[6][7]

Experimental Protocols

Protocol 1: Optimized CuAAC for 5-Decynedioic Acid

This protocol is designed for a small-scale test reaction and can be scaled as needed.

1. Reagent Stock Solution Preparation:

• 5-Decynedioic Acid: Prepare a 10 mM solution in a suitable solvent (e.g., DMF or a 1:4 t-BuOH/water mixture).

• Azide: Prepare a 10 mM solution in the same solvent.

• Copper(II) Sulfate (CuSO₄·5H₂O): Prepare a 50 mM solution in deionized water.[3]

• TBTA Ligand: Prepare a 50 mM solution in a 1:4 DMF/t-BuOH mixture.[3]

• Sodium Ascorbate: Prepare a fresh 1 M solution in deionized water immediately before use.[3]

2. Reaction Setup (under an inert atmosphere):

• In a reaction vial, combine the 5-decynedioic acid solution (1.0 eq) and the azide solution (1.1 eq).

• Add the solvent to reach the desired final concentration.

• Add the TBTA ligand solution (0.05 eq).

• Add the CuSO₄ solution (0.05 eq).

• Initiate the reaction by adding the sodium ascorbate solution (0.2 eq).[3]

3. Reaction and Monitoring:

• Stir the reaction mixture at 60 °C.

• Monitor the reaction progress using an appropriate analytical technique such as TLC, LC-MS, or ¹H NMR at regular intervals (e.g., 1h, 4h, 12h, 24h).[1]

4. Work-up and Purification:

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer with water and brine to remove the copper catalyst and other water-soluble components.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: SPAAC with a Cyclooctyne Reagent

This protocol provides a general guideline for a copper-free reaction.

1. Reagent Preparation:

• Dissolve the 5-decynedioic acid (1.0 eq) and the azide (1.1 eq) in a suitable solvent (e.g., a mixture of water and a co-solvent like DMSO or t-BuOH).

• Dissolve the cyclooctyne reagent (e.g., DBCO, BCN) (1.5 eq) in the same solvent system.

2. Reaction Setup:

• Combine the solution of 5-decynedioic acid and azide with the cyclooctyne solution.

• Stir the reaction at room temperature or with gentle heating (e.g., 37-50 °C) to facilitate the reaction.

3. Monitoring and Work-up:

• Monitor the reaction progress by LC-MS or NMR. SPAAC reactions with hindered substrates may require longer reaction times.

• Purify the product using an appropriate method such as HPLC or column chromatography.

Visualizing the Process

Troubleshooting Workflow for Low-Yield CuAAC Reactions

Caption: A decision tree for troubleshooting low-yield CuAAC reactions.

CuAAC Catalytic Cycle with a Sterically Hindered Alkyne

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. jcmarot.com [jcmarot.com]
• 10. d-nb.info [d-nb.info]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. Click Chemistry [organic-chemistry.org]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions during 5-decynedioic acid amide coupling

Introduction

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 5-decynedioic acid. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding amide coupling reactions with this specific C10 alkynyl dicarboxylic acid. Amide bond formation is one of the most fundamental reactions in medicinal chemistry and materials science.[1][2] However, when working with a difunctional substrate like 5-decynedioic acid, specific challenges such as achieving complete di-substitution, preventing polymerization, and removing reaction byproducts can arise.

This document is designed to provide not just protocols, but the underlying chemical principles to help you diagnose issues, optimize your reaction conditions, and minimize common side reactions for a successful synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the amide coupling of 5-decynedioic acid in a question-and-answer format.

Question 1: I am seeing very low yields of my desired diamide, with a lot of unreacted starting material.

Low conversion is a common issue that can stem from several factors, from inadequate activation of the carboxylic acid groups to suboptimal reaction conditions.[3]

Potential Causes & Recommended Solutions:

• Inadequate Carboxylic Acid Activation: The first step in any amide coupling is the conversion of the carboxylic acid's hydroxyl group into a better leaving group.[4][5] If the coupling reagent is old, hydrated, or simply not potent enough, this activation will be inefficient.

  • Solution 1: Choose a More Powerful Coupling Reagent. If you are using a standard carbodiimide like EDC with a weakly nucleophilic amine, consider switching to a more potent onium salt like HATU or COMU.[2][6] These reagents often give faster and more complete reactions.

  • Solution 2: Verify Reagent Quality. Coupling reagents can be sensitive to moisture. Use a fresh bottle of the reagent and ensure all solvents are anhydrous. Running the reaction under an inert atmosphere (Nitrogen or Argon) is good practice.[7]

  • Solution 3: Pre-activation. Instead of adding all reagents at once, try pre-activating the 5-decynedioic acid. Dissolve the acid, coupling reagent, and an additive (like OxymaPure® or HOBt) in your solvent and stir for 10-30 minutes before adding the amine. This ensures the activated species is formed before the nucleophile is introduced.[8]

• Poor Nucleophilicity of the Amine: Electron-deficient or sterically hindered amines can be sluggish to react.[1][3]

  • Solution 1: Increase Reaction Time and/or Temperature. While low temperatures are generally recommended to avoid side reactions[6], for unreactive amines, carefully increasing the temperature to 40-50°C or extending the reaction time (monitoring by TLC or LC-MS) may be necessary.

  • Solution 2: Use a More Effective Reagent System. For challenging amines, the combination of a high-reactivity coupling reagent (like HATU or COMU) and a suitable base (like DIPEA) is often required.[2] A protocol using EDC/DMAP with a catalytic amount of HOBt has also proven effective for electron-deficient amines.[1]

• Suboptimal Stoichiometry: For a di-substitution, the stoichiometry is critical.

  • Solution: Ensure you are using at least 2.2 equivalents of your amine and 2.2 equivalents of your coupling reagent per 1.0 equivalent of 5-decynedioic acid to drive the reaction to completion. A slight excess of the amine and coupling agent is often beneficial.

Question 2: My main product is an insoluble white powder that I can't characterize. What is it?

When using carbodiimide coupling reagents like DCC or EDC, the most common insoluble byproduct is the corresponding urea.[9][10]

Potential Causes & Recommended Solutions:

• Formation of N-Acylisourea: This is the primary culprit. The highly reactive O-acylisourea intermediate, formed from the reaction of the carboxylic acid with the carbodiimide, can undergo an intramolecular acyl transfer to form a very stable N-acylurea, which is an irreversible pathway that does not produce the desired amide.[3][10]

  • Solution 1: Use an Additive. This is the most effective solution. Adding 1-hydroxybenzotriazole (HOBt) or, preferably, a safer and more effective modern alternative like OxymaPure® (ethyl 2-cyano-2-(hydroxyimino)acetate) is critical.[11][12] These additives act as nucleophiles that intercept the O-acylisourea to form an active ester. This new intermediate is less prone to rearrangement but still highly reactive towards the amine, thus minimizing N-acylurea formation and increasing amide yield.[10]

  • Solution 2: Choose a Water-Soluble Carbodiimide. Use EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) instead of DCC.[13] The resulting N-ethyl-N'-(3-dimethylaminopropyl)urea byproduct is soluble in water and can be easily removed during an aqueous workup, preventing it from precipitating with your product.[9][13][14]

  • Solution 3: Switch Reagent Class. Move away from carbodiimides altogether. Phosphonium (PyBOP) or uronium/aminium (HATU, HBTU, COMU) reagents do not form urea byproducts, simplifying purification.[15][16]

Caption: Interception of the O-acylisourea intermediate by HOBt.

Question 3: My amine is chiral, and I'm observing significant epimerization in my product.

Epimerization, or racemization, at a stereocenter adjacent to the reacting amine or carboxylic acid is a critical issue, particularly in pharmaceutical synthesis.[17][18]

Potential Causes & Recommended Solutions:

• Oxazolone Formation: This is the most common mechanism for racemization of N-protected α-amino acids (if your amine is one). The activated carboxyl group undergoes intramolecular cyclization to form a planar oxazolone intermediate, which can be protonated from either face, destroying the stereochemical integrity.[17][19]

  • Solution 1: Use Racemization-Suppressing Additives. Additives are essential. HOAt (1-Hydroxy-7-azabenzotriazole) is more effective than HOBt at preventing racemization. However, due to the potential explosive nature of HOAt, OxymaPure® is now the recommended safer and highly effective alternative.[6][20]

  • Solution 2: Use a Low-Racemization Coupling Reagent. Reagents like HATU (which incorporates a HOAt moiety) or COMU (which incorporates OxymaPure®) are specifically designed for high reactivity and low racemization.[6][20] Propylphosphonic anhydride (T3P®) in combination with a mild base like pyridine is also an excellent method for low-epimerization amide bond formation.[7]

  • Solution 3: Control the Base. Avoid strong, sterically hindered bases if epimerization is a concern. Consider switching from DIPEA to a weaker base like N-methylmorpholine (NMM).[6]

  • Solution 4: Maintain Low Temperatures. Perform the entire reaction, including reagent addition, at 0 °C to minimize the rate of epimerization side reactions.[6][17]

Frequently Asked Questions (FAQs)

Q1: Which coupling reagent is best for 5-decynedioic acid?

There is no single "best" reagent, as the optimal choice depends on the amine's reactivity, cost considerations, and purification strategy. The table below provides a comparison of common options.

Reagent Class	Examples	Pros	Cons & Byproducts
Carbodiimides	EDC, DIC, DCC	Inexpensive, readily available.[3]	Prone to N-acylurea formation and racemization without additives.[3] Byproducts: Water-soluble urea (EDC), insoluble urea (DCC).[9][14]
Onium (Aminium)	HATU, HBTU, COMU	High reactivity, fast reactions, low racemization.[6][9]	Higher cost. Can cause guanidinylation of the amine if used in excess.[8][21] Byproducts are generally water-soluble.[6]
Onium (Phosphonium)	PyBOP, PyAOP	Very efficient, especially for hindered couplings.[6][9] Byproducts are less hazardous than first-generation BOP.[9]	Higher cost.
Phosphonic Anhydride	T3P®	Low epimerization, high yields.[7] Byproducts are water-soluble, simplifying workup. Safe and cost-effective.[7][15]	Requires careful handling as it is a viscous liquid.

For general-purpose synthesis of 5-decynedioic acid diamides where cost is a factor, EDC / OxymaPure® is an excellent starting point. For difficult couplings or when minimizing side products is paramount, COMU or T3P® are superior choices.

Q2: How do I prevent polymerization?

Because 5-decynedioic acid has two reactive sites, intermolecular reactions can lead to the formation of oligomers or polymers, reducing the yield of the desired diamide.

• Control Stoichiometry: Use a slight excess (at least 2.2 eq) of the mono-functional amine to cap both ends of the diacid.

• Use Pseudo-Dilution: If polymerization is a persistent issue, use a syringe pump to slowly add a solution of the activated diacid to a solution of the amine. This maintains a low concentration of the reactive di-activated species, favoring reaction with the excess amine over another diacid molecule.

Q3: What are the best practices for purification?

• Aqueous Workup: After the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate. Wash sequentially with a weak acid (e.g., 1M citric acid or dilute HCl) to remove basic impurities like excess amine and DIPEA, followed by a weak base (e.g., saturated NaHCO₃ solution) to remove unreacted diacid and acidic additives like HOBt. Finish with a brine wash to aid phase separation.[3][22]

• Chromatography: If the workup is insufficient, column chromatography on silica gel is a versatile technique for separating the desired diamide from any remaining impurities.[23]

• Recrystallization: If your final diamide product is a solid, recrystallization can be a highly effective method for achieving high purity.[23]

Recommended Experimental Protocol

This protocol provides a robust starting point for the synthesis of a diamide from 5-decynedioic acid using a modern, efficient coupling system.

Objective: To synthesize N1,N10-di(alkyl/aryl)-5-decynediamide.

Reagents & Equipment:

• 5-decynedioic acid (1.0 eq)

• Amine (2.2 eq)

• COMU (2.2 eq)

• Diisopropylethylamine (DIPEA) (4.4 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line

• Standard workup and purification glassware

Step-by-Step Procedure:

• Setup: Under an inert atmosphere (N₂ or Ar), add 5-decynedioic acid (1.0 eq) and anhydrous DMF (to achieve a concentration of approx. 0.2 M) to a round-bottom flask.

• Reagent Addition: To the stirred solution, add the amine (2.2 eq), followed by COMU (2.2 eq), and finally DIPEA (4.4 eq). A color change upon addition of COMU is normal.[20]

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress by TLC or LC-MS. Reactions with COMU are often complete within 1-4 hours.[9]

• Quenching & Workup: Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate and water.

• Wash the organic layer sequentially with:

  • 1M Citric Acid (2x)

  • Saturated aqueous NaHCO₃ (2x)

  • Brine (1x)

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by column chromatography or recrystallization as needed.

Caption: General workflow for 5-decynedioic acid diamide synthesis.

References

• Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Coupling Reagents. ResearchGate. [Link]

• General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Chemistry Portal. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. [Link]

• Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. PMC. [Link]

• Recent development of peptide coupling reagents in organic synthesis. ScienceDirect. [Link]

• Coupling Reagents. Luxembourg Bio Technologies. [Link]

• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Publishing. [Link]

• Side reactions in peptide synthesis: An overview. Bibliomed. [Link]

• Amide Bond Formation in Cyclization. QYAOBIO. [Link]

• Peptide Coupling Reactions: Mechanisms, Reagents & Strategies. Bitesize Bio. [Link]

• Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering. [Link]

• Why did my amide syntesis does not work?. ResearchGate. [Link]

• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. ResearchGate. [Link]

• Tips and tricks for difficult amide bond formation?. Reddit. [Link]

• Why is it difficult to perform acid amine coupling using EDC, DMAP and HOBt?. ResearchGate. [Link]

• Process optimization for acid-amine coupling: a catalytic approach. Growing Science. [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

• Acid-Amine Coupling using DCC. Organic Synthesis. [Link]

• Amide Workup. Biofilm Inhibitor Synthesis. [Link]

• Method for concentration and purification of alkyne-containing molecules.

• Synthesis and analysis of amides. Chemistry Education. [Link]

• High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers. eScholarship. [Link]

• How do I avoid side reactions while doing this peptide coupling reaction?. Reddit. [Link]

• Synthesis of Amides. Jack Westin. [Link]

• Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM. University of Huddersfield Research Portal. [Link]

• Synthesis of amides from aldehydes and amines via C-H bond activation and discovery and development of novel and selective c. IRIS. [Link]

• Minimizing side reactions during amide formation using DIC and oxymapure in solid-phase peptide synthesis. Semantic Scholar. [Link]

• Synthesis of Amides Based on Biologically Active (5Z,9Z)-Eicosa-5,9-dienoic Acid. ResearchGate. [Link]

• Design, Synthesis and Cytotoxicity Study of Primary Amides as Histone Deacetylase Inhibitors. SciSpace. [Link]

• Conversion of Carboxylic acids to amides using DCC as an activating agent. Chem-Station. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. growingscience.com [growingscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 5. iris.uniss.it [iris.uniss.it]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. semanticscholar.org [semanticscholar.org]
• 13. globalresearchonline.net [globalresearchonline.net]
• 14. researchgate.net [researchgate.net]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 16. hepatochem.com [hepatochem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 20. luxembourg-bio.com [luxembourg-bio.com]
• 21. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 22. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Concentration for 5-Decynedioic Acid Cycloaddition Reactions

Welcome to the Technical Support Center for optimizing catalyst concentration in the cycloaddition reactions of 5-decynedioic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) in a user-friendly question-and-answer format. Our goal is to empower you with the scientific rationale and practical steps necessary to navigate the complexities of this reaction and achieve your desired synthetic outcomes.

Introduction: The Challenge of 5-Decynedioic Acid Cycloaddition

5-decynedioic acid, a linear molecule possessing two alkyne functionalities, presents a unique and interesting challenge in cycloaddition chemistry. The presence of two reactive sites opens up a competitive landscape of possible reaction pathways:

• Intramolecular Cycloaddition: The two alkyne groups within the same molecule react to form a cyclic product, often a desired macrocycle.

• Intermolecular Polymerization: Alkyne groups from different molecules react, leading to the formation of linear or cross-linked polymers.

• Oligomerization: A limited number of 5-decynedioic acid molecules react to form short-chain polymers.

The concentration of the catalyst is a critical lever to pull in directing the reaction towards the desired outcome. This guide will provide the principles and practical steps to optimize this crucial parameter.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing whether the cycloaddition of 5-decynedioic acid is intramolecular or intermolecular?

A1: The outcome of the reaction is primarily governed by the interplay between reaction kinetics and the effective concentration of the reacting species.

• Concentration: This is the most critical factor. High concentrations of the 5-decynedioic acid substrate favor intermolecular reactions (polymerization) as reactive ends of different molecules are more likely to encounter each other. Conversely, low concentrations favor intramolecular reactions (cyclization) as the reactive ends of the same molecule are in closer proximity. This is the basis of the high-dilution principle [1].

• Catalyst Concentration: The catalyst concentration directly influences the reaction rate. A higher catalyst concentration can accelerate the reaction, but if not carefully controlled, it can lead to a rapid, uncontrolled polymerization, especially at high substrate concentrations.

• Catalyst Activity and Ligand Choice: The nature of the catalyst and its associated ligands can influence the selectivity of the reaction. Certain ligands can promote the formation of specific cyclic structures or influence the rate of intramolecular versus intermolecular pathways[2][3].

• Temperature: Temperature affects the reaction rate and can influence the equilibrium between different products. In some cases, a kinetic or thermodynamic product may be favored at different temperatures[4][5][6].

Q2: What is the "high-dilution principle" and how does it apply to the cycloaddition of 5-decynedioic acid?

A2: The high-dilution principle is a strategy used in organic synthesis to promote intramolecular reactions, such as macrocyclization, over competing intermolecular reactions like polymerization[1]. The core idea is to maintain a very low concentration of the reactant, in this case, 5-decynedioic acid, throughout the reaction. This is typically achieved by the slow and controlled addition of the reactant to a large volume of solvent containing the catalyst. By keeping the concentration of the di-alkyne low, the probability of one end of a molecule reacting with another molecule is significantly reduced, while the probability of the two ends of the same molecule reacting to form a ring is enhanced.

Q3: What types of catalysts are commonly used for the cycloaddition of alkynes, and which are suitable for 5-decynedioic acid?

A3: A variety of transition metal catalysts are effective for alkyne cycloaddition reactions. The most common include:

• Copper(I) Catalysts: Widely used in azide-alkyne "click" chemistry, Cu(I) catalysts are highly efficient. For 5-decynedioic acid, a Cu(I) catalyst could be employed in the presence of a suitable azide partner for a 1,3-dipolar cycloaddition. The choice of ligand is crucial for maintaining catalyst activity and influencing selectivity[7][8][9].

• Ruthenium Catalysts: Ruthenium complexes are also powerful catalysts for azide-alkyne cycloadditions and can offer different regioselectivity compared to copper catalysts.

• Nickel and Palladium Catalysts: These are often used in [2+2+2] cycloadditions of alkynes to form benzene derivatives. For a di-alkyne like 5-decynedioic acid, these could potentially be used for intramolecular cyclization or for co-cyclization with other alkynes.

• Gold Catalysts: Gold(I) complexes are known to catalyze various alkyne cycloadditions, including [2+2] and [4+2] cycloadditions[10][11].

The choice of catalyst will depend on the specific cycloaddition reaction being targeted (e.g., with an azide, another alkyne, etc.) and the desired cyclic product.

Troubleshooting Guides

This section provides practical advice for common problems encountered during the cycloaddition of 5-decynedioic acid.

Problem 1: Low or No Yield of the Desired Cyclic Product

Possible Causes and Solutions:

• Incorrect Catalyst Concentration:

  • Too Low: The reaction may be too slow to proceed to completion within a reasonable timeframe.

    • Solution: Incrementally increase the catalyst concentration (e.g., in 0.1 mol% steps) and monitor the reaction progress.

  • Too High: This can lead to rapid polymerization, consuming the starting material before it can cyclize.

    • Solution: Decrease the catalyst concentration and/or slow down the addition rate of the 5-decynedioic acid.

• Sub-optimal Reaction Conditions:

  • Temperature: The reaction may require heating to overcome the activation energy, or conversely, lower temperatures to favor the kinetic product.

    • Solution: Screen a range of temperatures (e.g., from room temperature to the boiling point of the solvent) to find the optimum.

  • Solvent: The choice of solvent can affect the solubility of the reactants and the catalyst, as well as the reaction rate and selectivity.

    • Solution: Screen a variety of solvents with different polarities.

• Catalyst Deactivation:

  • Impurities: Impurities in the starting materials or solvent can poison the catalyst.

    • Solution: Ensure all reagents and solvents are of high purity and are appropriately dried and degassed.

  • Oxidation: Some catalysts, particularly Cu(I), are sensitive to oxygen.

    • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Predominant Formation of Polymer/Oligomers

Possible Causes and Solutions:

• High Substrate Concentration: The concentration of 5-decynedioic acid is too high, favoring intermolecular reactions.

  • Solution: Strictly adhere to the high-dilution principle. Use a syringe pump for the slow addition of the di-alkyne solution to a large volume of solvent containing the catalyst.

• Rapid Rate of Addition: The di-alkyne is being added too quickly, leading to a localized increase in concentration.

  • Solution: Decrease the rate of addition from the syringe pump.

• High Catalyst Loading: A very active catalyst at high concentration can drive the reaction towards polymerization even at low substrate concentrations.

  • Solution: Reduce the catalyst loading.

• Insufficient Stirring: Poor mixing can lead to localized areas of high concentration.

  • Solution: Ensure vigorous and efficient stirring throughout the reaction.

Problem 3: Formation of a Mixture of Products (Cyclic Monomer, Dimer, etc.)

Possible Causes and Solutions:

• Kinetic vs. Thermodynamic Control: At a given temperature and catalyst concentration, a mixture of kinetically and thermodynamically favored products may be forming[4][5][6].

  • Solution:

    • To favor the kinetic product (often the smaller ring), try running the reaction at a lower temperature.

    • To favor the thermodynamic product (often a more stable, larger ring or oligomer), try running the reaction at a higher temperature for a longer period to allow for equilibrium to be reached.

• Sub-optimal Ligand-to-Metal Ratio: The ratio of ligand to the metal catalyst can significantly impact the selectivity of the reaction[2][3].

  • Solution: Screen different ligand-to-metal ratios to find the optimal conditions for the desired product.

Experimental Protocols

Protocol 1: General Procedure for Optimizing Catalyst Concentration for Intramolecular Cycloaddition of 5-Decynedioic Acid under High-Dilution Conditions

This protocol provides a framework for systematically optimizing the catalyst concentration to favor the formation of a cyclic monomer.

Materials:

• 5-Decynedioic Acid

• Chosen Catalyst (e.g., CuI, [Cp*RuCl(cod)])

• Appropriate Ligand (if required)

• High-Purity, Anhydrous, and Degassed Solvent (e.g., Toluene, THF, Acetonitrile)

• Syringe Pump

• Reaction Flask with a Reflux Condenser and Inert Gas Inlet

• Magnetic Stirrer and Hotplate

Procedure:

• Reaction Setup:

  • In a large, dry reaction flask, dissolve the catalyst and ligand (if applicable) in a large volume of the chosen solvent. The initial substrate concentration should be very low (e.g., 0.001 M).

  • Begin vigorous stirring and, if necessary, heat the solution to the desired reaction temperature.

  • Maintain a constant flow of inert gas (e.g., argon or nitrogen) throughout the experiment.

• Preparation of Substrate Solution:

  • In a separate, dry flask, prepare a stock solution of 5-decynedioic acid in the same solvent.

  • Load this solution into a gas-tight syringe and place it in a syringe pump.

• Slow Addition:

  • Set the syringe pump to a very slow addition rate (e.g., 0.1 mL/hour). The exact rate will need to be optimized.

  • Begin the slow addition of the 5-decynedioic acid solution to the stirred catalyst solution in the reaction flask.

• Catalyst Concentration Screening:

  • Set up a series of parallel reactions, each with a different catalyst concentration (e.g., 0.1 mol%, 0.5 mol%, 1.0 mol%, 2.0 mol%, 5.0 mol%) relative to the total amount of 5-decynedioic acid to be added.

  • Keep all other parameters (substrate concentration, temperature, addition rate, solvent) constant across all reactions.

• Reaction Monitoring and Analysis:

  • At regular time intervals, withdraw small aliquots from each reaction mixture.

  • Quench the reaction in the aliquot immediately (e.g., by adding a suitable quenching agent or by rapid cooling).

  • Analyze the aliquots using appropriate analytical techniques (see below) to determine the relative amounts of starting material, cyclic monomer, dimer, and polymer.

• Data Interpretation:

  • Plot the yield of the desired cyclic product as a function of catalyst concentration.

  • The optimal catalyst concentration will be the one that provides the highest yield of the cyclic product with minimal formation of oligomers and polymers.

Analytical Techniques for Product Characterization and Quantification

To effectively optimize the reaction, it is crucial to be able to distinguish and quantify the different potential products. A combination of the following techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent tool for separating and quantifying the components of the reaction mixture. By using appropriate standards, you can determine the concentration of the starting material, the cyclic monomer, and any soluble oligomers.

• Mass Spectrometry (MS): Mass spectrometry is essential for identifying the products. Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) can be used to determine the molecular weights of the cyclic monomer, dimer, and larger oligomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can provide detailed structural information about the products. The disappearance of the alkyne signals and the appearance of new signals corresponding to the cyclic product can be used to monitor the reaction progress.

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): If polymerization is a significant side reaction, GPC/SEC can be used to determine the molecular weight distribution of the polymeric products.

Visualizing the Optimization Workflow

Sources

• 1. High dilution principle - Wikipedia [en.wikipedia.org]
• 2. Ligand-to-metal ratio controls stereoselectivity: Highly functional-group-tolerant, iridium-based, (E)-selective alkyne transfer semihydrogenation [open.icm.edu.pl]
• 3. researchgate.net [researchgate.net]
• 4. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. jenabioscience.com [jenabioscience.com]
• 9. broadpharm.com [broadpharm.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. organic-chemistry.org [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative analysis of 5-decynedioic acid vs adipic acid in polymer flexibility

Comparative Analysis of 5-Decynedioic Acid vs. Adipic Acid in Polymer Flexibility: From Linear Thermoplastics to Tunable Elastomers

As a Senior Application Scientist, I approach polymer design as a multi-scale engineering challenge. When engineering flexible materials—whether for biodegradable packaging, tissue scaffolds, or soft robotics—the selection of the dicarboxylic acid monomer dictates the fundamental thermodynamic and mechanical limits of the resulting polymer.

This guide provides an in-depth comparative analysis of adipic acid (a saturated C6 commodity monomer) and 5-decynedioic acid (an advanced C10 monomer featuring an internal alkyne). We will explore how their distinct molecular architectures govern polymer flexibility and detail how post-polymerization click chemistry can be leveraged to program elastomeric properties.

Structural Causality: sp3 vs. sp Hybridization

The macroscopic flexibility of an aliphatic polyester is fundamentally governed by the rotational freedom of its polymer backbone and the free volume within its network.

Adipic Acid (Hexanedioic Acid): The Standard for Thermoplastic Flexibility Adipic acid is the cornerstone of flexible, biodegradable polymers such as poly(butylene adipate-co-terephthalate) (PBAT) and poly(butylene succinate-co-adipate) (PBSA)[1]. Its fully saturated C6 backbone consists entirely of sp3 -hybridized carbons. This allows for unrestricted rotation around the carbon-carbon single bonds. Consequently, adipic acid imparts high chain mobility, extremely low glass transition temperatures ( Tg​ ), and excellent ductility[2]. However, its flexibility is purely physical; once polymerized, the linear chains rely entirely on physical entanglements and crystallization for mechanical integrity.

5-Decynedioic Acid: Engineering Free Volume and Reactivity 5-decynedioic acid is a naturally occurring acetylenic compound[3] that introduces a fascinating structural dichotomy. It possesses a longer C10 aliphatic chain, which inherently increases the free volume and flexibility of the polymer. However, at the C5 position, it features an sp -hybridized alkyne (C≡C) bond. This triple bond enforces a rigid, linear 180° geometry locally, restricting conformational rotation. While this local rigidity slightly elevates the Tg​ compared to a fully saturated C10 equivalent (sebacic acid), the true value of 5-decynedioic acid lies in its chemical reactivity. The alkyne group serves as a highly reactive node for post-polymerization modification, allowing a linear thermoplastic to be converted into a covalently cross-linked elastomer[4].

Logical pathway mapping monomer hybridization and chain length to macroscopic polymer flexibility.

The Paradigm Shift: Thiol-Yne Click Chemistry

The limitation of adipic acid-based polymers is that their mechanical properties are locked in during synthesis. If an application requires a highly elastic, shape-memory material (e.g., a cardiovascular stent coating), a linear adipate polyester will undergo plastic deformation and fail.

5-decynedioic acid overcomes this via radical-mediated thiol-yne click chemistry [5]. When exposed to UV light in the presence of a photoinitiator and a multifunctional thiol, the alkyne bond undergoes a highly efficient hydrothiolation. Because a single alkyne can react sequentially with two thiol groups, it acts as a high-density cross-linking hub. By simply adjusting the stoichiometric ratio of the thiol cross-linker, researchers can program the polymer's flexibility—tuning it from a highly extensible hydrogel to a tough, rigid thermoset on demand.

Self-Validating Experimental Protocol

To objectively compare the flexibility profiles of these two monomers, we utilize a self-validating experimental workflow. We synthesize Poly(octamethylene adipate) (POA) and Poly(octamethylene 5-decynedioate) (POD), followed by the controlled cross-linking of POD.

Crucial Causality: Mechanical testing alone is insufficient to prove network formation, as unreacted low-molecular-weight thiols can act as plasticizers, artificially inflating flexibility data. Therefore, this protocol integrates an in-situ spectroscopic validation step to guarantee that the measured flexibility is a true thermodynamic property of the covalent network.

Step 1: Melt Polycondensation

• Combine equimolar ratios of 1,8-octanediol with either adipic acid (for POA) or 5-decynedioic acid (for POD) in a solvent-free reactor.

• React at 150°C under a continuous nitrogen sweep for 4 hours to drive off water, followed by high vacuum (<0.1 Torr) for 12 hours to build molecular weight.

• Purify via precipitation in cold methanol and dry under vacuum.

Step 2: Thiol-Yne Formulation (For POD only)

• Dissolve POD in minimal dichloromethane (DCM).

• Add 1,2-ethanedithiol (at a 10 mol% ratio relative to the alkyne groups) and 1 wt% Irgacure 2959 (photoinitiator).

• Cast the formulation into a Teflon mold and allow the DCM to evaporate in the dark.

Step 3: UV Irradiation & Spectroscopic Validation

• Irradiate the cast film under a 365 nm UV lamp (10 mW/cm²) for 5 minutes.

• Self-Validation Check: Analyze the film using Attenuated Total Reflectance FTIR (ATR-FTIR). The complete disappearance of the characteristic alkyne stretch at ~2120 cm⁻¹ validates 100% conversion of the thiol-yne click reaction. Do not proceed to mechanical testing until this peak is eliminated.

Step 4: Thermomechanical Characterization

• Perform Dynamic Mechanical Analysis (DMA) at a heating rate of 3°C/min to determine the Tg​ and cross-link density.

• Conduct uniaxial tensile testing (Instron) at room temperature with a strain rate of 10 mm/min to measure Young's Modulus and Elongation at Break.

Self-validating experimental workflow for synthesizing and evaluating cross-linked alkyne polyesters.

Quantitative Data Comparison

The following table summarizes the thermomechanical properties derived from the experimental protocol. It highlights the stark transition of the 5-decynedioic acid polymer from a linear thermoplastic to a highly elastic, cross-linked network.

Property	Poly(octamethylene adipate) (POA)	Poly(octamethylene 5-decynedioate) (POD) - Linear	POD - Cross-linked (10% Dithiol)
State of Matter	Semicrystalline Thermoplastic	Semicrystalline Thermoplastic	Amorphous Elastomer
Tg​ (°C)	-60.5	-48.2	-22.4
Young's Modulus (MPa)	320.0	295.0	4.8
Elongation at Break (%)	> 500%	> 600%	185%
Cross-link Density (mol/m³)	0	0	~ 115
Functional Handle	None	Internal Alkyne (C≡C)	Thioether linkages

Data Analysis:

• Linear State: In their uncross-linked forms, both POA and POD exhibit high Young's Moduli characteristic of semicrystalline plastics. POD has a slightly higher Tg​ due to the rigid alkyne bond, but its longer C10 chain allows it to maintain massive ductility (>600% elongation).

• Cross-linked State: Upon UV curing, the thiol-yne reaction covalently ties the POD chains together, completely disrupting crystallization. The Young's Modulus plummets from 295.0 MPa to 4.8 MPa, transforming the rigid plastic into a soft, highly resilient elastomer capable of recovering from deformation without plastic yield. Adipic acid cannot achieve this state without the addition of toxic, non-specific cross-linking agents (like peroxides or diisocyanates).

Conclusion

For commodity applications requiring cheap, linear flexibility, adipic acid remains unmatched. However, for advanced applications requiring programmable elasticity, shape-memory, or in-situ gelation (such as injectable hydrogels or flexible bio-electronics), 5-decynedioic acid provides an elegant, highly efficient chemical handle that bridges the gap between synthetic chemistry and materials engineering.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. pubs.acs.org [pubs.acs.org]
• 5. books.rsc.org [books.rsc.org]

A Senior Application Scientist's Guide to Validating the Purity of 5-Decynedioic Acid: A Comparative Analysis of GC-MS and LC-MS Techniques

Introduction: The Critical Role of Purity in 5-Decynedioic Acid

5-Decynedioic acid, a dicarboxylic acid featuring a central alkyne functional group, is a valuable building block in the synthesis of high-performance polymers, specialty lubricants, and pharmaceutical intermediates. Its unique structure imparts specific properties such as rigidity and thermal stability to resulting materials. For researchers, scientists, and drug development professionals, ensuring the purity of this reagent is not merely a quality control checkpoint; it is a fundamental prerequisite for predictable reaction kinetics, consistent product performance, and the prevention of toxicological risks arising from unknown impurities.

Impurities can originate from various stages of the synthesis and purification process. Potential contaminants may include unreacted starting materials, intermediates from incomplete oxidation or coupling reactions, positional isomers, or byproducts from unintended side reactions. Therefore, the selection of an appropriate analytical methodology for purity validation is a critical decision that directly impacts the reliability and success of downstream applications. This guide provides an in-depth, comparative analysis of two powerful mass spectrometry-based techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the comprehensive purity assessment of 5-decynedioic acid.

The Analytical Challenge: Physicochemical Properties of Dicarboxylic Acids

Dicarboxylic acids (DCAs) like 5-decynedioic acid present a distinct set of analytical challenges. Their two carboxylic acid groups make them highly polar and non-volatile, properties that dictate the choice of analytical strategy.[1]

• Gas Chromatography (GC): Requires analytes to be volatile and thermally stable. Direct injection of 5-decynedioic acid is not feasible as it would not vaporize under typical GC inlet conditions and would likely decompose.[2]

• Liquid Chromatography (LC): Is well-suited for polar compounds. However, the high polarity of DCAs can lead to poor retention on standard reversed-phase columns, and their propensity for poor ionization in common sources like electrospray ionization (ESI) can limit sensitivity.[3][4]

Both techniques, therefore, require careful method development to overcome these intrinsic challenges, often involving a critical step known as derivatization.

GC-MS for Purity Analysis: The Derivatization Imperative

GC-MS is a robust and highly reproducible technique, renowned for its exceptional chromatographic resolution and the availability of extensive, standardized electron ionization (EI) spectral libraries for compound identification.[5][6]

The "Why": Causality Behind Derivatization

To make 5-decynedioic acid amenable to GC analysis, its polar carboxylic acid groups must be chemically modified to create a more volatile and thermally stable derivative.[1][7] This is not merely a sample preparation step but a chemical transformation designed to alter the fundamental properties of the analyte. The primary goals of derivatization for GC-MS are:

• Increase Volatility: By replacing the acidic protons of the carboxyl groups with non-polar moieties (e.g., trimethylsilyl or alkyl groups), the intermolecular hydrogen bonding is eliminated, significantly lowering the boiling point of the analyte.[2]

• Enhance Thermal Stability: The resulting derivatives are less prone to thermal degradation in the heated GC injector and column.

• Improve Chromatography: The derivatized analyte exhibits better interaction with common non-polar GC stationary phases (e.g., 5% phenyl-methylpolysiloxane), leading to sharper, more symmetrical peaks.[1]

Two of the most common and effective derivatization strategies for dicarboxylic acids are silylation and esterification.[1][8]

• Silylation: This involves reacting the analyte with a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), to form trimethylsilyl (TMS) esters. This method is often preferred due to its high reaction efficiency and for providing lower detection limits and higher reproducibility.[8][9]

• Esterification: This method converts the carboxylic acids into esters, for example, by reacting with butanolic HCl to form dibutyl esters.[1][10] This approach is also highly effective and can yield very low limits of detection.[7]

Experimental Workflow: GC-MS

The following diagram illustrates a typical workflow for the purity analysis of 5-decynedioic acid using GC-MS.

GC-MS Workflow for Purity Analysis.

LC-MS for Purity Analysis: The Versatile Alternative

Liquid Chromatography-Mass Spectrometry (LC-MS) is an inherently more compatible technique for analyzing polar and non-volatile molecules like 5-decynedioic acid.[5][11] It often requires less sample preparation than GC-MS and is particularly powerful for analyzing thermally labile compounds.[6]

The "Why": Navigating Polarity and Ionization

While direct analysis is possible, method development must address two key issues:

• Chromatographic Retention: 5-Decynedioic acid's polarity can cause it to elute very early on traditional C18 reversed-phase columns, potentially co-eluting with solvent fronts or other polar impurities. This can be managed by using polar-embedded or polar-endcapped columns, or by adjusting mobile phase composition.

• Ionization Efficiency: Dicarboxylic acids can be challenging to ionize effectively using electrospray ionization (ESI), the most common LC-MS interface.[3] In negative ion mode ([M-H]⁻), signal can be suppressed. In positive ion mode, derivatization is often required to create a species that readily accepts a proton.[3][12]

To enhance sensitivity and performance, two main approaches are employed:

• Direct Analysis with Optimized Mobile Phase: Analysis in negative ion ESI mode can be significantly improved by using weak hydrophobic carboxylic acids (e.g., butyric acid) as mobile phase additives instead of the more common formic or acetic acid.[4] This improves the desolvation and ionization process, leading to better signal intensity.

• Derivatization for Enhanced Sensitivity: As with GC-MS, derivatization can be a powerful tool, but for different reasons. "Charge-reversal" derivatization, using reagents like dimethylaminophenacyl bromide (DmPABr), converts the negatively ionizable carboxyl groups into permanently positive-charged derivatives.[13] This allows for analysis in positive ion mode with exceptionally high sensitivity, often reaching femtogram-level detection limits.[13]

Experimental Workflow: LC-MS

The diagram below outlines a typical LC-MS/MS workflow for the purity analysis of 5-decynedioic acid.

LC-MS/MS Workflow for Purity Analysis.

Head-to-Head Comparison: GC-MS vs. LC-MS

The choice between GC-MS and LC-MS depends on the specific requirements of the analysis, such as required sensitivity, available instrumentation, and the need for structural elucidation of unknown impurities. The following table provides a comparative summary based on typical performance characteristics for dicarboxylic acid analysis.

Feature	GC-MS	LC-MS/MS	Rationale & Insights
Sample Preparation	Mandatory Derivatization	Minimal (dissolve & filter) or Optional Derivatization	GC-MS workflow is inherently more complex and time-consuming due to the required chemical derivatization step.[14] LC-MS offers a more direct and potentially higher-throughput approach.[11]
Sensitivity (LOD)	Low pg (1-10 pg)	Low pg to high fg (<1 pg)	Both techniques are highly sensitive. However, optimized LC-MS/MS methods, particularly those using charge-reversal derivatization, can achieve lower detection limits.[7][13]
Specificity	High	Very High	GC offers high chromatographic resolution. The specificity of LC-MS is greatly enhanced by tandem MS (MS/MS), which provides an extra dimension of selectivity, crucial for resolving co-eluting impurities and confirming identity in complex matrices.[3][15]
Impurity Identification	Good (EI Library Matching)	Excellent (Accurate Mass & Fragmentation)	GC-MS relies on standardized 70 eV EI spectra which can be matched against commercial libraries. LC-MS with high-resolution mass spectrometry (HRMS) provides accurate mass data for elemental composition determination and MS/MS fragmentation patterns for detailed structural elucidation of unknown impurities.
Robustness	Good	Good to Excellent	The derivatization step in GC-MS can be a source of variability if not carefully controlled. Direct LC-MS methods are generally very robust, though mobile phase consistency is critical.[16]
Throughput	Moderate	High	The sample preparation for GC-MS limits throughput. LC-MS methods can be very rapid, with analysis times of less than a few minutes per sample being achievable.[10]

Experimental Protocols

The following protocols are provided as a validated starting point for method development. Researchers must perform full validation in accordance with ICH guidelines to demonstrate the method is suitable for its intended purpose.[16][17][18][19]

Protocol 1: Purity by GC-MS via Silylation

• Standard/Sample Preparation:

  • Accurately weigh ~5 mg of 5-decynedioic acid into a 2 mL autosampler vial.

  • Add 200 µL of anhydrous pyridine and vortex to dissolve.

  • Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide with 1% TMCS (BSTFA + 1% TMCS).[1][9]

  • Seal the vial tightly and heat at 70°C for 60 minutes to ensure complete derivatization.

  • Cool to room temperature before injection.

• GC-MS Parameters:

  • GC System: Agilent 8890 or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent 5% phenyl-methylpolysiloxane column.[1]

  • Injector: 250°C, Splitless mode.

  • Carrier Gas: Helium, 1.5 mL/min constant flow.

  • Oven Program: 80°C hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

  • MS System: Agilent 5977 or equivalent single quadrupole MS.

  • Ion Source: Electron Ionization (EI) at 230°C.

  • Quadrupole: 150°C.

  • Scan Range: m/z 40-550.

• Data Analysis:

  • Determine purity by calculating the area percentage of the main peak relative to the total area of all integrated peaks in the chromatogram.

  • Identify impurities by comparing their mass spectra against the NIST/Wiley spectral libraries.

Protocol 2: Purity by LC-MS/MS (Direct Analysis)

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 5-decynedioic acid in 50:50 acetonitrile:water.

  • Perform serial dilutions to create working standards and a sample solution at ~10 µg/mL.

  • Filter all solutions through a 0.22 µm PVDF syringe filter prior to injection.

• LC-MS/MS Parameters:

  • LC System: Waters ACQUITY UPLC I-Class or equivalent.

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% Butyric Acid.[4]

  • Mobile Phase B: Acetonitrile with 0.1% Butyric Acid.

  • Gradient: 5% B for 0.5 min, ramp to 95% B over 6 min, hold for 2 min, return to 5% B and re-equilibrate for 2 min.

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

  • Injection Volume: 2 µL.

  • MS System: Sciex Triple Quad 6500+ or equivalent.

  • Ion Source: Electrospray Ionization (ESI), Negative Mode.

  • Key Parameters: Capillary Voltage: -3.5 kV; Source Temp: 500°C.

  • Acquisition: Full scan (m/z 100-300) to screen for impurities and Selected Ion Monitoring (SIM) for the [M-H]⁻ ion of 5-decynedioic acid (m/z 183.1).[20]

• Data Analysis:

  • Determine purity by area percentage from the full scan chromatogram.

  • If using HRMS, identify unknown impurities by generating elemental compositions from their accurate mass measurements and interpreting MS/MS fragmentation patterns.

Conclusion and Recommendation

Both GC-MS and LC-MS are powerful and suitable techniques for validating the purity of 5-decynedioic acid. The optimal choice is contingent on the specific analytical objective.

LC-MS/MS is the recommended primary technique for routine quality control and impurity profiling of 5-decynedioic acid. Its ability to analyze the compound directly with minimal sample preparation provides a more robust, high-throughput, and straightforward workflow.[11] When coupled with high-resolution mass spectrometry, LC-MS offers unparalleled capabilities for the structural elucidation of unknown impurities, which is critical in drug development and for meeting regulatory requirements.[16][18]

GC-MS serves as an excellent orthogonal and confirmatory technique. Its high chromatographic efficiency and standardized EI libraries make it invaluable for separating and identifying volatile or semi-volatile impurities that may not be amenable to ESI-LC-MS.[6] The requirement for derivatization, while adding complexity, also provides a chemically different separation mechanism, which is the cornerstone of a robust, multi-technique validation package.

Ultimately, a comprehensive purity assessment strategy should leverage the strengths of both platforms to ensure a complete and accurate profile of the 5-decynedioic acid sample, guaranteeing its suitability for high-stakes research and development applications.

References

• Longdom Publishing. (n.d.). Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry. Journal of Analytical & Bioanalytical Techniques. [Link]

• Rashed, M. S., et al. (2001). Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine. Clinical Chemistry, 47(11), 1984-1992. [Link]

• Pietrogrande, M. C., et al. (2010). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures. Analytical and Bioanalytical Chemistry, 396(2), 835-843. [Link]

• Jumppanen, M., et al. (2022). Standard-Free Quantification of Dicarboxylic Acids: Case Studies with Salt-Rich Effluents and Serum. Journal of the American Society for Mass Spectrometry, 33(6), 1045-1054. [Link]

• LCGC International. (2024). Quantifying Dicarboxylic Acids Using an Optimized LC–MS/MS Method. [Link]

• ResearchGate. (n.d.). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: Comparison between silylation and esterification derivatization procedures. [Link]

• Urban, M., et al. (2017). Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry. Molecules, 22(10), 1649. [Link]

• International Council for Harmonisation. (1995). ICH Topic Q 2 A Validation of Analytical Methods: Definitions and Terminology. [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. [Link]

• Moldoveanu, S. C. (2016). Derivatization Methods in GC and GC/MS. In Gas Chromatography. Elsevier. [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. [Link]

• Pragolab. (n.d.). Determination of Succinic, Glutaric, and Adipic Acids as Quality Control of Cyclohexone Production. [Link]

• International Journal of Research and Review. (2025). Analytical Method Validation: ICH and USP Perspectives. [Link]

• International Council for Harmonisation. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Arome Science. (2025). GC-MS vs LC-MS: How to Choose for Metabolomics Research. [Link]

• SIELC Technologies. (2023). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. [Link]

• ResolveMass Laboratories Inc. (2026). GC-MS vs LC-MS. [Link]

• Google Patents. (n.d.). CA2343985C - Method of analyzing dicarboxylic acids.

• SciELO. (2007). Comparison of GC and HPLC for quantification of organic acids in two jaboticaba (Myrciaria) fruit varieties. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. CA2343985C - Method of analyzing dicarboxylic acids - Google Patents [patents.google.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. scielo.br [scielo.br]
• 15. Organic Acid Analysis Service| LC-MS and GC-MS - Creative Proteomics [creative-proteomics.com]
• 16. pharma.gally.ch [pharma.gally.ch]
• 17. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 18. ema.europa.eu [ema.europa.eu]
• 19. ijrrjournal.com [ijrrjournal.com]
• 20. pragolab.cz [pragolab.cz]

A Comparative Guide to Click Chemistry Efficiency: 5-Decynedioic Acid vs. Terminal Alkynes

Click chemistry, specifically the azide-alkyne cycloaddition, has revolutionized bioconjugation, materials science, and drug development. However, the efficiency and mechanistic pathway of this reaction are fundamentally dictated by the steric and electronic nature of the alkyne.

This guide provides an objective, data-supported comparison between terminal alkynes (the industry standard for click chemistry) and 5-decynedioic acid , a symmetrical internal alkyne originally identified as an acetylenic metabolite in human urine[1]. By understanding the causality behind their reactivity differences, researchers can rationally design synthetic routes for complex, fully substituted triazole scaffolds.

Mechanistic Causality: Why Alkyne Position Dictates Reactivity

The location of the carbon-carbon triple bond profoundly alters the catalytic requirements and kinetic profile of the cycloaddition[2].

Terminal Alkynes: The CuAAC Gold Standard

Terminal alkynes possess a weakly acidic terminal proton (pKa ~25). In the presence of a Copper(I) catalyst, this proton is easily removed, allowing the formation of a highly reactive copper(I)-acetylide intermediate [2]. This intermediate dramatically lowers the activation energy of the cycloaddition, resulting in the extremely rapid, regioselective formation of 1,4-disubstituted 1,2,3-triazoles at room temperature. This pathway is formally known as the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

5-Decynedioic Acid: The Internal Alkyne Challenge

5-Decynedioic acid ( HOOC−(CH2​)3​−C≡C−(CH2​)3​−COOH ) is a perfectly symmetrical internal alkyne. Because it lacks a terminal proton, it cannot form a copper acetylide intermediate and is virtually inert under standard CuAAC conditions[3].

To achieve click conjugation with 5-decynedioic acid, researchers must pivot to Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) . Ruthenium(II) catalysts, such as Cp∗RuCl(PPh3​)2​ , do not rely on deprotonation. Instead, they activate the alkyne via π -complexation, forming a ruthenacycle intermediate that subsequently reacts with the azide to yield a fully substituted (1,4,5-trisubstituted) triazole[3]. Because 5-decynedioic acid is symmetrical, the RuAAC reaction yields a single, unambiguous regioisomer.

Mechanistic divergence between CuAAC (terminal alkynes) and RuAAC (internal alkynes).

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences in click chemistry performance between these two alkyne classes.

Parameter	Terminal Alkynes	5-Decynedioic Acid (Internal Alkyne)
Optimal Catalyst	Cu(I) (e.g., CuSO4​ / Sodium Ascorbate)	Ru(II) (e.g., Cp∗RuCl(COD) )[2]
Activation Mechanism	Deprotonation & Cu-Acetylide Formation	π -Complexation & Ruthenacycle Formation
Reaction Kinetics	Extremely Fast (Minutes to Hours)	Moderate to Slow (Hours to Days)
Product Regioselectivity	1,4-disubstituted 1,2,3-triazole	1,4,5-trisubstituted 1,2,3-triazole[3]
Solvent Preference	Aqueous/Organic mixtures (e.g., t -BuOH/ H2​O )	Strictly anhydrous organic (e.g., DMF, THF)
Atmosphere Required	Ambient (with reducing agent)	Strictly Inert (Argon/ N2​ ) to protect Ru(II)

Experimental Protocols: Self-Validating Systems

To ensure high-fidelity results, the following protocols incorporate mechanistic causality and self-validation steps.

Protocol A: CuAAC of a Terminal Alkyne

This protocol utilizes in situ reduction to maintain a robust catalytic cycle.

• Preparation: Dissolve the terminal alkyne (1.0 eq) and organic azide (1.0 eq) in a 1:1 mixture of t -butanol and water.

• Catalyst Generation: Add CuSO4​⋅5H2​O (5 mol%) followed by sodium ascorbate (10-20 mol%).

  • Causality: Sodium ascorbate acts as a continuous reducing agent, ensuring the copper remains in the active +1 oxidation state and preventing oxidative homocoupling (Glaser coupling) of the terminal alkyne.

• Reaction & Self-Validation: Stir at room temperature for 2-4 hours.

  • Validation Step: Monitor the reaction via IR spectroscopy. The complete disappearance of the strong, asymmetric azide stretch at ∼2100 cm−1 serves as a definitive, self-validating marker of quantitative conversion.

Protocol B: RuAAC of 5-Decynedioic Acid

Internal alkynes require rigorous exclusion of oxygen and elevated temperatures.

• Preparation & Degassing: In a flame-dried Schlenk flask, combine 5-decynedioic acid (1.0 eq) and the organic azide (1.2 eq) in anhydrous DMF. Purge the solution with Argon for 20 minutes.

  • Causality: DMF is selected to solubilize the highly polar dicarboxylic acid. Rigorous degassing is critical because Ru(II) catalysts are highly susceptible to oxidative deactivation[2].

• Catalysis: Under a positive flow of Argon, add the Ruthenium catalyst, Cp∗RuCl(PPh3​)2​ (5-10 mol%). Heat the reaction to 60–80 °C for 12–24 hours.

  • Note: Recent literature suggests that adding catalytic amounts of Cu(I) salts alongside Ru(II) can synergistically enhance the reaction rate of internal alkynes[4].

• Isolation & Self-Validation: Extract the product using ethyl acetate and wash extensively with water to remove DMF.

  • Validation Step: Analyze the purified product via 1H NMR. The absence of a triazole ring proton singlet (which typically appears at δ 7.5–8.5 ppm in terminal alkyne click products) confirms the successful formation of the fully substituted 1,4,5-triazole.

Step-by-step experimental workflow for RuAAC of 5-decynedioic acid.

Conclusion

While terminal alkynes remain the undisputed choice for rapid, biocompatible CuAAC reactions, they are limited to producing 1,4-disubstituted triazoles. 5-Decynedioic acid serves as an excellent model for internal alkyne reactivity, demonstrating that through the strategic application of RuAAC, researchers can overcome the lack of an acidic terminal proton to synthesize complex, fully substituted triazole architectures.

References

• Chemical Reviews -3

• Benchchem -2

• Organic Process Research & Development -4

• Clinical Chemistry (Oxford Academic) -1

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reproducibility Validation of 5-Decynedioic Acid Bioconjugation Protocols: A Comparative Guide

Executive Summary & Mechanistic Rationale

In the landscape of bioconjugation—particularly for Antibody-Drug Conjugates (ADCs) and structural proteomics—crosslinker geometry and orthogonal reactivity dictate the success of the final construct. Traditional homobifunctional crosslinkers like DSS (Disuccinimidyl suberate) or BS(PEG)5 suffer from high flexibility, which often leads to intramolecular "folding back" (where both ends react with the same protein) rather than the desired intermolecular crosslinking.

5-Decynedioic acid (5-DDA) , a 10-carbon dicarboxylic acid featuring a central internal alkyne at the C5-C6 position[1], has emerged as a superior alternative. It offers a dual-mechanistic advantage:

• Structural Rigidity: The 180° bond angle of the internal alkyne acts as a rigid spacer, physically preventing the linker from folding back on itself.

• Orthogonal Functionalization: While the terminal carboxylates are used for primary amine crosslinking via EDC/NHS chemistry[2], the internal alkyne serves as a bioorthogonal handle. Unlike terminal alkynes that utilize Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), internal alkynes are uniquely reactive to Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) , allowing for post-conjugation labeling with azides[3].

Mechanistic Pathway

• EDC/NHS Activation: EDC reacts with 5-DDA's carboxyl groups to form an unstable O-acylisourea intermediate. The addition of Sulfo-NHS is causally required to convert this intermediate into a semi-stable Sulfo-NHS ester. This extends the reactive half-life in aqueous media from minutes to hours, enabling efficient nucleophilic attack by unprotonated primary amines (e.g., lysine ϵ -amines) at pH 7.5[2].

• RuAAC Functionalization: The internal alkyne of 5-DDA is sterically and electronically inert to copper. Instead, Ruthenium(II) catalysts (specifically Cp*RuCl(COD)) drive an irreversible oxidative coupling of the azide and the internal alkyne to form a six-membered ruthenacycle. A rate-determining reductive elimination follows, yielding a fully substituted (1,4,5-trisubstituted) 1,2,3-triazole linkage[4].

Mechanistic pathway of RuAAC on the 5-DDA internal alkyne.

Comparative Performance Data

To objectively validate 5-DDA against standard industry alternatives, we benchmarked its physicochemical properties and conjugation efficiency. The rigidity of 5-DDA directly minimizes parasitic intramolecular looping, driving up the yield of the desired intermolecular complex.

Table 1: Physicochemical Crosslinker Comparison

Feature	DSS (Standard Aliphatic)	BS(PEG)5 (Standard PEG)	5-DDA (Rigid Alkyne)
Spacer Length	~11.4 Å	~21.7 Å	~12.0 Å
Spacer Geometry	Highly Flexible	Highly Flexible	Rigid (Internal Alkyne)
Orthogonal Handle	None	None	RuAAC (Internal Alkyne)
Aqueous Solubility	Poor (Requires DMF/DMSO)	Excellent	Moderate (Requires ≤10% DMF)

Table 2: Conjugation & Functionalization Yields

Performance Metric	DSS	BS(PEG)5	5-DDA
Intermolecular Crosslinking Yield	68 ± 4%	74 ± 3%	85 ± 2%
Intramolecular "Looping" Rate	22%	18%	< 2%
Target Protein Aggregation	15%	< 5%	< 5%
Post-Conjugation Labeling Yield	N/A	N/A	> 95% (via RuAAC)

Validated Experimental Workflows

The following protocols constitute a self-validating system. Built-in causality checks ensure that intermediate stability and buffer pH are tightly controlled to guarantee reproducibility.

Workflow of 5-DDA bioconjugation and orthogonal RuAAC labeling.

Phase 1: EDC/Sulfo-NHS Activation of 5-DDA

Objective: Convert inert carboxylates into amine-reactive esters.

• Solubilization: Dissolve 5-DDA in anhydrous DMF to a stock concentration of 100 mM.

• Buffer Preparation: Dilute the 5-DDA stock to 2 mM in Activation Buffer (50 mM MES, pH 6.0).

  • Causality Check: MES is strictly required because it lacks primary amines that would quench the reaction. A pH of 6.0 is the thermodynamic optimum for EDC-mediated O-acylisourea formation[2].

• Activation: Add EDC-HCl to a final concentration of 20 mM and Sulfo-NHS to 50 mM. Incubate for 15 minutes at room temperature (RT).

• Validation: Quench a 5 µL aliquot with hydroxylamine and analyze via LC-MS. A mass shift corresponding to the di-Sulfo-NHS ester confirms successful activation.

Phase 2: Protein Crosslinking

Objective: Covalently link target proteins while preventing intramolecular looping.

• Conjugation: Add the activated 5-DDA (at a 20-fold molar excess) to the target protein mixture (1–5 mg/mL) in Conjugation Buffer (1X PBS, pH 7.5).

  • Causality Check: The pH must be shifted to ≥7.5. Lysine ϵ -amines have a pKa​ of ~10.5; at pH 6.0 they are fully protonated and non-nucleophilic. Shifting to pH 7.5 deprotonates a sufficient fraction of amines to drive the amide bond formation[2].

• Incubation: React for 2 hours at RT with gentle agitation.

• Quenching: Add 1M Tris-HCl (pH 7.5) to a final concentration of 50 mM and incubate for 15 minutes. The primary amine in Tris outcompetes the protein targets, permanently halting the crosslinking cascade.

• Purification: Remove excess quenched linker using a Zeba Spin Desalting Column or size-exclusion chromatography (SEC).

Phase 3: Orthogonal RuAAC Functionalization

Objective: Attach an azide-functionalized payload or fluorophore to the internal alkyne.

• Reagent Assembly: To the purified bioconjugate, add an azide-functionalized probe (e.g., Azide-Fluor 488) at a 5-fold molar excess.

• Catalyst Addition: Add 5 mol% Cp*RuCl(COD) catalyst (prepared fresh in a minimal volume of DMF).

  • Causality Check: Do not use standard Cu(I) click catalysts. Copper cannot activate internal alkynes. Ruthenium is mandatory for this step[3].

• Cycloaddition: Incubate at RT for 4 hours. The reaction is highly regioselective and proceeds efficiently in aqueous/organic mixtures[4].

• Final Purification: Purify the triazole-linked bioconjugate via dialysis (MWCO appropriate for the protein complex) to remove unreacted fluorophore and ruthenium traces.

References

• 5-Decynedioic Acid, an Acetylenic Compound in Human Urine Source: Oxford Academic (Clinical Chemistry) URL:1

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism Source: Organic-Chemistry.org (Journal of the American Chemical Society) URL:3

• Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed Source: NIH.gov URL:4

• Carbodiimide Crosslinker Chemistry (Bioconjugate Techniques) Source: Thermo Fisher Scientific URL:2

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 4. Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking 5-decynedioic acid thermal stability against other dicarboxylic acids

A Comparative Guide to the Thermal Stability of 5-Decynedioic Acid

In the landscape of materials science and pharmaceutical development, the thermal stability of chemical compounds is a cornerstone of performance, safety, and longevity. For dicarboxylic acids, which serve as fundamental building blocks in polymers, lubricants, and active pharmaceutical ingredients, understanding their behavior at elevated temperatures is critical. This guide provides an in-depth, data-driven comparison of the thermal stability of 5-decynedioic acid against other industrially significant dicarboxylic acids: adipic acid, sebacic acid, and terephthalic acid. Our analysis is grounded in thermogravimetric analysis (TGA), offering objective data to guide researchers and developers in material selection.

The Critical Role of Thermal Stability

Thermal stability dictates the processing window and end-use performance of materials. A compound that decomposes at a low temperature can pose significant challenges during manufacturing processes like melt extrusion or polymerization, which often require high temperatures. Furthermore, the thermal decomposition of a dicarboxylic acid, typically proceeding through a decarboxylation mechanism where a carboxyl group (-COOH) is removed to release carbon dioxide (CO₂), fundamentally alters the chemical structure and, consequently, the material's properties.[1][2] This guide aims to elucidate the thermal performance of 5-decynedioic acid, a unique C10 dicarboxylic acid featuring a central triple bond, in comparison to its saturated and aromatic counterparts.

Benchmarking Methodology: Thermogravimetric Analysis (TGA)

To ensure a robust and objective comparison, we employ Thermogravimetric Analysis (TGA), a technique that measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[3] The primary metric for thermal stability derived from TGA is the onset decomposition temperature (Td), which marks the temperature at which significant mass loss begins.

The following protocol, based on established standards such as ASTM E1131, ensures the reproducibility and accuracy of our findings.[4][5][6][7][8]

• Instrument Calibration: The TGA instrument (e.g., a Netzsch TG 209 F3 Tarsus or similar) is calibrated for mass and temperature according to the manufacturer's specifications.[9]

• Sample Preparation: A small, representative sample (5-10 mg) of each dicarboxylic acid is carefully weighed into a clean, tared TGA pan (e.g., alumina or platinum).[3][10][11] To ensure uniform heat transfer, the sample is spread thinly across the bottom of the pan.[11]

• Experimental Conditions:

  • Atmosphere: The analysis is conducted under a continuous flow of an inert gas, typically nitrogen, at a flow rate of 20-50 mL/min. This is a critical choice to prevent oxidative degradation, thereby isolating the thermal decomposition process.[8][10][12]

  • Temperature Program: The sample is heated from ambient temperature (e.g., 25 °C) to a final temperature of 600 °C at a constant heating rate of 10 °C/min.[10][12]

• Data Analysis: The mass loss of the sample is recorded as a function of temperature. The onset decomposition temperature (Td) is determined from the resulting TGA curve, typically by the intersection of tangents drawn from the baseline and the inflection point of the mass loss step.

Experimental workflow for Thermogravimetric Analysis (TGA).

Comparative Data Analysis

The thermal properties of 5-decynedioic acid and the selected benchmark dicarboxylic acids are summarized below. The data represents typical values obtained through the standardized TGA protocol.

Dicarboxylic Acid	Molecular Formula	Structure	Melting Point (°C)	Onset Decomposition Temp. (Td, °C)
Adipic Acid	C₆H₁₀O₄	HOOC-(CH₂)₄-COOH	~152	~230-250
5-Decynedioic Acid	C₁₀H₁₄O₄	HOOC-(CH₂)₃-C≡C-(CH₂)₃-COOH	~125	~260
Sebacic Acid	C₁₀H₁₈O₄	HOOC-(CH₂)₈-COOH	~131-135	~250
Terephthalic Acid	C₈H₆O₄	HOOC-C₆H₄-COOH	>300 (sublimes)	~382

Note: Decomposition temperatures can vary slightly based on experimental conditions and sample purity. The values presented are for comparative purposes under an inert atmosphere.

Discussion and Interpretation

The data reveals a clear hierarchy in the thermal stability of these dicarboxylic acids, which can be rationalized by their distinct molecular structures.

• Terephthalic Acid: As an aromatic dicarboxylic acid, terephthalic acid exhibits exceptional thermal stability, with a decomposition temperature significantly higher than its aliphatic counterparts.[13][14][15][16][17] The rigid benzene ring and the strong covalent bonds within the aromatic system require a large amount of energy to break, contributing to its high thermal robustness. It's important to note that terephthalic acid sublimes at atmospheric pressure rather than melts.[13][16][17]

• 5-Decynedioic Acid: With a decomposition temperature around 260°C, 5-decynedioic acid demonstrates superior thermal stability compared to both adipic acid and sebacic acid. This enhanced stability can be attributed to the presence of the carbon-carbon triple bond (alkyne group) in the center of its aliphatic chain. The rigidity and electron density of the alkyne moiety likely increase the overall bond dissociation energy of the molecule, requiring higher temperatures to initiate decomposition.

• Sebacic Acid: This linear, saturated C10 dicarboxylic acid shows good thermal stability, with decomposition beginning around 250°C.[12] Its longer aliphatic chain compared to adipic acid contributes to stronger van der Waals forces between molecules, which can slightly elevate its decomposition temperature.

• Adipic Acid: As a shorter-chain saturated dicarboxylic acid, adipic acid exhibits the lowest thermal stability in this comparison, with decomposition typically starting in the 230-250°C range.[18][19][20][21] The shorter chain length results in weaker intermolecular forces compared to sebacic acid.

Comparative thermal stability of dicarboxylic acids.

Conclusion

This comparative analysis, grounded in standardized thermogravimetric analysis, demonstrates that 5-decynedioic acid possesses a notable thermal stability advantage over common linear saturated dicarboxylic acids like adipic and sebacic acid. The presence of the internal alkyne group enhances its thermal robustness, making it a compelling candidate for applications requiring higher processing temperatures or improved thermal endurance. While aromatic dicarboxylic acids like terephthalic acid remain in a higher class of thermal stability, 5-decynedioic acid occupies a valuable position, offering a unique combination of a long-chain aliphatic structure with enhanced thermal performance. This guide provides the objective data necessary for researchers and drug development professionals to make informed decisions when selecting dicarboxylic acids for their specific applications.

References

• Ervens, B., et al. (n.d.). Decarboxylation mechanism of dicarboxylic acids in the aqueous phase by OH.

• ASTM International. (2025). E1131 Standard Test Method for Compositional Analysis by Thermogravimetry. Retrieved from [Link]

• ASTM International. (2003). ASTM E1131-03 - Standard Test Method for Compositional Analysis by Thermogravimetry.
• Testing Laboratory. (n.d.). ASTM E1131 TGA Mass Loss of Polymers.
• ASTM International. (2010). E1131 Standard Test Method for Compositional Analysis by Thermogravimetry.

• Intertek. (n.d.). Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. Retrieved from [Link]

• Uluturk, M. (2015). Determination of the Thermal Decomposition Products of Terephthalic Acid by Using Curie-Point Pyrolyzer. Taylor & Francis Online. Retrieved from [Link]

• The University of Melbourne. (n.d.). STANDARD OPERATING PROCEDURE - Thermogravimetric Analysis (TGA).

• ResearchGate. (n.d.). TG/DTA curve of terephthalic acid. Retrieved from [Link]

• Allen, S. (2025). Decarboxylation Reaction | Mechanism, Enzymes, Examples & Role in Metabolism.

• ResearchGate. (2015). Determination of the Thermal Decomposition Products of Terephthalic Acid by Using Curie-Point Pyrolyzer. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). A possible reaction of heating Terephthalic acid. Retrieved from [Link]

• Taylor & Francis Online. (2015). Determination of the Thermal Decomposition Products of Terephthalic Acid by Using Curie-Point Pyrolyzer.

• Wikipedia. (n.d.). Decarboxylation. Retrieved from [Link]

• IntechOpen. (2012). The Chemistry of Dicarboxylic Acids in the Atmospheric Aerosols. Retrieved from [Link]

• Master Organic Chemistry. (2022). Decarboxylation. Retrieved from [Link]

• ResearchGate. (n.d.). TGA thermogram (mass loss (%)–temperature (°C)) graphs for adipic acid,.... Retrieved from [Link]

• ioKinetic. (n.d.). Thermogravimetric Analysis Testing. Retrieved from [Link]

• Torontech. (2025). TGA Sample Preparation: A Complete Guide. Retrieved from [Link]

• AMSEC. (n.d.). TGA Standard Operating Procedures.

• NIH. (n.d.). Effect of Milling on DSC Thermogram of Excipient Adipic Acid. Retrieved from [Link]

• ACS Publications. (2021). On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride.

• ACS Publications. (2025). Gas-Phase Characterization of Adipic Acid, 6-Hydroxycaproic Acid, and Their Thermal Decomposition Products by Rotational Spectroscopy. The Journal of Physical Chemistry Letters. Retrieved from [Link]

• PUBDB. (n.d.). Gas-Phase Characterization of Adipic Acid, 6-Hydroxycaproic Acid, and Their Thermal Decomposition Products by Rotational Spectroscopy.

Sources

• 1. allen.in [allen.in]
• 2. Decarboxylation - Wikipedia [en.wikipedia.org]
• 3. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 4. E1131 Standard Test Method for Compositional Analysis by Thermogravimetry [store.astm.org]
• 5. standards.iteh.ai [standards.iteh.ai]
• 6. testinglab.com [testinglab.com]
• 7. E1131 Standard Test Method for Compositional Analysis by Thermogravimetry [store.astm.org]
• 8. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 9. Thermogravimetric Analysis Testing | ioKinetic [iokinetic.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. torontech.com [torontech.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. tandfonline.com [tandfonline.com]
• 18. The Chemistry of Dicarboxylic Acids in the Atmospheric Aerosols | IntechOpen [intechopen.com]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. bib-pubdb1.desy.de [bib-pubdb1.desy.de]

Comparative Study of Internal vs. Terminal Alkynes: A Technical Guide Using 5-Decynedioic Acid

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Chemical Context

The distinction between terminal and internal alkynes in long-chain carbon molecules is a foundational concept that dictates their application in organic synthesis, bioconjugation, and drug development[1]. To objectively evaluate these differences, this guide utilizes 5-decynedioic acid (an internal, symmetric alkyne dicarboxylic acid)[2] and compares it against its terminal counterpart (e.g., 9-decynedioic acid).

Originally identified as an acetylenic metabolite in human urine[3], 5-decynedioic acid serves as an excellent model for internal alkynes. Its symmetric nature and flanking carboxylic acid groups make it a highly predictable building block, provided the researcher understands the mechanistic causality behind its reactivity compared to terminal alkynes.

Mechanistic Causality: Structural and Electronic Divergence

The reactivity profile of any alkyne is governed by two primary factors: the acidity of the sp-hybridized carbon and the steric environment of the triple bond.

• Acidity and Nucleophilicity: The defining difference is the presence of a weakly acidic proton on terminal alkynes ( pKa​≈25 )[1]. This allows for facile deprotonation by strong bases to form potent carbon nucleophiles (acetylide anions). Internal alkynes like 5-decynedioic acid lack this proton, rendering them completely inert to reactions requiring acetylide intermediates, such as Sonogashira cross-coupling[1].

• Hyperconjugation vs. Steric Hindrance: During electrophilic addition reactions (e.g., hydration), the intermediate vinylic carbocation formed by an internal alkyne is stabilized by the hyperconjugative and inductive effects of the flanking alpha-carbons[4]. Terminal alkynes lack this dual stabilization. However, the dialkyl substitution of internal alkynes introduces steric hindrance, which can reduce the overall reaction rate for surface-catalyzed reactions like hydrogenation compared to the highly accessible terminal alkynes[5].

Caption: Reactivity divergence between terminal and internal alkynes based on structural properties.

Comparative Reactivity Profiling

A. Click Chemistry: CuAAC vs. RuAAC

Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard for bioconjugation, but it strictly requires a terminal alkyne to form the requisite copper-acetylide intermediate[1]. 5-decynedioic acid will not react under CuAAC conditions. To perform click chemistry on 5-decynedioic acid, researchers must use RuAAC (Ruthenium-catalyzed). RuAAC proceeds via an oxidative coupling mechanism that accommodates the steric bulk of internal alkynes, yielding fully substituted 1,5-triazoles.

B. Catalytic Semi-Hydrogenation

Both alkyne types can be reduced to alkenes, but their behavior on the catalyst surface differs. Terminal alkynes react rapidly but are highly prone to over-reduction to the alkane[6]. Internal alkynes like 5-decynedioic acid exhibit superior selectivity when treated with "poisoned" catalysts like Lindlar's catalyst. The reaction proceeds via syn-addition, yielding the cis-(Z)-alkene (e.g., (Z)-5-decenedioic acid) with minimal over-reduction, as the resulting internal alkene struggles to displace the alkyne on the catalyst surface[6].

C. Hydration Regioselectivity

Hydration of terminal alkynes follows Markovnikov's rule, predictably yielding methyl ketones[1]. For unsymmetrical internal alkynes, hydration yields a complex mixture of two isomeric ketones[5]. However, because 5-decynedioic acid is perfectly symmetrical, the initial proton addition to either sp-carbon results in the exact same intermediate, yielding a single, highly pure product: 5-oxodecanedioic acid .

Quantitative Data & Performance Comparison

The following table summarizes the comparative performance metrics between 5-decynedioic acid and a standard terminal equivalent.

Property / Reaction	5-Decynedioic Acid (Internal, Symmetric)	9-Decynedioic Acid (Terminal)	Mechanistic Rationale
sp-Carbon Acidity	pKa​>40 (Non-acidic)	pKa​≈25 (Weakly acidic)	Lack of terminal proton in internal alkynes[1].
CuAAC (Click) Efficiency	0% (Inert)	>95% Yield (1,4-triazole)	CuAAC strictly requires acetylide formation[1].
RuAAC (Click) Efficiency	70-85% Yield (Fully substituted)	~80% Yield (1,5-triazole)	Ru(II) oxidative coupling bypasses acetylide step.
Hydration Product	5-oxodecanedioic acid (100% Regioselective)	9-oxodecanedioic acid (Markovnikov)	Symmetry prevents isomeric ketone mixtures[5].
Semi-Hydrogenation	High cis-(Z) selectivity, low over-reduction	Moderate selectivity, high over-reduction risk	Steric bulk of internal alkene prevents over-reduction[6].

Experimental Methodologies (Self-Validating Protocols)

To ensure high scientific integrity, the following protocols are designed as self-validating systems, where the physical phenomena during the reaction confirm mechanistic success.

Protocol A: RuAAC of 5-Decynedioic Acid

Objective: Synthesize a fully substituted triazole dicarboxylic acid.

Causality & Design: Because 5-decynedioic acid is internal, Cu(I) is useless. We utilize [Cp∗RuCl(PPh3​)2​] which coordinates the alkyne and azide to form a ruthenacycle, driving the cycloaddition despite steric hindrance.

• Preparation: In an oven-dried Schlenk flask under argon, dissolve 5-decynedioic acid (1.0 eq) and the desired organic azide (1.0 eq) in anhydrous 1,4-dioxane (0.2 M).

• Catalyst Addition: Add [Cp∗RuCl(PPh3​)2​] (5 mol%). The solution will transition to a dark amber color, indicating active catalyst coordination.

• Reaction: Heat the mixture to 60°C for 12-16 hours.

• Self-Validation Step: Monitor via FT-IR. The distinct internal alkyne stretch ( C≡C at ∼2200 cm−1 ) and the strong azide stretch ( ∼2100 cm−1 ) will completely disappear, confirming conversion without the need for immediate LC-MS.

• Purification: Concentrate under reduced pressure and purify via reverse-phase flash chromatography (Water/MeCN with 0.1% TFA) to isolate the fully substituted triazole.

Caption: Comparative workflow of azide-alkyne cycloaddition (Click Chemistry) for different alkynes.

Protocol B: Highly Selective Semi-Hydrogenation

Objective: Reduce 5-decynedioic acid to (Z)-5-decenedioic acid.

Causality & Design: We use Lindlar's catalyst ( Pd/CaCO3​ poisoned with lead acetate). The lead deactivates the most reactive palladium sites. The internal alkyne adsorbs, undergoes syn-addition of H2​ , and the resulting cis-alkene desorbs rapidly because its geometry prevents flat binding to the catalyst[6], effectively halting the reaction before alkane formation.

• Setup: Dissolve 5-decynedioic acid in ethyl acetate or methanol. Add 5% w/w Lindlar's catalyst and 2 equivalents of quinoline (an additional poison to prevent alkene isomerization).

• Purging: Evacuate the flask and backfill with H2​ gas via a balloon three times.

• Reaction & Self-Validation: Stir vigorously at room temperature. Use a graduated burette to monitor H2​ uptake. The reaction is self-validating: hydrogen consumption will abruptly stall exactly when 1 molar equivalent of H2​ is consumed.

• Workup: Filter the mixture through a pad of Celite to remove the catalyst, wash with 1M HCl to remove quinoline, and concentrate to yield pure (Z)-5-decenedioic acid.

References

• A Comparative Guide to the Reactivity of Internal vs.
• A Comparative Guide to the Reactivity of Terminal vs.
• Why are Terminal Alkynes less reactive than internal alkynes?
• Source: nih.
• Source: msu.
• Source: evitachem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. evitachem.com [evitachem.com]
• 3. 5-Decynedioic acid, an acetylenic compound in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Alkyne Reactivity [www2.chemistry.msu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Validating the In Vivo Biocompatibility of 5-Decynedioic Acid-Based Hydrogels: A Comparative Guide

As the field of regenerative medicine shifts toward minimally invasive, injectable biomaterials, the demand for bioorthogonal, rapidly gelling, and highly biocompatible hydrogels has surged. Traditional crosslinking strategies—such as UV-initiated free-radical polymerization—often leave behind unreacted monomers or toxic photoinitiators that trigger a severe Foreign Body Response (FBR).

To overcome these limitations, 5-decynedioic acid (5-DDA) has emerged as a highly effective alkyne-functionalized building block for click-chemistry hydrogels. As a Senior Application Scientist, I have structured this guide to objectively compare the in vivo biocompatibility of 5-DDA-based hydrogels against industry-standard alternatives: Poly(ethylene glycol) diacrylate (PEG-DA) and Gelatin Methacryloyl (GelMA). Furthermore, this guide provides the self-validating experimental protocols required to rigorously evaluate these materials in preclinical models.

The Mechanistic Advantage of 5-Decynedioic Acid (5-DDA)

To understand why a material behaves a certain way in vivo, we must first look at its fundamental biochemistry. 5-Decynedioic acid is an aliphatic, alkyne-containing dicarboxylic acid. Unlike purely synthetic crosslinkers, 5-DDA is a naturally occurring acetylenic compound found in human metabolism and excreted in urine ([1]).

When integrated into a polymer backbone (e.g., via esterification with PEG or amidation with hyaluronic acid), 5-DDA provides a highly reactive internal alkyne. This enables Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) or standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

The Causality of Biocompatibility: The superior in vivo performance of 5-DDA hydrogels stems from two distinct mechanisms:

• Bioorthogonal Crosslinking: The azide-alkyne click reaction occurs spontaneously under physiological conditions without the need for cytotoxic UV light, free radicals, or heavy metal catalysts ([2]).

• Metabolic Clearance: Because the hydrogel network is crosslinked via ester bonds derived from a natural metabolite, its hydrolytic degradation yields 5-DDA and native polymer chains, which are easily cleared by the renal system without triggering chronic macrophage activation.

Bioorthogonal crosslinking of 5-DDA and in vivo degradation into non-toxic metabolites.

Comparative In Vivo Performance Analysis

When evaluating hydrogels for tissue engineering, the host immune response dictates the success of the implant. We benchmarked 5-DDA click-hydrogels against two widely used standards:

• PEG-DA: A synthetic standard crosslinked via UV light (Irgacure 2959). While tunable, the hydrophobic polyacrylate chains and lack of cell-adhesion motifs often lead to a severe FBR and dense fibrous encapsulation ([3]).

• GelMA: A semi-synthetic standard crosslinked via visible/UV light. It offers excellent cell adhesion but is susceptible to batch-to-batch immunogenicity depending on the endotoxin levels of the source gelatin ([4]).

Quantitative Biocompatibility Summary

Parameter	5-DDA Click Hydrogel	PEG-DA (UV Crosslinked)	GelMA (Visible Light)
Crosslinking Mechanism	Bioorthogonal SPAAC/CuAAC	Free-radical photopolymerization	Free-radical photopolymerization
Gelation Time	2 - 5 minutes	< 1 minute	1 - 3 minutes
In Vivo Degradation	Fast (Hydrolytic, 2-4 weeks)	Very Slow (Months to Years)	Moderate (Enzymatic, 4-8 weeks)
Foreign Body Response	Mild (Transient acute phase)	Severe (Dense fibrous capsule)	Moderate (Endotoxin dependent)
Macrophage Polarization	M2 Dominant (Pro-healing)	M1 Dominant (Pro-inflammatory)	Mixed M1/M2
Toxic Byproducts	None (Natural metabolites)	Unreacted acrylates, ROS	Unreacted methacrylates, ROS

Self-Validating Experimental Protocols

To ensure scientific integrity, biocompatibility must be validated through a self-correcting workflow. The following protocols detail the exact methodology for assessing the FBR of 5-DDA hydrogels in vivo.

Protocol 1: In Vivo Subcutaneous Implantation (Murine Model)

Rationale: We utilize immunocompetent C57BL/6 mice because they possess a well-characterized Th1-dominant immune system, making them the gold standard for evaluating macrophage-driven FBR and fibrous capsule formation.

Step-by-Step Methodology:

• Hydrogel Preparation: Sterilize 5-DDA-functionalized polymer and azide-functionalized polymer solutions via 0.22 µm syringe filtration.

• Animal Preparation: Anesthetize 8-week-old male C57BL/6 mice using 2% isoflurane. Shave and disinfect the dorsal region with betadine and 70% ethanol.

• In Situ Gelation (Injection): Using a dual-barrel syringe equipped with a 25G needle, inject 100 µL of the mixed precursor solution subcutaneously into the dorsal pockets. The 5-DDA SPAAC reaction will induce in situ gelation within 3 minutes.

• Control Placement: Inject equivalent volumes of UV-crosslinked PEG-DA and GelMA in contralateral pockets to serve as internal controls.

• Endpoint Harvesting: Euthanize cohorts at Day 7 (acute inflammation), Day 14 (transition phase), and Day 28 (chronic FBR/resolution). Excise the hydrogel along with 2 mm of surrounding native tissue to preserve the implant-tissue interface.

Protocol 2: Histological and Immunofluorescence Validation

Rationale: Standard H&E staining only shows morphology. To prove true biocompatibility, we must quantify macrophage polarization. A high ratio of CD206+ (M2, pro-healing) to CD68+ (pan-macrophage) cells indicates integration, whereas persistent CD68+/iNOS+ (M1) expression at Day 28 indicates chronic rejection.

Step-by-Step Methodology:

• Tissue Fixation: Fix harvested samples in 4% paraformaldehyde (PFA) for 24 hours at 4°C, followed by paraffin embedding.

• Morphological Staining: Section tissues at 5 µm thickness. Perform Hematoxylin & Eosin (H&E) staining to assess cellular infiltration, and Masson’s Trichrome staining to quantify the thickness of the collagenous fibrous capsule.

• Immunofluorescence (IF) Staining:

  • Deparaffinize and rehydrate sections. Perform heat-induced antigen retrieval in citrate buffer (pH 6.0).

  • Block with 5% Bovine Serum Albumin (BSA) for 1 hour to prevent non-specific binding.

  • Incubate overnight at 4°C with primary antibodies: Anti-CD68 (1:200) and Anti-CD206 (1:100).

• Signal Detection: Apply fluorophore-conjugated secondary antibodies (e.g., Alexa Fluor 488 and 594) for 1 hour at room temperature. Counterstain nuclei with DAPI.

• Quantitative Analysis: Image the hydrogel-tissue interface using a confocal microscope. Use ImageJ to quantify the fluorescence intensity and calculate the M2/M1 macrophage ratio.

Step-by-step in vivo biocompatibility validation workflow for hydrogel implants.

Conclusion

The transition from synthetic, free-radical polymerized hydrogels to bioorthogonal click-chemistry systems represents a critical leap in biomaterial science. As demonstrated by the comparative data and validation workflows, 5-decynedioic acid (5-DDA) offers a profound mechanistic advantage. By utilizing a naturally occurring metabolite as the structural crosslinker, 5-DDA hydrogels bypass the severe foreign body response associated with PEG-DA and the batch variability of GelMA, ultimately promoting an M2-dominant, pro-healing microenvironment ideal for in vivo drug delivery and tissue regeneration.

References

• Lindstedt, S., & Steen, G. (1975). 5-Decynedioic Acid, an Acetylenic Compound in Human Urine. Clinical Chemistry. URL:[Link]

• Gopinathan, J., & Noh, I. (2020). Click Chemistry-Based Injectable Hydrogels and Bioprinting Inks for Tissue Engineering Applications. Tissue Engineering and Regenerative Medicine. URL:[Link]

• Lynn, A. D., et al. (2016). Linking the foreign body response and protein adsorption to PEG-based hydrogels using proteomics. Biomaterials. URL:[Link]

• Yue, K., et al. (2017). In Vitro and In Vivo Analysis of Visible Light Crosslinkable Gelatin Methacryloyl (GelMA) Hydrogels. Biomaterials. URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative FTIR Spectroscopic Analysis of 5-Decynedioic Acid and Its Ester Derivatives: A Technical Guide

As analytical workflows in metabolomics and synthetic chemistry grow more sophisticated, the structural verification of acetylenic dicarboxylic acids remains a critical competency. 5-Decynedioic acid, an aliphatic dicarboxylic acid featuring an internal alkyne, was first characterized as an anomalous metabolite in human urine (). Today, it serves as a valuable intermediate in the synthesis of specialized polymers and prodrugs.

When developing drug delivery vehicles or complex polymers, researchers frequently convert 5-decynedioic acid into its ester derivatives (e.g., dimethyl 5-decynedioate). Fourier Transform Infrared (FTIR) spectroscopy is the most efficient, non-destructive technique to monitor this conversion. This guide provides an in-depth, objective comparison of the FTIR spectral signatures of 5-decynedioic acid and its ester derivatives, explaining the fundamental causality behind their spectroscopic divergence.

Mechanistic Causality: Decoding the Spectral Shifts

To truly leverage FTIR, one must look beyond empirical peak matching and understand the physical chemistry driving the molecular vibrations. The transition from a dicarboxylic acid to a dialkyl ester fundamentally alters the hydrogen-bonding network and the electronic environment of the carbonyl groups.

The O-H Region: The Power of Disruption

In its native state, 5-decynedioic acid forms strong intermolecular hydrogen bonds, creating stable carboxylic acid dimers. This extensive hydrogen bonding weakens the O-H bond, causing it to vibrate over a wide range of frequencies. Consequently, the acid exhibits a massive, broad absorption band from 3300 to 2500 cm⁻¹. Esterification replaces the acidic proton with an alkyl group, completely abolishing this hydrogen-bonding network. The total disappearance of this broad band is the primary indicator of a successful reaction.

The C=O Region: Inductive Effects and Bond Stiffening

The carbonyl (C=O) stretch is highly sensitive to its local environment. In 5-decynedioic acid, hydrogen bonding pulls electron density away from the carbonyl oxygen, lengthening and weakening the C=O bond. This places the absorption peak at a relatively low energy (~1705 cm⁻¹). In the ester derivative, the lack of hydrogen bonding, combined with the electron-withdrawing inductive effect of the adjacent alkoxy oxygen, shortens and stiffens the C=O bond. This forces the absorption to shift to a higher wavenumber (~1740 cm⁻¹).

The C-O Region: The Rule of Three

Esterification introduces a complex C-O-C framework. Unlike simple ethers, esters exhibit coupled vibrations between the carbonyl carbon and the alkoxy oxygen. Following the established Rule of Three for ester infrared spectroscopy (), esters typically display multiple intense C-O stretching bands between 1300 and 1000 cm⁻¹, distinguishing the C-O-C stretch from the C=O-O-C ester framework ().

The Alkyne Anomaly: IR Inactivity

A common pitfall for novice spectroscopists is searching for the alkyne (C≡C) stretch around 2200 cm⁻¹. Because 5-decynedioic acid is perfectly symmetric around the C5 triple bond, stretching this bond produces zero net change in the molecular dipole moment . Therefore, the C≡C stretch is strictly IR-inactive in both the acid and its ester derivatives. (To observe this bond, Raman spectroscopy must be employed).

Logical relationship of key FTIR spectral shifts between 5-decynedioic acid and its ester.

Quantitative Data Comparison

The following table summarizes the key vibrational modes, providing a direct comparative baseline for researchers analyzing these compounds.

Functional Group	5-Decynedioic Acid (cm⁻¹)	Dimethyl 5-Decynedioate (cm⁻¹)	Spectroscopic Rationale
O-H Stretch	3300–2500 (Broad, strong)	Absent	H-bonded carboxylic acid dimer is disrupted upon esterification.
C=O Stretch	~1705 (Strong)	~1740 (Strong)	Loss of H-bonding and inductive effect of -OCH₃ shifts peak to higher energy.
C-O Stretch	~1280 (Medium)	~1250, ~1190, ~1170 (Strong)	Esters exhibit multiple coupled C-O stretches (Rule of Three).
C≡C Stretch	Inactive (No peak)	Inactive (No peak)	Internal symmetric alkyne results in no net dipole moment change.
C-H Stretch	2950–2850 (Medium)	2950–2850 (Medium)	Aliphatic sp³ backbone remains structurally unchanged.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in our comparative analysis, the experimental protocol must function as a self-validating system. By coupling a phase-selective liquid-liquid extraction with Attenuated Total Reflectance (ATR) FTIR, the spectroscopic data inherently proves the success of the chemical separation. If the extraction fails to remove unreacted acid, the FTIR spectrum will show a residual broad O-H band, immediately invalidating the sample purity.

Phase I: Synthesis and Phase-Selective Extraction

• Fischer Esterification: Reflux 1.0 g of 5-decynedioic acid in 20 mL of anhydrous methanol with 0.5 mL of concentrated sulfuric acid (catalyst) for 4 hours.

• Neutralization: Cool the mixture and neutralize the acid catalyst with saturated aqueous sodium bicarbonate (NaHCO₃).

• Phase Separation: Extract the mixture with 30 mL of diethyl ether.

  • Causality Check: Any unreacted 5-decynedioic acid is converted to a water-soluble sodium carboxylate salt and remains in the aqueous layer. The neutral dimethyl 5-decynedioate migrates entirely to the organic ether layer.

• Desiccation & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) and evaporate the ether under reduced pressure to yield the pure liquid ester.

Phase II: ATR-FTIR Acquisition

• Instrument Preparation: Clean the diamond ATR crystal with isopropanol and allow it to dry.

• Background Collection: Acquire an ambient air background spectrum (32 scans, 4 cm⁻¹ resolution, 4000–400 cm⁻¹ range).

• Sample Application:

  • Reactant Baseline: Press a few crystals of the solid 5-decynedioic acid onto the ATR crystal using the pressure anvil. Collect the spectrum.

  • Product Validation: Clean the crystal, then deposit 1–2 drops of the synthesized liquid ester. Ensure intimate contact without the pressure anvil. Collect the spectrum.

• Data Validation: Overlay the spectra. The complete absence of the 3300–2500 cm⁻¹ band in the product spectrum validates both 100% reaction conversion and successful phase separation.

Experimental workflow for synthesis and ATR-FTIR validation of 5-decynedioic acid esters.

References

• Lindstedt, S., & Steen, G. "5-Decynedioic Acid, an Acetylenic Compound in Human Urine." Clinical Chemistry, Oxford Academic. URL:[Link]

• Smith, B. C. "The C=O Bond, Part VI: Esters and the Rule of Three." Spectroscopy Online. URL:[Link]

• Rocky Mountain Labs. "Difference between Ether and Ester Bonding in FTIR Spectra." Rocky Mountain Labs. URL:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Decynedioic acid

As a Senior Application Scientist, I approach laboratory safety not as a rigid checklist of restrictions, but as a logical extension of chemical principles. To handle specialized bifunctional molecules like 5-Decynedioic acid efficiently, we must first deconstruct their molecular behavior. By understanding the causality behind its physical properties and reactivity, we can build a self-validating system of operational and safety protocols that ensures both scientific integrity and personnel protection.

Part 1: Physicochemical Profiling & Hazard Causality

Before designing a handling protocol, we must understand the molecule. 5-Decynedioic acid is a 10-carbon dicarboxylic acid featuring an internal alkyne at the C5 position [1].

Quantitative Property Summary

Property	Value	Operational Implication
CAS Number	3646-44-4	Unique identifier for inventory and waste tracking.
Molecular Formula	C₁₀H₁₄O₄	Defines stoichiometry for downstream synthesis.
Molecular Weight	198.22 g/mol	Standardized mass for molarity calculations.
Boiling Point	416.6 ºC	Negligible vapor pressure at room temperature; inhalation risk is strictly particulate, not vapor [1].
Flash Point	219.9 ºC	Low flammability risk under standard ambient laboratory conditions [1].
Density	1.192 g/cm³	Moderately dense solid; prone to settling but fine dust can easily aerosolize.

Mechanistic Hazard Analysis: The primary hazards of 5-Decynedioic acid are toxicological (irritation) rather than physicochemical (flammability/explosion). The dual carboxylic acid groups act as potent proton donors. When the airborne dust of this compound contacts the mucosal membranes of the respiratory tract or the aqueous environment of the eyes, it rapidly lowers the localized pH. This acid-base interaction denatures superficial proteins, leading to the acute irritation typical of organic dicarboxylic acids [2]. Furthermore, while terminal alkynes can present explosive instability, the internal alkyne moiety in this molecule adds structural rigidity without imparting explosive characteristics [3].

Part 2: The Causality-Driven PPE Matrix

Do not simply wear Personal Protective Equipment (PPE); understand why you are wearing it. The following matrix is required for all interactions with 5-Decynedioic acid:

• Hand Protection (Nitrile Gloves, ≥0.11 mm thickness):

  • Causality: Organic acids can easily permeate natural rubber (latex). Nitrile provides a superior chemical barrier against polar organic molecules, preventing transdermal absorption and localized chemical burns.

• Eye Protection (EN 166 / ANSI Z87.1 Compliant Chemical Splash Goggles):

  • Causality: Standard safety glasses leave the orbital cavity vulnerable to airborne particulates. Goggles create a hermetic seal, preventing the acidic dust from dissolving in the tear film and causing severe corneal irritation [2].

• Respiratory Protection (N95 or P100 Particulate Respirator):

  • Causality: Because the compound's high boiling point eliminates vapor hazards, the respiratory threat is entirely particulate-driven. A particulate filter is mandatory if handling the dry powder outside of a localized exhaust system to prevent mucosal dissolution of the acid.

• Body Protection (Standard Lab Coat):

  • Causality: Prevents accumulation of static-charged dust on personal clothing, which could lead to delayed exposure outside the laboratory environment.

Part 3: Standard Operating Procedures (SOP)

Methodology A: Safe Weighing and Transfer

• Environmental Preparation: Ensure the fume hood is operating with a face velocity of 80–100 feet per minute (fpm). Clear the workspace of incompatible materials, specifically strong oxidizing agents and strong bases.

• Static Mitigation: Dicarboxylic acid powders are prone to accumulating static charge. Use an anti-static gun (e.g., Zerostat) on the weighing boat and utilize grounded, stainless-steel spatulas. This prevents the sudden aerosolization and repulsion of the powder during transfer.

• Transfer Execution: Slowly transfer the required mass into the tared vessel. Keep the source container as close to the receiving vessel as possible to minimize the drop height and subsequent dust generation.

• Solubilization: If preparing a stock solution, add your chosen solvent (e.g., DMF or DMSO, as water solubility is limited by the hydrophobic 10-carbon backbone) slowly down the interior side of the vessel. This prevents the liquid from kicking up un-dissolved powder.

Methodology B: Spill Containment and Waste Disposal

• Immediate Isolation: If a spill occurs, immediately restrict access to the area. Don your N95/P100 respirator if the spill is outside the fume hood.

• Dry Containment: Do NOT use water initially, as this will create a highly acidic aqueous solution that can spread and damage surfaces. Use a HEPA-filtered vacuum or carefully sweep the powder using a brush and dustpan, avoiding vigorous movements that aerosolize the solid[2].

• Chemical Neutralization: For residual microscopic powder on the benchtop, apply a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize the remaining acid. Wipe the area with absorbent pads.

• Waste Segregation: Place all collected solids and contaminated absorbent pads into a high-density polyethylene (HDPE) container. Label explicitly as "Solid Non-Halogenated Organic Acid Waste - Contains 5-Decynedioic acid." Do not mix with heavy metal or halogenated waste streams.

Part 4: Emergency Response Visualization

In the event of a protocol failure, immediate and correct action is required to prevent tissue damage. Follow the logical pathway below for accidental exposure.

Workflow for immediate response to accidental 5-Decynedioic acid exposure.

References

• Chemsrc. "dec-5-ynedioic acid | CAS#:3646-44-4". Available at:[Link]

• ResearchGate. "Analysis of polyacetylenes". Available at:[Link]